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  • Product: Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate
  • CAS: 1142202-22-9

Core Science & Biosynthesis

Exploratory

Unraveling the Enigma: The Mechanism of Action of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Remains Undefined

A comprehensive review of scientific literature and chemical databases reveals a significant knowledge gap regarding the specific mechanism of action for the compound tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbama...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of scientific literature and chemical databases reveals a significant knowledge gap regarding the specific mechanism of action for the compound tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. While its chemical structure is well-documented, dedicated biological studies elucidating its molecular targets, signaling pathways, and overall pharmacological effects are not publicly available at this time. This technical guide addresses the current state of knowledge and explores potential avenues of action based on the compound's structural features.

Chemical Identity and Properties

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a chemical compound featuring a central 1,3-oxazole ring. This heterocyclic structure is substituted at the 2-position with a tert-butyl carbamate group and at the 5-position with a hydroxymethyl group.

PropertyValue
Molecular Formula C₉H₁₄N₂O₄
Molecular Weight 214.22 g/mol
IUPAC Name tert-butyl N-[5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate
CAS Number 1142202-22-9

Exploration of Potential Mechanisms of Action

In the absence of direct experimental evidence, the potential biological activities of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate can be hypothesized by examining its key structural components: the oxazole ring and the carbamate group.

The Role of the Oxazole Moiety

The oxazole ring is a common scaffold in medicinal chemistry and is present in numerous natural products and synthetic compounds with diverse biological activities. Preliminary studies on other oxazole-containing compounds suggest they can interact with various biological targets, such as enzymes and receptors. These interactions are often mediated through hydrogen bonding and hydrophobic interactions. The hydroxymethyl group on the oxazole ring of the subject compound could potentially participate in hydrogen bonding with protein residues, contributing to binding affinity and specificity.

The Carbamate Functional Group

Carbamates are a class of organic compounds that are structurally and mechanistically similar to organophosphates in some contexts. A well-established mechanism of action for certain carbamates is the inhibition of acetylcholinesterase, an enzyme critical for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine at neuronal synapses and neuromuscular junctions. However, it is crucial to note that this activity is not universal to all carbamates and would require specific experimental validation for tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. The tert-butyl group attached to the carbamate is a bulky substituent that would significantly influence the molecule's steric and electronic properties, and therefore its potential interactions with biological targets.

Current Research Landscape and Future Directions

Searches of scientific databases and chemical supplier information indicate that tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is available as a research chemical and may be used as an intermediate in organic synthesis. There is mention of its potential as a lead compound for the development of new antimicrobial agents, though specific data to support this is not provided.

The lack of published in vitro or in vivo studies, quantitative data (such as IC₅₀ or EC₅₀ values), and detailed experimental protocols prevents the construction of signaling pathway diagrams, experimental workflows, or comprehensive data tables as requested.

The logical workflow for investigating the mechanism of action of this compound would be as follows:

G cluster_0 Initial Screening & Target Identification cluster_1 In Vitro Validation cluster_2 Mechanism of Action Studies High-Throughput Screening High-Throughput Screening Target Identification Target Identification High-Throughput Screening->Target Identification Phenotypic Screening Phenotypic Screening Phenotypic Screening->Target Identification Biochemical Assays Biochemical Assays Target Identification->Biochemical Assays Cell-Based Assays Cell-Based Assays Biochemical Assays->Cell-Based Assays Signaling Pathway Analysis Signaling Pathway Analysis Cell-Based Assays->Signaling Pathway Analysis Structural Biology Structural Biology Signaling Pathway Analysis->Structural Biology

Figure 1. A generalized experimental workflow for determining the mechanism of action of a novel compound.

Conclusion

Foundational

Technical Guide: Proposed Biological Activity Screening of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals Abstract: This document outlines a proposed strategic approach for the initial biological activity screening of the novel chemical entity, tert-butyl [5-(hy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document outlines a proposed strategic approach for the initial biological activity screening of the novel chemical entity, tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. While no specific biological data for this compound has been published to date, its structural motifs—an oxazole ring and a carbamate group—are well-recognized pharmacophores present in numerous therapeutic agents. Oxazole derivatives are known for a wide spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2] Similarly, the carbamate moiety is a key structural feature in drugs developed for oncology, neurodegenerative diseases, and infectious diseases, valued for its chemical stability and ability to mimic peptide bonds.[3] This guide provides detailed experimental protocols for a tiered screening cascade, focusing on the most probable areas of activity: antimicrobial and anticancer effects. It includes methodologies for initial cytotoxicity assessments and antimicrobial susceptibility testing, data presentation standards, and visualizations of experimental workflows and a relevant signaling pathway to aid in the rational design of future studies.

Rationale for Proposed Screening Activities

Given the chemical structure of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a primary screening approach should target general cytotoxicity against cancer cell lines and antimicrobial activity against a panel of pathogenic bacteria and fungi.

  • Anticancer Potential: Oxazole-containing compounds have been shown to exhibit potent anticancer activity by targeting various mechanisms, including the inhibition of protein kinases, tubulin polymerization, and DNA topoisomerases.[4][5]

  • Antimicrobial Potential: The oxazole ring is a core component of several natural and synthetic compounds with significant antibacterial and antifungal properties.[6] The initial screening will therefore focus on identifying a minimum inhibitory concentration (MIC) against representative pathogens.

Proposed Experimental Workflows

The following diagrams illustrate the proposed logical flow for the initial biological screening of the target compound.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Secondary & Mechanistic Assays Compound Test Compound: tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Antimicrobial Antimicrobial Screening (MIC Determination) Compound->Antimicrobial Bacterial & Fungal Panel Anticancer Anticancer Screening (Cytotoxicity - MTT Assay) Compound->Anticancer Cancer Cell Line Panel Hit_Antimicrobial Antimicrobial Hit Confirmed Antimicrobial->Hit_Antimicrobial If MIC ≤ Threshold Hit_Anticancer Anticancer Hit Confirmed Anticancer->Hit_Anticancer If IC50 ≤ Threshold Mechanism_Antimicrobial Mechanism of Action Studies (e.g., Time-Kill Kinetics) Hit_Antimicrobial->Mechanism_Antimicrobial Mechanism_Anticancer Mechanism of Action Studies (e.g., Kinase Inhibition, Apoptosis Assay) Hit_Anticancer->Mechanism_Anticancer

Caption: Proposed workflow for biological activity screening.

Data Presentation: Quantitative Summary

All quantitative results from the primary screening should be documented in a clear, tabular format to allow for direct comparison of the compound's activity across different assays.

Assay Type Target Organism / Cell Line Metric Result (µM) Positive Control Control Result (µM)
Antimicrobial Staphylococcus aureusMICDataCiprofloxacinData
Escherichia coliMICDataCiprofloxacinData
Candida albicansMICDataFluconazoleData
Anticancer MCF-7 (Breast Cancer)IC₅₀DataDoxorubicinData
A549 (Lung Cancer)IC₅₀DataDoxorubicinData
HCT-116 (Colon Cancer)IC₅₀DataDoxorubicinData
Cytotoxicity HEK293 (Normal Kidney)CC₅₀DataDoxorubicinData

MIC: Minimum Inhibitory Concentration; IC₅₀: Half-maximal Inhibitory Concentration; CC₅₀: Half-maximal Cytotoxic Concentration.

Experimental Protocols

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method, a standard procedure for determining the antimicrobial susceptibility of a compound.[4]

Objective: To determine the lowest concentration of the test compound that inhibits the visible growth of a microorganism.

Materials:

  • Test Compound stock solution (e.g., 10 mg/mL in DMSO).

  • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi.

  • 96-well microtiter plates (sterile).

  • Bacterial/Fungal strains (e.g., S. aureus, E. coli, C. albicans).

  • Positive control antibiotics (e.g., Ciprofloxacin, Fluconazole).

  • Spectrophotometer or plate reader.

Procedure:

  • Prepare Inoculum: Culture the microbial strain overnight. Dilute the culture in the appropriate broth to achieve a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

  • Serial Dilution: Dispense 100 µL of broth into all wells of a 96-well plate. Add 100 µL of the test compound stock solution to the first well of a row and perform a 2-fold serial dilution across the plate. The final volume in each well should be 100 µL.

  • Inoculation: Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.

  • Controls: Include wells for a positive control (broth + inoculum, no compound), a negative control (broth only), and a positive drug control (serial dilution of a standard antibiotic).

  • Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

  • Determine MIC: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density at 600 nm.[7]

Protocol: Cytotoxicity Assessment using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[8]

Objective: To determine the concentration of the test compound that inhibits cell growth by 50% (IC₅₀).

Materials:

  • Human cancer cell lines (e.g., MCF-7, A549) and a normal cell line (e.g., HEK293).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Test Compound stock solution (e.g., 10 mM in DMSO).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • 96-well cell culture plates.

  • Plate reader capable of measuring absorbance at 570 nm.

Procedure:

  • Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of medium and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle controls (medium with the same concentration of DMSO as the highest compound concentration) and untreated controls.

  • Incubation: Incubate the plates for 48-72 hours in a humidified incubator at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.[8]

  • Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

  • IC₅₀ Calculation: Convert the absorbance values to percentage of inhibition relative to the vehicle control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.[1]

Potential Mechanism of Action: Kinase Signaling Pathway

Should the test compound exhibit significant anticancer activity, a likely mechanism could involve the inhibition of protein kinase signaling pathways, which are frequently dysregulated in cancer. Oxazole derivatives have been identified as inhibitors of various kinases.[5]

G cluster_pathway Generic Kinase Signaling Pathway cluster_inhibition Potential Point of Inhibition GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor Binds RAS RAS Receptor->RAS Activates RAF RAF RAS->RAF Activates MEK MEK RAF->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates TF Transcription Factors ERK->TF Activates Proliferation Cell Proliferation, Survival, Angiogenesis TF->Proliferation Promotes Inhibitor Test Compound (Oxazole Carbamate) Inhibitor->RAF Inhibits

Caption: Potential inhibition of the MAPK/ERK signaling pathway.

References

Foundational

A Technical Guide to Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Derivatives in Medicinal Chemistry

Abstract The 1,3-oxazole nucleus is a privileged five-membered heterocyclic scaffold that is of significant interest in medicinal chemistry due to its prevalence in a wide array of pharmacologically active compounds.[1][...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

The 1,3-oxazole nucleus is a privileged five-membered heterocyclic scaffold that is of significant interest in medicinal chemistry due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3] Derivatives of this core have demonstrated diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][4] This technical guide focuses on the synthetic derivatization and medicinal chemistry applications of a key building block: tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate . This molecule incorporates three critical features for drug design: a Boc-protected 2-amino group for controlled derivatization, a 5-hydroxymethyl group providing a vector for further modification or hydrogen bonding, and the stable oxazole core.[5][6] This document provides a comprehensive overview of synthetic strategies, structure-activity relationships (SAR), biological applications, and detailed experimental protocols relevant to the development of novel therapeutics from this versatile scaffold.

Introduction to the 2-Amino-5-(hydroxymethyl)oxazole Scaffold

The oxazole ring system is a cornerstone in the design of bioactive molecules.[2][7] Its bioisosteric relationship with other heterocycles, such as thiazoles and imidazoles, allows for fine-tuning of physicochemical and pharmacokinetic properties.[8] The specific scaffold, tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, offers medicinal chemists a pre-functionalized and stable starting point for library synthesis.

  • The 2-Amino Group: Protected as a tert-butyloxycarbonyl (Boc) carbamate, this position allows for facile deprotection under acidic conditions, revealing a primary amine.[5] This amine serves as a crucial handle for introducing diverse substituents via reactions like acylation, sulfonylation, or palladium-catalyzed cross-coupling reactions, enabling extensive exploration of the surrounding chemical space.[9]

  • The 5-Hydroxymethyl Group: This functional group introduces polarity and can act as a hydrogen bond donor and acceptor, which is often critical for binding to biological targets like enzyme active sites.[6] It also serves as a synthetic handle for creating ether or ester linkages, or for oxidation to aldehyde or carboxylic acid derivatives for further conjugation.[5]

  • The Oxazole Ring: The aromatic oxazole core provides a rigid, planar structure that can effectively position its substituents for optimal interaction with target proteins.

This guide will detail the methodologies for leveraging these features to generate novel chemical entities with therapeutic potential.

General Synthetic Strategies

The synthesis of derivatives typically follows a two-stage process: formation of the core 2-aminooxazole ring, followed by diversification at the 2-amino and 5-hydroxymethyl positions.

Core Ring Synthesis

Several robust methods exist for constructing the 2,5-disubstituted oxazole core. A highly effective approach is the condensation of an appropriate α-haloketone with urea.[9][10] For the specific synthesis of the 5-hydroxymethyl variant, starting materials like 1,3-dihydroxyacetone derivatives can be utilized.

Another powerful method is the Van Leusen oxazole synthesis, which utilizes tosylmethyl isocyanide (TosMIC) and an aldehyde to form the 5-substituted oxazole ring.[1][10][11]

Derivatization Workflow

Once the core scaffold is synthesized, a typical workflow for creating a chemical library involves deprotection of the Boc group followed by coupling reactions. The Buchwald-Hartwig cross-coupling is a particularly versatile method for N-arylation of the 2-amino group.[9]

G Start α-Haloketone + Urea Core 2-Amino-5-substituted Oxazole Core Start->Core Condensation/ Cyclization Boc_Protect Boc Protection Core->Boc_Protect Protected_Core Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Boc_Protect->Protected_Core Deprotection Acidic Deprotection Protected_Core->Deprotection Free_Amine 2-Amino-5-(hydroxymethyl)oxazole Deprotection->Free_Amine Diversify Library Synthesis (e.g., Buchwald-Hartwig, Acylation) Free_Amine->Diversify Library Diverse N-Substituted Derivatives Diversify->Library

Caption: General workflow for the synthesis of oxazole derivative libraries.

Medicinal Chemistry Applications and Biological Activity

Derivatives of the 2-aminooxazole scaffold have been investigated for a range of therapeutic applications, with kinase inhibition and antimicrobial activity being the most prominent.

Kinase Inhibition

Protein kinases are a major class of drug targets, particularly in oncology.[12] The 2-aminooxazole scaffold serves as an effective hinge-binding motif in ATP-competitive kinase inhibitors.[6]

  • FLT3 Inhibition: FMS-like tyrosine kinase-3 (FLT3) is a key target in Acute Myeloid Leukemia (AML).[12] Phenylurea-containing oxazole and benzothiazole derivatives have been identified as potent and selective FLT3 inhibitors.[13]

  • CDK Inhibition: Cyclin-dependent kinases (CDKs) are critical regulators of the cell cycle. A derivative containing a 5-tert-butyl-1,3-oxazol-2-yl moiety has been reported as an inhibitor of CDK7.

The general mechanism involves the inhibitor occupying the ATP-binding pocket of the kinase, preventing the phosphorylation of downstream substrates and thereby blocking signal transduction.

G Ligand Growth Factor RTK Receptor Tyrosine Kinase (e.g., FLT3) Ligand->RTK Activation Phosphorylation Phosphorylation RTK->Phosphorylation ATP_Pocket ATP ATP_Pocket->Phosphorylation Substrate Substrate Protein Substrate->Phosphorylation Inhibitor Oxazole Derivative Inhibitor->RTK Block Inhibition Downstream Downstream Signaling (e.g., PI3K/Akt, Ras/MAPK) Phosphorylation->Downstream Proliferation Cell Proliferation & Survival Downstream->Proliferation Block->Phosphorylation

Caption: Mechanism of action for an oxazole-based kinase inhibitor.
Anticancer and Antimicrobial Activity

The structural similarity of 2-aminooxazoles to 2-aminothiazoles, a scaffold with known antitubercular properties, has prompted their investigation as antimicrobial agents.[8][9] Furthermore, various oxazole derivatives have been evaluated for broad antiproliferative activity against human cancer cell lines.[4]

Quantitative Biological Data

Structure-activity relationship (SAR) studies are crucial for optimizing lead compounds. For the related 2-aminothiazole class, modifications at the N-2 position have been shown to dramatically improve potency, while the core heterocycle and C-4 substituents are often less tolerant to change.[14] The following table summarizes representative biological data for related oxazole and thiazole derivatives, demonstrating the scaffold's potential.

Compound ClassTarget/Cell LineAssay TypeActivity (IC₅₀ / MIC)Reference
3-(2-aminooxazol-5-yl)-2H-chromen-2-one (Cmpd 14)HCT116 (Colorectal Cancer)SRB AssayIC₅₀ = 71.8 µM[4]
3-(2-aminooxazol-5-yl)-2H-chromen-2-one (Cmpd 6)MCF7 (Breast Cancer)SRB AssayIC₅₀ = 74.1 µM[4]
N-(3-chlorobenzoyl)-4-(2-pyridinyl)-1,3-thiazoleM. tuberculosisCell-basedMIC = 0.024 µM[14]
4,5,6,7-tetrahydrobenzo[d]thiazole derivativeH1299 (Lung Cancer)Cell ViabilityIC₅₀ = 4.89 µmol/L[15]
4,5,6,7-tetrahydrobenzo[d]thiazole derivativeSHG-44 (Glioma)Cell ViabilityIC₅₀ = 4.03 µmol/L[15]

Note: Data is for structurally related compounds and illustrates the general activity of the broader chemical class.

Experimental Protocols

The following protocols are generalized procedures adapted from the literature and provide a starting point for the synthesis and evaluation of novel derivatives.

Protocol 1: Synthesis of 4-Aryl-2-aminooxazole Core

This protocol is adapted from methods involving the condensation of an α-bromoacetophenone with urea.[9]

  • Reaction Setup: To a solution of the desired α-bromoacetophenone (1.0 equiv.) in a suitable solvent (e.g., DMF or Ethanol), add urea (2.0-3.0 equiv.).

  • Heating: Heat the reaction mixture at 80-100 °C for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, cool the mixture to room temperature and pour it into ice water.

  • Neutralization & Extraction: Neutralize the aqueous solution with a base (e.g., NaHCO₃ solution) until a precipitate forms. Filter the solid or extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the 4-aryl-2-aminooxazole.

Protocol 2: N-Arylation via Buchwald-Hartwig Cross-Coupling

This protocol describes the coupling of the 2-aminooxazole core with an aryl halide.[9]

  • Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., Argon), combine the 2-aminooxazole (1.0 equiv.), the aryl halide (1.1 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and a suitable phosphine ligand (e.g., Xantphos, 4-10 mol%).

  • Solvent and Base: Add a dry, degassed solvent (e.g., Dioxane or Toluene) followed by a strong, non-nucleophilic base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv.).

  • Heating: Heat the mixture to 90-110 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

  • Extraction: Concentrate the filtrate and partition the residue between ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography to yield the N-arylated 2-aminooxazole derivative.

Protocol 3: Sulforhodamine B (SRB) Cell Viability Assay

This assay is used to measure drug-induced cytotoxicity in cancer cell lines.[4]

  • Cell Plating: Seed cells (e.g., HCT116, MCF7) in 96-well plates at an appropriate density and allow them to adhere for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of the synthesized oxazole derivatives for a specified period (e.g., 48-72 hours).

  • Cell Fixation: Discard the media and fix the cells by gently adding cold 10% (w/v) Trichloroacetic Acid (TCA) and incubating for 1 hour at 4 °C.

  • Washing: Remove the TCA and wash the plates five times with deionized water. Allow the plates to air dry completely.

  • Staining: Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Final Wash: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

  • Signal Measurement: Solubilize the bound stain by adding 10 mM Tris base solution (pH 10.5) to each well. Measure the optical density (OD) at ~510 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell survival relative to untreated controls and determine the IC₅₀ value for each compound.

Conclusion and Future Outlook

The tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate scaffold represents a highly valuable and versatile starting point for the development of novel therapeutic agents. Its synthetic tractability allows for the creation of large, diverse chemical libraries through established methodologies like condensation reactions and palladium-catalyzed cross-couplings. The demonstrated activity of related compounds against critical targets in oncology and infectious disease, such as protein kinases and M. tuberculosis, underscores the immense potential of this chemical class.[4][8][14]

Future research should focus on expanding the diversity of substituents at the N-2 and C-5 positions to build comprehensive structure-activity relationships. The exploration of this scaffold against a wider range of biological targets, guided by computational docking and phenotypic screening, will likely uncover new therapeutic opportunities. Optimization of drug-like properties, including solubility and metabolic stability, will be critical for advancing promising lead compounds toward clinical development.

References

Exploratory

The Strategic Intermediate: A Technical Guide to Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of highly functionalized building blocks is paramount for t...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of highly functionalized building blocks is paramount for the efficient construction of complex molecular architectures. Among these, tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate emerges as a key intermediate, offering a unique combination of a protected amine, a reactive hydroxymethyl group, and a stable oxazole core. This technical guide provides an in-depth analysis of its synthesis, chemical properties, and versatile applications, particularly in the realm of drug discovery. Detailed experimental protocols, compiled quantitative data, and logical workflow diagrams are presented to facilitate its practical implementation in the laboratory.

Introduction

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (CAS No. 1142202-22-9) is a specialized heterocyclic compound that serves as a valuable scaffold in organic synthesis. The molecule incorporates three key functional elements:

  • A tert-butoxycarbonyl (Boc) protected 2-amino group : This allows for the controlled introduction of a nitrogen-containing functionality. The Boc group is stable under a wide range of reaction conditions but can be readily removed under acidic conditions, enabling subsequent derivatization.

  • A 5-hydroxymethyl group : This primary alcohol provides a handle for a variety of chemical transformations, including oxidation, esterification, etherification, and conversion to a leaving group for nucleophilic substitution.

  • A 1,3-oxazole ring : This five-membered aromatic heterocycle is a common motif in many biologically active compounds and natural products, often contributing to target binding and imparting favorable pharmacokinetic properties.

The strategic placement of these functional groups makes this intermediate a powerful tool for the synthesis of substituted oxazoles, which are integral components of numerous pharmaceutical agents.

Physicochemical Properties and Data

A summary of the key physicochemical properties of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is presented in Table 1. This data is essential for its handling, characterization, and use in synthetic protocols.

PropertyValue
CAS Number 1142202-22-9
Molecular Formula C₉H₁₄N₂O₄
Molecular Weight 214.22 g/mol
Appearance Predicted to be a white to off-white solid
Solubility Expected to be soluble in polar organic solvents such as methanol, ethanol, and dichloromethane
Purity Commercially available with ≥95% purity

Table 1: Physicochemical Properties of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Synthesis of the Key Intermediate

While specific, detailed literature on the synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is not extensively available, a plausible and efficient synthetic route can be proposed based on established methodologies for the formation of 2-aminooxazoles and subsequent amine protection. The logical precursor is 2-amino-5-(hydroxymethyl)oxazole.

Proposed Synthesis of 2-amino-5-(hydroxymethyl)oxazole

The synthesis of the 2-aminooxazole core can be achieved through the cyclization of an appropriate precursor. One common method involves the reaction of cyanamide with an α-hydroxy ketone or a related species.

G dihydroxyacetone 1,3-Dihydroxyacetone precursor (5-(hydroxymethyl)-1,3-oxazol-2-yl)amine dihydroxyacetone->precursor 1. Cyclization cyanamide Cyanamide cyanamide->precursor 2. H⁺

Caption: Proposed synthesis of the 2-aminooxazole precursor.

Boc Protection of 2-amino-5-(hydroxymethyl)oxazole

The final step in the synthesis of the target intermediate is the protection of the 2-amino group with a tert-butoxycarbonyl (Boc) group. This is a standard transformation in organic synthesis, typically achieved using di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

G precursor (5-(hydroxymethyl)-1,3-oxazol-2-yl)amine product tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate precursor->product Boc Protection boc_anhydride Di-tert-butyl dicarbonate (Boc)₂O boc_anhydride->product base Base (e.g., Triethylamine, DMAP) base->product

Caption: Boc protection to yield the target intermediate.

Experimental Protocols

The following are generalized experimental protocols for the proposed synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. These should be adapted and optimized for specific laboratory conditions.

Synthesis of 2-amino-5-(hydroxymethyl)oxazole (Hypothetical Protocol)
  • Reaction Setup: To a solution of 1,3-dihydroxyacetone (1.0 eq) in a suitable solvent such as dioxane or water, add cyanamide (1.2 eq).

  • Reaction Conditions: Acidify the mixture with a catalytic amount of a strong acid (e.g., HCl). Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and neutralize with a base (e.g., NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (General Protocol)
  • Reaction Setup: Dissolve 2-amino-5-(hydroxymethyl)oxazole (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a base, such as triethylamine (Et₃N, 1.5 eq) or 4-dimethylaminopyridine (DMAP, 0.1 eq).

  • Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) portion-wise at 0 °C.

  • Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired product.

Reaction StepReagents and ConditionsTypical Yield (%)
Boc Protection 2-amino-5-(hydroxymethyl)oxazole, Boc₂O, Et₃N, DCM, 0 °C to rt, 12-24h85-95

Table 2: Representative Quantitative Data for Boc Protection of Aminooxazoles

Applications in Organic Synthesis

The trifunctional nature of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate makes it a versatile intermediate for the synthesis of a wide array of more complex molecules. The reactivity of each functional group can be selectively addressed.

G cluster_intermediate Key Intermediate cluster_transformations Chemical Transformations cluster_products Derivative Scaffolds intermediate tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate oxidation Oxidation of -CH₂OH intermediate->oxidation substitution Nucleophilic Substitution of -OH intermediate->substitution deprotection Boc Deprotection intermediate->deprotection aldehyde Oxazole-5-carboxaldehyde oxidation->aldehyde halide 5-(Halomethyl)oxazole substitution->halide amine 2-Aminooxazole Derivative deprotection->amine

Caption: Synthetic utility of the key intermediate.

Derivatization of the Hydroxymethyl Group

The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid, providing a key electrophilic site for further elaboration, such as in the formation of imines, reductive aminations, or Wittig reactions. Alternatively, it can be converted to a better leaving group (e.g., a tosylate or mesylate) to allow for nucleophilic substitution, introducing a variety of functionalities at the 5-position of the oxazole ring.

Deprotection and Derivatization of the Amino Group

The Boc group can be cleanly removed under acidic conditions (e.g., trifluoroacetic acid in DCM, or HCl in an organic solvent). The resulting free 2-aminooxazole can then participate in a range of reactions, including amide bond formation, urea formation, or transition metal-catalyzed cross-coupling reactions.

Role in Drug Discovery

The 2-aminooxazole motif is a privileged scaffold in medicinal chemistry, appearing in a number of clinical and preclinical drug candidates. This core is often involved in key hydrogen bonding interactions with biological targets. The ability to selectively functionalize both the 2- and 5-positions of the oxazole ring using tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate makes it an invaluable tool in the construction of compound libraries for lead optimization in drug discovery programs. Potential therapeutic areas where derivatives of this intermediate could be relevant include oncology, infectious diseases, and inflammatory disorders.

Conclusion

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a strategically designed intermediate that offers synthetic chemists a versatile platform for the elaboration of the 2,5-disubstituted oxazole scaffold. Its orthogonal protecting group strategy allows for the selective modification of its two key functional handles. While detailed synthetic literature for this specific compound is sparse, its preparation can be reasonably extrapolated from established chemical principles. The potential for this intermediate to accelerate the discovery of novel therapeutics is significant, and this guide serves to provide the necessary foundational knowledge for its effective utilization in research and development.

Foundational

Spectroscopic Characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the expected spectroscopic data for the compound Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for the compound Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (CAS Number: 1142202-22-9). Due to the limited availability of direct experimental spectra in public databases, this document focuses on predicted values derived from analyses of structurally similar compounds and established spectroscopic principles. It also includes comprehensive, generalized protocols for obtaining Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra, essential for the structural elucidation and verification of this and related molecules.

Predicted Spectroscopic Data

The following tables summarize the anticipated ¹H NMR, ¹³C NMR, and IR spectroscopic data for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. These predictions are based on the analysis of related oxazole and carbamate derivatives.

Table 1: Predicted ¹H NMR Data

Solvent: CDCl₃, Reference: Tetramethylsilane (TMS) at 0.00 ppm

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.10s1HH4 (oxazole ring)
~4.65s2H-CH ₂OH
~3.50 (broad)s1H-CH₂OH
~1.50s9H-C(CH ₃)₃
~9.00 (broad)s1H-NH COO-
Table 2: Predicted ¹³C NMR Data

Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm

Chemical Shift (δ, ppm)Assignment
~160.0C2 (oxazole ring)
~153.0-NHC OO-
~145.0C5 (oxazole ring)
~125.0C4 (oxazole ring)
~82.0-C (CH₃)₃
~56.0-C H₂OH
~28.0-C(C H₃)₃
Table 3: Predicted IR Absorption Data
Wavenumber (cm⁻¹)IntensityAssignment
3400 - 3200Strong, BroadO-H stretch (alcohol), N-H stretch (carbamate)
2980 - 2960MediumC-H stretch (sp³ aliphatic)
1725 - 1705StrongC=O stretch (carbamate)
1650 - 1580MediumC=N stretch (oxazole ring)
1550 - 1500MediumN-H bend (carbamate)
1250 - 1200StrongC-O stretch (carbamate)
1160 - 1140StrongC-O-C stretch (oxazole ring)
1050 - 1000StrongC-O stretch (primary alcohol)

Experimental Protocols

The following are detailed, generalized methodologies for obtaining high-quality NMR and IR spectra for compounds such as Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

¹H and ¹³C NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

  • High-field NMR spectrometer (e.g., 400 MHz or higher)

  • 5 mm NMR tubes

  • Deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆))

  • Internal standard (e.g., Tetramethylsilane (TMS))

  • The sample compound

  • Pipettes and vials

Procedure:

  • Sample Preparation:

    • Weigh approximately 5-10 mg of the sample for ¹H NMR and 20-25 mg for ¹³C NMR into a clean, dry vial.

    • Add approximately 0.6-0.7 mL of the chosen deuterated solvent containing an internal standard (e.g., TMS).

    • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

    • Transfer the solution to an NMR tube using a pipette with a filter to remove any particulate matter.

  • Instrument Setup and Data Acquisition:

    • Insert the NMR tube into the spectrometer's probe.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve homogeneity.

    • For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number of scans (typically 8-16) should be co-added to achieve a good signal-to-noise ratio.

    • For ¹³C NMR, use a proton-decoupled pulse sequence. A larger number of scans will be required due to the lower natural abundance of ¹³C.

  • Data Processing:

    • Apply Fourier transformation to the acquired Free Induction Decay (FID).

    • Phase correct the resulting spectrum.

    • Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm) or the residual solvent peak.

    • Integrate the peaks in the ¹H NMR spectrum.

    • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons in the molecule.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

  • Fourier Transform Infrared (FTIR) spectrometer

  • Attenuated Total Reflectance (ATR) accessory (or KBr press for pellet preparation)

  • The sample compound

  • Spatula

  • Solvent for cleaning (e.g., isopropanol)

  • Lint-free wipes

Procedure (using ATR):

  • Background Scan:

    • Ensure the ATR crystal is clean and dry.

    • Record a background spectrum of the empty ATR accessory. This will be subtracted from the sample spectrum.

  • Sample Analysis:

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

    • Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

  • Data Processing:

    • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum.

    • Identify the characteristic absorption bands and assign them to the corresponding functional groups in the molecule.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Spectroscopic_Workflow General Workflow for Spectroscopic Analysis cluster_synthesis Sample Preparation cluster_nmr NMR Analysis cluster_ir IR Analysis cluster_analysis Data Interpretation Synthesis Compound Synthesis & Purification SamplePrep Sample Weighing & Dissolution Synthesis->SamplePrep NMR_Acq NMR Data Acquisition (¹H & ¹³C) SamplePrep->NMR_Acq IR_Acq IR Data Acquisition SamplePrep->IR_Acq NMR_Proc NMR Data Processing (FT, Phasing, Calibration) NMR_Acq->NMR_Proc Analysis Spectral Interpretation & Structure Elucidation NMR_Proc->Analysis IR_Proc IR Data Processing (Background Subtraction) IR_Acq->IR_Proc IR_Proc->Analysis

Caption: Workflow for Spectroscopic Analysis.

Exploratory

An In-depth Technical Guide on the Physicochemical Properties of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physicochemical properties of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. Due to the limited availability of experimental data for this specific compound, this report combines known structural information with computationally predicted physicochemical parameters. Detailed general experimental protocols for the determination of these properties are provided to guide researchers in their laboratory work. Furthermore, this document explores the potential biological significance of this molecule within the broader context of oxazole derivatives, which are known to possess a wide range of pharmacological activities.

Introduction

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic compound featuring an oxazole ring, a carbamate group, and a hydroxymethyl substituent. The oxazole moiety is a key structural feature in numerous biologically active compounds, exhibiting a wide spectrum of activities, including antimicrobial and anticancer properties.[1][2][3] The carbamate and hydroxymethyl groups can influence the molecule's solubility, stability, and ability to interact with biological targets. A thorough understanding of the physicochemical properties of this compound is crucial for its potential development as a therapeutic agent or as a lead compound in drug discovery programs.

Physicochemical Properties

Known and Calculated Properties

The fundamental molecular properties of the compound are summarized in the table below.

PropertyValueSource
Molecular Formula C₉H₁₄N₂O₄-
Molecular Weight 214.22 g/mol Calculated
CAS Number 1142202-22-9[4]
Predicted Physicochemical Properties

The following table presents predicted values for key physicochemical properties obtained from various computational software. It is important to note that these are in silico estimations and should be confirmed by experimental determination.

PropertyPredicted ValuePrediction Tool/Source
Melting Point (°C) 135.5US EPA EPI Suite™[5][6][7]
Boiling Point (°C) 383.3US EPA EPI Suite™[5][6][7]
Water Solubility (mg/L at 25°C) 1.15 x 10⁴US EPA EPI Suite™[5][6][7]
logP (Octanol-Water Partition Coefficient) 0.85SwissADME[8][9][10][11]
pKa (Most Acidic) 13.59ChemAxon[12][13][14]
pKa (Most Basic) 0.88ChemAxon[12][13][14]

Experimental Protocols for Physicochemical Property Determination

The following sections detail generalized experimental protocols that can be employed to determine the physicochemical properties of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Melting Point Determination

The melting point of a solid is a measure of its purity and can be used for identification. A common method for its determination is using a melting point apparatus.

  • Apparatus: Melting point apparatus, capillary tubes, thermometer.

  • Procedure:

    • A small, dry sample of the compound is finely powdered and packed into a capillary tube to a height of 2-3 mm.

    • The capillary tube is placed in the heating block of the melting point apparatus.

    • The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the expected melting point.

    • The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire solid has turned into a clear liquid (completion of melting) are recorded as the melting point range.

Boiling Point Determination

For non-volatile liquids, the boiling point can be determined using a distillation apparatus or a micro-method.

  • Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

  • Procedure (Distillation):

    • The compound is placed in a distillation flask with a few boiling chips.

    • The distillation apparatus is assembled.

    • The flask is heated, and the temperature is monitored.

    • The boiling point is the temperature at which the vapor and liquid phases are in equilibrium, observed as a stable temperature on the thermometer during distillation.

Water Solubility Determination (Shake-Flask Method)

The shake-flask method is a classical approach to determine the water solubility of a compound.

  • Apparatus: Erlenmeyer flasks with stoppers, analytical balance, orbital shaker, centrifuge, analytical instrumentation (e.g., HPLC-UV).

  • Procedure:

    • An excess amount of the solid compound is added to a known volume of water in a flask.

    • The flask is sealed and agitated in a constant temperature water bath on an orbital shaker for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

    • The suspension is then centrifuged to separate the undissolved solid.

    • The concentration of the compound in the clear supernatant is determined using a suitable analytical method like HPLC-UV.

logP Determination (Shake-Flask Method)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity.

  • Apparatus: Separatory funnels, orbital shaker, centrifuge, analytical instrumentation (e.g., HPLC-UV).

  • Procedure:

    • A known amount of the compound is dissolved in either water or n-octanol.

    • The solution is placed in a separatory funnel with the other immiscible solvent (n-octanol or water, respectively). The two phases should be mutually saturated beforehand.

    • The funnel is shaken for a set period to allow for partitioning of the compound between the two phases.

    • The mixture is then centrifuged to ensure complete phase separation.

    • The concentration of the compound in both the aqueous and n-octanol phases is determined analytically.

    • The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) can be determined by monitoring the pH of a solution of the compound as a titrant is added.

  • Apparatus: pH meter with a combination electrode, burette, beaker, magnetic stirrer.

  • Procedure:

    • A known concentration of the compound is dissolved in water or a suitable co-solvent.

    • The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed.

    • A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) is added incrementally from a burette.

    • The pH of the solution is recorded after each addition of the titrant.

    • A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the inflection point of the curve.

Synthesis and Biological Context

General Synthesis Workflow

The synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate would likely involve the formation of the core oxazole ring followed by the introduction or modification of the substituents. A plausible synthetic route is depicted in the workflow diagram below.

G A Starting Materials (e.g., serine derivative) B Oxazole Ring Formation A->B Cyclization C Protection of Functional Groups (e.g., Boc protection of amine) B->C Protection D Modification of Substituents (e.g., reduction of an ester to an alcohol) C->D Reduction E Final Product Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate D->E Deprotection (if necessary) F Purification and Characterization (Chromatography, NMR, MS) E->F

A general synthetic workflow for the target compound.
Potential Biological Significance and Signaling Pathways

Oxazole derivatives are known to exhibit a broad range of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory effects.[1][2][3][15][16] The biological activity of these compounds is often attributed to their ability to interact with various enzymes and receptors within biological systems.[15]

Given the structural similarities to other biologically active oxazoles, Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate could potentially act as an antimicrobial agent. One hypothetical mechanism of action for such a compound could be the disruption of the bacterial cell membrane, a target that is less prone to the development of resistance.[17][18][19][20] The following diagram illustrates a simplified, hypothetical signaling pathway representing the disruption of a bacterial cell membrane.

G cluster_extracellular Extracellular cluster_membrane Bacterial Cell Membrane cluster_intracellular Intracellular A Oxazole Carbamate Derivative B Membrane Interaction (Lipid Bilayer) A->B Partitioning C Membrane Depolarization B->C Disruption D Ion Leakage (K+, Na+) C->D E Loss of Membrane Potential C->E F Inhibition of Cellular Processes (ATP synthesis, transport) D->F E->F G Cell Death F->G

Hypothetical antimicrobial mechanism via membrane disruption.

Conclusion

This technical guide has provided a detailed overview of the known and predicted physicochemical properties of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. While experimental data remains scarce, the provided computational predictions and general experimental protocols offer a valuable starting point for researchers. The established biological activities of related oxazole derivatives suggest that this compound may hold potential for further investigation in drug discovery, particularly in the area of antimicrobial research. Future experimental work is necessary to validate the predicted properties and to fully elucidate the biological activity and mechanism of action of this promising molecule.

References

Foundational

An In-depth Technical Review of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals Introduction Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic organic compound featuring a central oxazole ring substituted with a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic organic compound featuring a central oxazole ring substituted with a hydroxymethyl group and a tert-butoxycarbonyl (Boc) protected amine. This molecule serves as a versatile building block in medicinal chemistry and drug discovery, primarily due to the synthetic tractability of the oxazole core and the presence of functional groups amenable to further elaboration. The oxazole scaffold is a recognized pharmacophore present in numerous biologically active compounds, exhibiting a wide range of therapeutic properties. This technical guide provides a comprehensive review of the available literature on tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, focusing on its synthesis, chemical properties, and potential applications in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is presented in the table below. These properties are essential for its handling, formulation, and application in synthetic and biological studies.

PropertyValueSource
IUPAC Name tert-butyl N-[5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateN/A
CAS Number 1142202-22-9[1]
Molecular Formula C₉H₁₄N₂O₄[2]
Molecular Weight 214.22 g/mol N/A
Appearance Solid (predicted)N/A
Solubility Soluble in common organic solvents (e.g., methanol, dichloromethane)N/A

Synthesis and Experimental Protocols

A plausible synthetic route would commence with a precursor containing the 2-amino-1,3-oxazole core, which is then functionalized at the 5-position with a hydroxymethyl group, followed by the protection of the amino group.

General Experimental Workflow for Synthesis

G start Start with Serine derivative or other suitable precursor step1 Oxazole Ring Formation start->step1 step2 Introduction of Hydroxymethyl Group (if not already present) step1->step2 step3 Boc Protection of the 2-Amino Group step2->step3 product tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate step3->product

Caption: A generalized workflow for the synthesis of the target compound.

Key Synthetic Steps:
  • Oxazole Ring Formation: The oxazole ring can be constructed through various methods, such as the Robinson-Gabriel synthesis from an α-acylamino ketone or the reaction of a tosylmethyl isocyanide (TosMIC) with an aldehyde. For the target molecule, a starting material like serine or a derivative could potentially be utilized to incorporate the hydroxymethyl functionality from the outset.

  • Boc Protection: The protection of the 2-amino group on the oxazole ring is a standard procedure in organic synthesis.

    • Protocol for Boc Protection:

      • Dissolve the 2-aminooxazole precursor in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

      • Add a base, typically triethylamine (Et₃N) or diisopropylethylamine (DIPEA), to the solution.

      • Add di-tert-butyl dicarbonate ((Boc)₂O) to the reaction mixture, usually in a slight excess.

      • Stir the reaction at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

      • Upon completion, the reaction is typically worked up by washing with aqueous solutions to remove the base and any water-soluble byproducts.

      • The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude Boc-protected product.

      • Purification is generally achieved by column chromatography on silica gel.

Spectroscopic Characterization

While specific spectroscopic data for tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is not widely published, the expected spectral features can be predicted based on its structure and data from analogous compounds.

¹H NMR:

  • A singlet around 1.5 ppm corresponding to the nine protons of the tert-butyl group.

  • A singlet or doublet for the two protons of the hydroxymethyl group (-CH₂OH), likely in the region of 4.5-4.7 ppm.

  • A singlet for the proton on the oxazole ring (at position 4), expected to be in the downfield region, around 7.0-7.5 ppm.

  • A broad singlet for the N-H proton of the carbamate.

  • A signal for the hydroxyl proton (-OH), which may be broad and its chemical shift can vary depending on the solvent and concentration.

¹³C NMR:

  • A signal around 28 ppm for the three methyl carbons of the tert-butyl group.

  • A signal around 80-82 ppm for the quaternary carbon of the tert-butyl group.

  • A signal for the hydroxymethyl carbon (-CH₂OH) around 55-60 ppm.

  • Signals for the oxazole ring carbons, typically in the range of 110-160 ppm.

  • A signal for the carbamate carbonyl carbon around 150-155 ppm.

IR Spectroscopy:

  • A broad absorption band in the region of 3200-3400 cm⁻¹ corresponding to the O-H and N-H stretching vibrations.

  • A strong absorption band around 1700-1725 cm⁻¹ for the C=O stretching of the carbamate group.

  • C-H stretching vibrations for the alkyl groups just below 3000 cm⁻¹.

  • C-O stretching bands in the fingerprint region.

Biological Activity and Potential Applications

The oxazole moiety is a key structural feature in many compounds with diverse biological activities. While there is no specific biological data available for tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate itself, its structural similarity to other biologically active oxazoles suggests potential applications in drug discovery.

Potential as a Kinase Inhibitor Scaffold

Many kinase inhibitors incorporate heterocyclic scaffolds that can interact with the ATP-binding site of kinases. The 2,5-disubstituted oxazole core of this molecule could serve as a foundational structure for the design of novel kinase inhibitors. The hydroxymethyl group at the 5-position provides a handle for further derivatization to explore structure-activity relationships (SAR) and optimize binding to a target kinase.

G scaffold tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate derivatization Chemical Modification (e.g., at hydroxymethyl group) scaffold->derivatization library Library of Analogs derivatization->library screening Kinase Inhibitor Screening library->screening hit Hit Compound Identification screening->hit optimization Lead Optimization hit->optimization candidate Drug Candidate optimization->candidate

Caption: Drug discovery workflow utilizing the target compound as a scaffold.

Conclusion

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a valuable, albeit understudied, building block for medicinal chemistry. Its synthesis is achievable through established organic chemistry methodologies, and its structure presents multiple points for diversification. While specific biological data for this compound is currently lacking in the public domain, its structural features suggest it holds promise as a scaffold for the development of new therapeutic agents, particularly in the area of kinase inhibition. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is warranted to fully explore its potential in drug discovery.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Abstract This document provides a detailed, two-step protocol for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a valuable building block in medicinal chemistry and drug development. The synth...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a detailed, two-step protocol for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a valuable building block in medicinal chemistry and drug development. The synthesis involves the initial formation of the key intermediate, 2-amino-5-(hydroxymethyl)-1,3-oxazole, from L-serine methyl ester hydrochloride, followed by the protection of the 2-amino group with a tert-butyloxycarbonyl (Boc) group. This protocol is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Introduction

Oxazole-containing compounds are of significant interest in pharmaceutical research due to their presence in a wide range of biologically active natural products and synthetic molecules. The title compound, Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, incorporates a functionalized oxazole ring, making it a versatile intermediate for the synthesis of more complex molecules. The hydroxymethyl group at the 5-position and the Boc-protected amino group at the 2-position offer orthogonal handles for further chemical modifications. This protocol outlines a reliable and reproducible method for the preparation of this compound.

Experimental Workflow

Synthesis_Workflow cluster_step1 Step 1: Synthesis of 2-amino-5-(hydroxymethyl)-1,3-oxazole cluster_step2 Step 2: Boc Protection A L-Serine methyl ester hydrochloride B Neutralization with Base A->B Et3N, MeOH C Reaction with Cyanogen Bromide B->C BrCN, MeOH D Cyclization C->D Heat E Work-up and Purification D->E F 2-amino-5-(hydroxymethyl)-1,3-oxazole E->F G 2-amino-5-(hydroxymethyl)-1,3-oxazole H Reaction with Boc Anhydride G->H Boc2O, Et3N, THF I Work-up and Purification H->I J Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate I->J

Figure 1: Overall workflow for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Step 1: Synthesis of 2-amino-5-(hydroxymethyl)-1,3-oxazole

This step describes the formation of the oxazole ring from a serine derivative.

Materials and Equipment
  • L-Serine methyl ester hydrochloride

  • Triethylamine (Et₃N)

  • Cyanogen bromide (BrCN)

  • Methanol (MeOH), anhydrous

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Reflux condenser

  • Rotary evaporator

  • Silica gel for column chromatography

  • Standard laboratory glassware

Experimental Protocol
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve L-serine methyl ester hydrochloride (1.0 eq) in anhydrous methanol (10 volumes).

  • Neutralization: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.1 eq) dropwise to the stirred solution. Stir for 15 minutes at 0 °C.

  • Addition of Cyanogen Bromide: To the reaction mixture, add a solution of cyanogen bromide (1.0 eq) in anhydrous methanol (2 volumes) dropwise at 0 °C. Caution: Cyanogen bromide is highly toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.

  • Cyclization: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure using a rotary evaporator.

  • Extraction: Redissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford 2-amino-5-(hydroxymethyl)-1,3-oxazole as a solid.

Step 2: Boc Protection of 2-amino-5-(hydroxymethyl)-1,3-oxazole

This step involves the protection of the 2-amino group of the oxazole intermediate. The general conditions for Boc protection of amines are well-established.[1][2][3][4]

Materials and Equipment
  • 2-amino-5-(hydroxymethyl)-1,3-oxazole

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N)

  • Tetrahydrofuran (THF), anhydrous

  • Ethyl acetate (EtOAc)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bars

  • Rotary evaporator

  • Standard laboratory glassware

Experimental Protocol
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-5-(hydroxymethyl)-1,3-oxazole (1.0 eq) in anhydrous tetrahydrofuran (10 volumes).

  • Addition of Reagents: To the stirred solution, add triethylamine (1.5 eq) followed by the portion-wise addition of di-tert-butyl dicarbonate (1.2 eq) at room temperature.[1]

  • Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by TLC.

  • Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Extraction: Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a pure solid.

Data Summary

CompoundStepStarting MaterialMolecular Weight ( g/mol )Typical Yield (%)Purity (%) (by LC-MS)
2-amino-5-(hydroxymethyl)-1,3-oxazole1L-Serine methyl ester hydrochloride114.1060-75>95
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate22-amino-5-(hydroxymethyl)-1,3-oxazole214.2285-95>98

Characterization Data (Expected)

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate:

  • ¹H NMR (400 MHz, CDCl₃) δ: 7.05 (s, 1H, oxazole-H), 4.65 (s, 2H, -CH₂OH), 3.50 (br s, 1H, -OH), 1.50 (s, 9H, -C(CH₃)₃).

  • ¹³C NMR (101 MHz, CDCl₃) δ: 159.8, 152.0, 135.5, 125.0, 81.5, 56.0, 28.3.

  • Mass Spectrometry (ESI): m/z 215.1 [M+H]⁺.

Safety Precautions

  • All experiments should be performed in a well-ventilated fume hood.

  • Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

  • Cyanogen bromide is extremely toxic and requires special handling procedures. Consult the safety data sheet (SDS) before use.

  • Handle all organic solvents and reagents with care, avoiding inhalation and skin contact.

Conclusion

The protocol described herein provides a comprehensive and practical guide for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. This two-step synthesis is efficient and yields the desired product in good purity, making it suitable for laboratory-scale preparation. This versatile building block can be utilized in various synthetic endeavors aimed at the discovery of novel therapeutic agents.

References

Application

Palladium-catalyzed synthesis of 2,5-disubstituted oxazoles using "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate"

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2,5-Disubstituted Oxazoles Topic: Audience: Researchers, scientists, and drug development professionals. Introduction: The 2,5-disubstituted oxazol...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2,5-Disubstituted Oxazoles

Topic:

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The 2,5-disubstituted oxazole motif is a privileged scaffold found in numerous biologically active natural products and pharmaceutical agents, exhibiting a wide range of activities including anticancer, anti-inflammatory, and antimicrobial properties. The versatile synthesis of these compounds is therefore of significant interest in medicinal chemistry and drug discovery. Palladium-catalyzed cross-coupling reactions, such as the Suzuki, Sonogashira, and Buchwald-Hartwig reactions, offer powerful and efficient methods for the construction of carbon-carbon and carbon-heteroatom bonds. This document provides detailed application notes and protocols for the synthesis of 2,5-disubstituted oxazoles starting from the readily available building block, "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate". The strategy involves the initial functionalization of the starting material at the 5-position (and potentially the 2-position) to generate a suitable halide or triflate, followed by palladium-catalyzed cross-coupling to introduce diverse substituents.

Logical Workflow for Synthesis

The synthesis of 2,5-disubstituted oxazoles from "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" is proposed via a two-stage process: functionalization of the starting material followed by palladium-catalyzed cross-coupling.

G cluster_0 Stage 1: Functionalization cluster_1 Stage 2: Palladium-Catalyzed Cross-Coupling SM Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Int1 5-(Chloromethyl) or 5-(Bromomethyl) Oxazole Derivative SM->Int1 Halogenation (SOCl₂, PBr₃) Int2 5-(Triflyloxymethyl) Oxazole Derivative SM->Int2 Triflation (Tf₂O, pyridine) Suzuki Suzuki Coupling (ArB(OH)₂, Pd Catalyst, Base) Int1->Suzuki Sonogashira Sonogashira Coupling (Terminal Alkyne, Pd/Cu Catalysts, Base) Int1->Sonogashira Buchwald Buchwald-Hartwig Amination (Amine, Pd Catalyst, Base) Int1->Buchwald At 2-position after deprotection & halogenation Int2->Suzuki Product 2,5-Disubstituted Oxazole Suzuki->Product Sonogashira->Product Buchwald->Product

Caption: General workflow for the synthesis of 2,5-disubstituted oxazoles.

Experimental Protocols

Stage 1: Functionalization of the Starting Material

Protocol 1: Synthesis of Tert-butyl [5-(chloromethyl)-1,3-oxazol-2-yl]carbamate

This protocol describes the conversion of the hydroxymethyl group to a chloromethyl group, a versatile intermediate for subsequent coupling reactions.

  • To a solution of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) at 0 °C under an inert atmosphere, add thionyl chloride (1.2 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired product.

Protocol 2: Synthesis of Tert-butyl [5-(((trifluoromethyl)sulfonyl)oxy)methyl)-1,3-oxazol-2-yl]carbamate

This protocol details the formation of a triflate, an excellent leaving group for Suzuki coupling reactions.

  • Dissolve Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq) in anhydrous DCM (10 mL/mmol) and cool the solution to -78 °C under an inert atmosphere.

  • Add pyridine (1.5 eq) followed by the dropwise addition of trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq).

  • Stir the reaction mixture at -78 °C for 1 hour.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride.

  • Warm the mixture to room temperature and separate the layers.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • The crude triflate is often used immediately in the next step without further purification.

Stage 2: Palladium-Catalyzed Cross-Coupling Reactions

The following are generalized protocols that can be adapted for the functionalized oxazole intermediates. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Protocol 3: Suzuki-Miyaura Coupling

This reaction is ideal for the formation of C(sp²)-C(sp²) bonds, introducing aryl or vinyl substituents.

G reagents Functionalized Oxazole (1.0 eq) Arylboronic Acid (1.2 eq) Pd Catalyst (e.g., Pd(PPh₃)₄, 5 mol%) Base (e.g., K₂CO₃, 2.0 eq) Solvent (e.g., Toluene/H₂O) reaction Heat (e.g., 80-100 °C) Inert Atmosphere (N₂ or Ar) reagents->reaction workup Aqueous Workup Extraction Purification (Chromatography) reaction->workup product 2,5-Disubstituted Oxazole workup->product

Method

Application Notes and Protocols for Solid-Phase Peptide Synthesis Utilizing Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals Introduction Oxazole-containing peptides represent a fascinating class of molecules, often of marine origin, with a wide array of biological activities, inc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazole-containing peptides represent a fascinating class of molecules, often of marine origin, with a wide array of biological activities, including antibacterial, antiviral, and cytotoxic properties.[1] The incorporation of oxazole moieties into peptide backbones can confer conformational rigidity and enhance stability, making them attractive motifs in drug discovery.[1] Solid-phase peptide synthesis (SPPS) provides an efficient methodology for the construction of such modified peptides.

This document outlines the hypothetical application of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a building block in Fmoc-based solid-phase peptide synthesis. While direct literature on the SPPS application of this specific reagent is limited, its structure suggests a viable route for incorporation as a non-canonical amino acid analogue. The tert-butylcarbamate group can serve as a protected amine, analogous to the Fmoc or Boc group of standard amino acids, while the hydroxymethyl group offers a potential point for further functionalization or can be left as is.

Physicochemical Properties

A summary of the key physicochemical properties of the title compound is presented below.

PropertyValue
Molecular Formula C₁₀H₁₆N₂O₄
Molecular Weight 228.24 g/mol
IUPAC Name tert-butyl N-[5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate
Appearance White to off-white solid (predicted)
Solubility Soluble in organic solvents such as DMF, DCM, and NMP

(Note: Some properties are predicted based on the chemical structure.)

Principle of Application in SPPS

The proposed use of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate in SPPS is as a C-terminal capping agent or for internal incorporation after suitable modification. For C-terminal addition, the hydroxymethyl group would be activated for coupling to the resin. For internal incorporation, the hydroxymethyl group would need to be converted to a carboxylic acid to enable peptide bond formation. The tert-butylcarbamate protects the 2-amino group of the oxazole. This Boc protecting group is acid-labile and can be removed with trifluoroacetic acid (TFA), which is compatible with the final cleavage step in many Fmoc-based SPPS strategies.

Experimental Protocols

The following protocols are hypothetical and based on standard Fmoc SPPS procedures. Optimization may be required.

Protocol 1: C-Terminal Immobilization of the Oxazole Moiety

This protocol describes the loading of the oxazole building block onto a 2-chlorotrityl chloride (2-CTC) resin via its hydroxymethyl group.

Materials:

  • 2-Chlorotrityl chloride (2-CTC) resin

  • Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • N,N-Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM), anhydrous

  • Methanol (MeOH)

  • Solid-phase synthesis vessel

  • Shaker

Procedure:

  • Resin Swelling: Swell the 2-CTC resin (1.0 g, ~1.5 mmol/g loading) in anhydrous DCM (10 mL) for 30 minutes in a reaction vessel.

  • Reagent Preparation: In a separate flask, dissolve tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (2.0 eq. relative to resin loading) and DIPEA (4.0 eq.) in anhydrous DCM (10 mL).

  • Loading Reaction: Drain the DCM from the swollen resin. Add the reagent solution to the resin and agitate the mixture at room temperature for 2-4 hours.

  • Capping: To cap any unreacted chlorotrityl sites, add MeOH (1 mL) to the vessel and agitate for an additional 30 minutes.

  • Washing: Drain the reaction solution and wash the resin sequentially with DCM (3x), DMF (3x), and DCM (3x).

  • Drying: Dry the functionalized resin under vacuum to a constant weight.

Protocol 2: Peptide Elongation from the Immobilized Oxazole

This protocol details the removal of the Boc group and the coupling of the first Fmoc-protected amino acid.

Materials:

  • Oxazole-functionalized resin from Protocol 1

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • N,N-Diisopropylethylamine (DIPEA)

  • Fmoc-protected amino acid (e.g., Fmoc-Ala-OH)

  • HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • Resin Swelling: Swell the oxazole-resin in DCM (10 mL/g) for 30 minutes.

  • Boc Deprotection: Drain the DCM. Add a solution of 50% TFA in DCM (10 mL/g) and agitate for 30 minutes.

  • Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (5x) to remove residual TFA.

  • Neutralization: Neutralize the resin with a solution of 10% DIPEA in DMF (2x, 5 min each), followed by washing with DMF (3x).

  • Amino Acid Coupling:

    • In a separate tube, pre-activate the Fmoc-amino acid (3.0 eq.) with HBTU (2.9 eq.) and DIPEA (6.0 eq.) in DMF for 2 minutes.

    • Add the activated amino acid solution to the resin. Agitate the mixture for 1-2 hours at room temperature.

  • Monitoring and Washing: Perform a Kaiser test to confirm the completion of the coupling. Once complete, drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

  • Fmoc Deprotection: For the next coupling cycle, treat the resin with 20% piperidine in DMF.

  • Chain Elongation: Repeat the coupling and deprotection cycles with the desired amino acids.

Protocol 3: Cleavage and Purification

This protocol describes the final cleavage of the peptide from the resin and removal of side-chain protecting groups.

Materials:

  • Peptidyl-resin

  • Cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS)

  • Cold diethyl ether

  • Centrifuge

  • RP-HPLC system

Procedure:

  • Resin Preparation: Wash the final peptidyl-resin with DCM and dry it thoroughly under vacuum.

  • Cleavage: Add the cleavage cocktail (10 mL per gram of resin) to the dried resin. Agitate at room temperature for 2-3 hours.

  • Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a 10-fold volume of cold diethyl ether to precipitate the crude peptide.

  • Isolation: Isolate the precipitate by centrifugation, decant the ether, and wash the peptide pellet with cold ether twice.

  • Drying: Dry the crude peptide under vacuum.

  • Purification: Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary

The following table provides representative data for syntheses utilizing non-canonical building blocks in SPPS. Actual results may vary.

ParameterExpected ValueNotes
Resin Loading Efficiency 0.5 - 1.0 mmol/gDependent on resin type and reaction conditions.
Coupling Efficiency (per step) >99%Monitored by Kaiser test.
Overall Crude Yield 60 - 80%For a short peptide (5-10 residues).
Final Purity (post-HPLC) >95%Dependent on sequence and purification efficacy.

Visualizations

Chemical Structure

Caption: Chemical structure of the oxazole building block.

SPPS Workflow for C-Terminal Immobilization

SPPS_Workflow Resin 2-CTC Resin Swell Swell Resin (DCM) Resin->Swell Load Load Oxazole Building Block (DIPEA, DCM) Swell->Load Cap Cap Unreacted Sites (MeOH) Load->Cap Wash_Dry Wash & Dry Cap->Wash_Dry Loaded_Resin Loaded Resin Wash_Dry->Loaded_Resin Boc_Deprotect Boc Deprotection (TFA/DCM) Loaded_Resin->Boc_Deprotect Neutralize Neutralize (DIPEA/DMF) Boc_Deprotect->Neutralize Couple Couple Fmoc-AA (HBTU, DIPEA) Neutralize->Couple Elongate Repeat n-1 times Couple->Elongate Cleave Cleave & Purify Couple->Cleave Elongate->Couple Peptide Final Oxazole-Peptide Cleave->Peptide

Caption: Workflow for SPPS with C-terminal oxazole.

Logical Relationship in SPPS Cycle

SPPS_Cycle Start Start with Resin-Bound Oxazole-NH2 Couple_AA Couple Fmoc-Amino Acid Start->Couple_AA Wash1 Wash (DMF, DCM) Couple_AA->Wash1 Fmoc_Deprotect Fmoc Deprotection (20% Piperidine/DMF) Wash1->Fmoc_Deprotect Wash2 Wash (DMF, DCM) Fmoc_Deprotect->Wash2 Next_Cycle Next Coupling Cycle or Final Cleavage Wash2->Next_Cycle Next_Cycle->Couple_AA Continue

Caption: Logical flow of a single SPPS elongation cycle.

References

Application

Application Notes and Protocols for the Boc Deprotection of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate with Trifluoroacetic Acid (TFA)

For Researchers, Scientists, and Drug Development Professionals Introduction The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for amines in organic synthesis, particularly in the construction o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for amines in organic synthesis, particularly in the construction of complex molecules such as pharmaceuticals and peptidomimetics. Its stability under a broad range of chemical conditions and its facile cleavage under acidic conditions make it an invaluable tool for chemists. This document provides detailed application notes and protocols for the deprotection of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate to yield [5-(hydroxymethyl)-1,3-oxazol-2-yl]amine using trifluoroacetic acid (TFA). The resulting 2-amino-5-(hydroxymethyl)-1,3-oxazole is a valuable building block in medicinal chemistry.

The deprotection proceeds via an acid-catalyzed cleavage of the carbamate bond.[1] Trifluoroacetic acid protonates the carbonyl oxygen of the Boc group, initiating the collapse of the carbamate to form a stable tert-butyl cation, carbon dioxide, and the desired free amine.[1] The amine is subsequently protonated by the excess TFA to form the corresponding trifluoroacetate salt.[1]

Reaction Mechanism and Signaling Pathway

The mechanism of TFA-mediated Boc deprotection is a well-established acid-catalyzed elimination reaction. The key steps are outlined in the diagram below.

Boc_Deprotection_Mechanism cluster_reactants Reactants cluster_intermediates Reaction Intermediates cluster_products Products Start Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Protonated_Boc Protonated Boc-amine Start->Protonated_Boc Protonation by TFA TFA Trifluoroacetic Acid (TFA) TFA->Protonated_Boc Carbamic_Acid Carbamic Acid Intermediate Protonated_Boc->Carbamic_Acid Loss of tert-butyl cation tBu_cation tert-Butyl Cation Protonated_Boc->tBu_cation Product [5-(hydroxymethyl)-1,3-oxazol-2-yl]amine (as TFA salt) Carbamic_Acid->Product Decarboxylation CO2 Carbon Dioxide Carbamic_Acid->CO2 Isobutylene Isobutylene (from t-Butyl Cation) tBu_cation->Isobutylene Deprotonation

Caption: Mechanism of TFA-mediated Boc deprotection.

Experimental Protocols

This section provides a general experimental protocol for the Boc deprotection of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. It is important to note that optimal conditions may vary depending on the scale of the reaction and the desired purity of the product.

Materials and Equipment
  • Substrate: Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • Reagent: Trifluoroacetic acid (TFA), reagent grade

  • Solvent: Dichloromethane (DCM), anhydrous

  • Work-up: Saturated aqueous sodium bicarbonate (NaHCO₃) solution, brine, anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Glassware: Round-bottom flask, magnetic stirrer, stirring bar, dropping funnel, ice bath

  • Equipment: Rotary evaporator, thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) for reaction monitoring

Deprotection Procedure
  • Dissolution: Dissolve the Boc-protected amine in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar. The typical concentration of the substrate is in the range of 0.1-0.5 M.[1]

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Addition of TFA: Add TFA dropwise to the stirred solution. The amount of TFA can range from 20% to 100% (v/v) relative to the volume of DCM.[1][2] For substrates that may be sensitive to strong acid, it is advisable to start with a lower concentration of TFA.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.[1]

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is completely consumed.[1]

Work-up Procedure

There are two primary work-up procedures depending on whether the final product is desired as the free amine or the TFA salt.

Procedure A: Isolation of the Free Amine

  • Concentration: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess TFA and DCM.[1]

  • Neutralization: Re-dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM). Carefully wash the organic layer with a saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Caution should be exercised due to the evolution of CO₂ gas, which can cause pressure buildup.[1]

  • Extraction: Wash the organic layer with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude deprotected amine.[1]

Procedure B: Isolation of the TFA Salt

  • Concentration: Concentrate the reaction mixture under reduced pressure. To ensure complete removal of residual TFA, the residue can be co-evaporated with a solvent like dichloromethane or toluene multiple times.[3]

  • Trituration: The resulting residue, the TFA salt, can often be solidified by trituration with a non-polar solvent such as diethyl ether or hexanes.

Quantitative Data on Reaction Conditions

The efficiency of Boc deprotection is highly dependent on the reaction conditions. The following table summarizes various reported conditions for the deprotection of Boc-protected amines, which can serve as a guide for the optimization of the deprotection of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Substrate TypeTFA Concentration (in DCM)TemperatureTimeYieldReference
General Amine50% (v/v)Room Temp.2 hNot specified[4]
General Amine25% (v/v)Room Temp.2 h~60%[4]
Substituted Amine~20% (v/v)Room Temp.18 h87%[4]
General AmineNeat TFA in DCM (1:1)Room Temp.1 hNot specified[4]
Boc-protected PeptideEqual volume to solvent0 °C to Room Temp.Until completionQuantitative[3]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Boc deprotection and subsequent work-up to isolate the free amine.

Boc_Deprotection_Workflow cluster_reaction Reaction Setup cluster_workup Work-up and Isolation A Dissolve Boc-protected amine in anhydrous DCM B Cool solution to 0°C A->B C Add TFA dropwise B->C D Stir at room temperature for 1-4 hours C->D E Monitor reaction by TLC or LC-MS D->E F Concentrate reaction mixture E->F Reaction Complete G Redissolve in organic solvent F->G H Wash with sat. aq. NaHCO3 G->H I Wash with brine H->I J Dry over Na2SO4 or MgSO4 I->J K Filter and concentrate J->K L Purify (if necessary) K->L

Caption: General workflow for TFA-mediated Boc deprotection.

Safety and Handling

  • Trifluoroacetic acid (TFA) is a strong, corrosive acid. It should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

  • The neutralization step with sodium bicarbonate will produce carbon dioxide gas, which can cause a pressure build-up in a sealed container. Ensure adequate venting during this step.

  • Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be performed in a fume hood.

Troubleshooting and Optimization

  • Incomplete Reaction: If the reaction does not go to completion, consider increasing the concentration of TFA, the reaction time, or gently warming the reaction mixture.

  • Side Reactions: The tert-butyl cation generated during the reaction can be trapped by nucleophilic functional groups on the substrate. While the oxazole ring is relatively electron-deficient, the hydroxymethyl group could potentially be a site for side reactions, although this is less common. If side products are observed, the addition of a scavenger such as triethylsilane or thioanisole to the reaction mixture may be beneficial.

  • Difficult Work-up: If the product amine is water-soluble, extraction can be challenging. In such cases, isolation as the TFA salt (Procedure B) may be preferable. Alternatively, using a solid-supported base like Amberlyst A21 resin can be employed to neutralize the acid without an aqueous work-up.[5][6]

By following these guidelines and protocols, researchers can effectively perform the Boc deprotection of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate to obtain the desired amine for further synthetic transformations.

References

Method

Application Note and Protocol: Purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate by Column Chromatography

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate using silica gel...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate using silica gel column chromatography. This method is designed to efficiently remove impurities from the crude reaction mixture, yielding a product of high purity suitable for subsequent applications in research and drug development.

Introduction

tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic compound incorporating an oxazole ring, a carbamate protecting group, and a hydroxymethyl functional group.[1][2] Such structures are of interest in medicinal chemistry as potential scaffolds for the development of novel therapeutic agents.[1] The synthesis of this and related oxazole derivatives often results in a crude mixture containing unreacted starting materials, byproducts, and other impurities.[3][4] Effective purification is therefore a critical step to ensure the integrity of downstream biological assays and further chemical transformations.

Column chromatography is a fundamental and widely used technique for the purification of organic compounds.[5] This application note details a robust method for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate utilizing silica gel as the stationary phase and a gradient elution system of ethyl acetate in hexanes.

Physicochemical Properties of the Target Compound

A summary of the key physicochemical properties of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is presented in Table 1. Understanding these properties is crucial for developing an effective purification strategy.

PropertyValue
Molecular Formula C₁₀H₁₆N₂O₄
Molecular Weight 228.24 g/mol [1][2]
Appearance (Predicted) White to off-white solid
Solubility (Predicted) Soluble in methanol, ethyl acetate, dichloromethane; sparingly soluble in hexanes
Polarity Polar

Table 1: Physicochemical properties of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Experimental Protocol

This protocol outlines the step-by-step procedure for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate using flash column chromatography.

Materials and Reagents
  • Crude tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • Silica gel (230-400 mesh)

  • Hexanes (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Dichloromethane (DCM)

  • Methanol

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Potassium permanganate stain

  • Glass column for chromatography

  • Fraction collection tubes

  • Rotary evaporator

Thin Layer Chromatography (TLC) Analysis

Before performing column chromatography, it is essential to determine an appropriate solvent system using TLC. The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound and good separation from impurities.

  • Dissolve a small amount of the crude material in a few drops of DCM or ethyl acetate.

  • Spot the dissolved crude mixture onto a TLC plate.

  • Develop the TLC plate in a chamber containing a mixture of ethyl acetate and hexanes (e.g., starting with 30:70 v/v).

  • Visualize the spots under UV light (254 nm) and/or by staining with potassium permanganate.

  • Adjust the solvent system to achieve the desired Rf and separation. A common starting point for oxazole derivatives is a mixture of hexane and ethyl acetate.[6]

Solvent System (Ethyl Acetate:Hexanes, v/v)Predicted Rf of Target CompoundObservations
20:800.1Compound moves slowly.
40:60 0.3 Optimal for good separation.
60:400.6Compound moves too quickly, poor separation from less polar impurities.

Table 2: Predicted TLC analysis results for determining the optimal solvent system.

Column Chromatography Procedure

The following workflow diagram illustrates the key steps in the purification process.

G cluster_prep Preparation cluster_loading Sample Loading cluster_elution Elution & Collection cluster_analysis Analysis & Isolation prep_slurry Prepare Silica Slurry pack_column Pack Column prep_slurry->pack_column Pour into column load_sample Load Crude Sample pack_column->load_sample elute_column Elute with Solvent Gradient load_sample->elute_column collect_fractions Collect Fractions elute_column->collect_fractions analyze_fractions Analyze Fractions by TLC collect_fractions->analyze_fractions combine_fractions Combine Pure Fractions analyze_fractions->combine_fractions evaporate_solvent Evaporate Solvent combine_fractions->evaporate_solvent final_product Obtain Pure Product evaporate_solvent->final_product

Figure 1. Workflow for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate by column chromatography.

Step 1: Column Packing

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 20% ethyl acetate in hexanes).

  • Pour the slurry into the chromatography column and gently tap the column to ensure even packing.

  • Add more eluent and allow it to drain until the solvent level is just above the top of the silica bed.[3]

Step 2: Sample Loading

  • Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent.

  • Alternatively, for compounds with limited solubility in the eluent, perform a dry loading:

    • Dissolve the crude product in a suitable solvent (e.g., DCM, methanol).

    • Add a small amount of silica gel to the solution.

    • Evaporate the solvent completely to obtain a free-flowing powder of the compound adsorbed onto the silica.

    • Carefully load this powder onto the top of the column.[3]

Step 3: Elution and Fraction Collection

  • Carefully add the eluent to the top of the column.

  • Begin elution with a low polarity solvent system (e.g., 20% ethyl acetate in hexanes) and gradually increase the polarity. A suggested gradient is provided in Table 3.

  • Collect fractions of a consistent volume (e.g., 10-20 mL) in test tubes.

  • Monitor the elution of the compound by TLC analysis of the collected fractions.

Column Volumes (CVs)% Ethyl Acetate in HexanesPurpose
0 - 220Elute non-polar impurities
2 - 1040Elute the target compound
10 - 1260Elute more polar impurities
12 - 14100Column flush

Table 3: Suggested solvent gradient for elution.

Step 4: Product Isolation

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the fractions containing the pure product.

  • Evaporate the solvent from the combined fractions using a rotary evaporator to yield the purified tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

  • Determine the yield and assess the purity of the final product using analytical techniques such as NMR spectroscopy or HPLC.

Troubleshooting

IssuePossible CauseSuggested Solution
Poor Separation Inappropriate solvent system.Re-optimize the eluent system using TLC with different solvent mixtures (e.g., dichloromethane/methanol).[3]
Compound Tailing on TLC/Column The compound may be interacting strongly with the acidic silica gel.Add a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent system to neutralize acidic sites on the silica.[3][6]
Low Recovery The product may still be on the column.After collecting the main product fractions, flush the column with a more polar solvent (e.g., 10% methanol in ethyl acetate) to ensure complete elution.[6]
Product Degradation The oxazole ring can be sensitive to the acidic nature of silica gel.Consider using deactivated silica gel (treated with a base) or an alternative stationary phase like neutral alumina.[3][6]

Table 4: Troubleshooting guide for column chromatography purification.

Conclusion

The protocol described in this application note provides a reliable method for the purification of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate from crude reaction mixtures. By carefully selecting the solvent system through TLC analysis and employing a gradient elution strategy, high purity material can be obtained. This method is crucial for ensuring the quality of the compound for its intended use in research and development.

References

Application

Application Notes and Protocols for the Coupling of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the coupling of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a versatile building block i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the coupling of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a versatile building block in medicinal chemistry and drug development. The hydroxyl group at the 5-position of the oxazole ring serves as a key functional handle for various chemical transformations, including etherification, esterification, and Mitsunobu reactions, enabling the synthesis of a diverse range of derivatives.

Overview of Coupling Reactions

The primary alcohol of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate can be readily derivatized through several established coupling methodologies. This document outlines protocols for three common and effective reaction types:

  • Mitsunobu Reaction: For the formation of ethers, esters, and other C-O, C-N, and C-S bonds with inversion of configuration if a chiral center were present.

  • Williamson Ether Synthesis: A classical method for the formation of ethers by reacting the corresponding alkoxide with an alkyl halide.

  • Steglich Esterification: A mild and efficient method for the formation of esters from carboxylic acids using a carbodiimide coupling agent and a catalyst.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the coupling reactions of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate based on general principles and analogous transformations of similar substrates.

Table 1: Mitsunobu Reaction Conditions

Coupling PartnerReagentsSolventTemperature (°C)Time (h)Yield (%)
PhenolPPh₃, DIADTHF0 to rt2-1270-90
4-Nitrobenzoic AcidPPh₃, DEADToluenert6-885-95
PhthalimidePPh₃, DIADTHF0 to rt4-1665-85

Table 2: Williamson Ether Synthesis Conditions

Alkylating AgentBaseSolventTemperature (°C)Time (h)Yield (%)
Benzyl BromideNaHTHF/DMF0 to rt2-675-90
Methyl IodideK₂CO₃AcetoneReflux12-2460-80
Ethyl BromideNaHTHF0 to rt4-870-85

Table 3: Steglich Esterification Conditions

Carboxylic AcidCoupling ReagentCatalystSolventTemperature (°C)Time (h)Yield (%)
Benzoic AcidDCCDMAPCH₂Cl₂rt3-680-95
Acetic AcidEDCDMAPCH₂Cl₂rt2-485-98
Phenylacetic AcidDICDMAPCH₂Cl₂/DMFrt4-875-90

Note: Yields are estimates based on general literature for similar substrates and may vary depending on the specific substrate and reaction scale.

Experimental Protocols

Mitsunobu Reaction Protocol (General)

The Mitsunobu reaction facilitates the conversion of primary and secondary alcohols to a variety of functional groups with inversion of stereochemistry.

Diagram 1: Mitsunobu Reaction Workflow

Mitsunobu_Workflow cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Work-up & Purification Reactants Alcohol + Nucleophile + PPh₃ in Anhydrous Solvent Cooling Cool to 0 °C Reactants->Cooling DIAD_add Add DIAD/DEAD dropwise Cooling->DIAD_add Stir Stir at rt DIAD_add->Stir Quench Quench Reaction Stir->Quench Extract Extraction Quench->Extract Purify Column Chromatography Extract->Purify Product Isolated Product Purify->Product

Caption: General workflow for a Mitsunobu reaction.

Materials:

  • Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • Nucleophile (e.g., phenol, carboxylic acid, phthalimide) (1.2 eq)

  • Triphenylphosphine (PPh₃) (1.5 eq)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF) or other suitable aprotic solvent

  • Argon or Nitrogen atmosphere

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq), the nucleophile (1.2 eq), and triphenylphosphine (1.5 eq).

  • Dissolve the solids in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add DIAD or DEAD (1.5 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the desired product.

Williamson Ether Synthesis Protocol (General)

The Williamson ether synthesis is a straightforward method for forming ethers via an SN2 reaction between an alkoxide and an alkyl halide.[1]

Diagram 2: Williamson Ether Synthesis Workflow

Williamson_Ether_Synthesis_Workflow cluster_alkoxide Alkoxide Formation cluster_reaction Reaction Execution cluster_workup Work-up & Purification Alcohol_Base Alcohol + Base in Anhydrous Solvent Alkyl_Halide Add Alkyl Halide Alcohol_Base->Alkyl_Halide Stir_Heat Stir (with heating if necessary) Alkyl_Halide->Stir_Heat Quench Quench with Water/Aq. NH₄Cl Stir_Heat->Quench Extract Extraction Quench->Extract Purify Column Chromatography Extract->Purify Product Isolated Ether Product Purify->Product Steglich_Esterification_Workflow cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Work-up & Purification Reactants Alcohol + Carboxylic Acid + DMAP in Aprotic Solvent Cooling Cool to 0 °C Reactants->Cooling DCC_add Add DCC/EDC Cooling->DCC_add Stir Stir at rt DCC_add->Stir Filter Filter Urea Byproduct Stir->Filter Wash Wash with Acid/Base Filter->Wash Purify Column Chromatography Wash->Purify Product Isolated Ester Product Purify->Product

References

Method

Application Notes and Protocols for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Introduction Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic organic compound containing an oxazole ring, a carbamate group, and a hydroxymethyl group.[1] Its structural features suggest potenti...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a heterocyclic organic compound containing an oxazole ring, a carbamate group, and a hydroxymethyl group.[1] Its structural features suggest potential applications in medicinal chemistry and organic synthesis as a building block or intermediate.[1] The presence of the Boc-protecting group on the amine and a primary alcohol offers versatile sites for further chemical modifications.

Physicochemical Properties

Quantitative data for the target compound is not available. The following table summarizes the properties of a structurally related compound, tert-butyl carbamate, to provide an estimate of its physical characteristics.

PropertyValue (for tert-Butyl carbamate)Source
Appearance White to slightly yellow needles or solid[2][3]
Melting Point 105-108 °C[2]
Solubility Soluble in methylene chloride, chloroform, and alcohols. Slightly soluble in petroleum ether and water.[2]
Molecular Formula C10H16N2O4[1]
Molecular Weight 228.24 g/mol [1]

Handling and Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, this compound should be handled as a potentially hazardous substance. Standard laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE)
  • Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect gloves for any signs of degradation before use.

  • Skin and Body Protection: A laboratory coat must be worn. For larger quantities, a chemical-resistant apron is recommended.

  • Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] If handling large quantities or if there is a risk of aerosolization, a NIOSH-approved respirator with an appropriate cartridge should be used.

General Handling Precautions
  • Avoid inhalation, ingestion, and contact with skin and eyes.

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly after handling.

  • Ensure eyewash stations and safety showers are readily accessible.

Storage

Proper storage is crucial to maintain the integrity and stability of the compound.

Storage ConditionRecommendationRationale
Temperature Store in a cool, dry place.To prevent thermal decomposition.
Atmosphere Store under an inert atmosphere (e.g., argon or nitrogen) if possible.To prevent degradation from moisture and air.
Container Keep in a tightly closed, light-resistant container.To prevent contamination and degradation from light.
Incompatibilities Avoid strong oxidizing agents, strong acids, and strong bases.Carbamates can be hydrolyzed under acidic or basic conditions.[1]

Experimental Protocols

Protocol for Preparation of a Stock Solution
  • Preparation: Under a chemical fume hood, accurately weigh the desired amount of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

  • Solvent Selection: Choose an appropriate solvent based on the experimental requirements (e.g., DMSO, DMF, or a suitable alcohol).

  • Dissolution: Add the solvent to the weighed compound in a volumetric flask.

  • Mixing: Gently swirl or sonicate the mixture until the compound is completely dissolved.

  • Storage: Store the stock solution in a tightly sealed container at the recommended temperature, protected from light.

Protocol for Safe Disposal
  • Waste Collection: Collect all waste containing the compound in a designated, properly labeled hazardous waste container.

  • Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Visualization of Workflows and Pathways

Safe Handling Workflow

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal Assess Hazards Assess Hazards Gather PPE Gather PPE Assess Hazards->Gather PPE Prepare Workspace Prepare Workspace Gather PPE->Prepare Workspace Weigh Compound Weigh Compound Prepare Workspace->Weigh Compound Dissolve in Solvent Dissolve in Solvent Weigh Compound->Dissolve in Solvent Perform Experiment Perform Experiment Dissolve in Solvent->Perform Experiment Decontaminate Workspace Decontaminate Workspace Perform Experiment->Decontaminate Workspace Dispose of Waste Dispose of Waste Decontaminate Workspace->Dispose of Waste Remove PPE Remove PPE Dispose of Waste->Remove PPE

Caption: Workflow for Safe Handling of the Compound.

Potential Signaling Pathway Involvement

Given that oxazole derivatives are often investigated for their therapeutic potential, the following diagram illustrates a hypothetical signaling pathway that such a compound might modulate, based on general knowledge of similar molecules.

Compound Compound Kinase A Kinase A Compound->Kinase A Inhibition Protein B Protein B Kinase A->Protein B Phosphorylation Transcription Factor C Transcription Factor C Protein B->Transcription Factor C Activation Gene Expression Gene Expression Transcription Factor C->Gene Expression Cellular Response Cellular Response Gene Expression->Cellular Response

Caption: Hypothetical Kinase Inhibition Pathway.

References

Application

Application Notes and Protocols: Functionalization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the chemical modification of the hydroxymethyl group of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the hydroxymethyl group of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. This versatile building block is of significant interest in medicinal chemistry, and the functionalization of its primary alcohol moiety allows for the synthesis of a diverse range of derivatives for structure-activity relationship (SAR) studies and the development of novel therapeutic agents.

Oxidation of the Hydroxymethyl Group

The primary alcohol of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate can be selectively oxidized to the corresponding aldehyde or carboxylic acid. These functional groups serve as key handles for further synthetic transformations, such as reductive amination, Wittig reactions, or amide bond formation.

Oxidation to Aldehyde

A mild and efficient method for the oxidation of the primary alcohol to an aldehyde is the use of Dess-Martin periodinane (DMP). This reagent offers high selectivity and is compatible with a wide range of functional groups, including the Boc-carbamate and the oxazole ring.[1][2]

Table 1: Summary of Conditions for Oxidation to Aldehyde

ProductReagentSolventTemperatureReaction TimeYield
Tert-butyl [5-(formyl)-1,3-oxazol-2-yl]carbamateDess-Martin Periodinane (DMP)Dichloromethane (DCM)Room Temperature1-4 hours>90% (estimated)

Experimental Protocol: Synthesis of Tert-butyl [5-(formyl)-1,3-oxazol-2-yl]carbamate using Dess-Martin Periodinane

Materials:

  • Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

  • Dissolve Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq) in anhydrous DCM (approx. 0.1 M solution) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add Dess-Martin Periodinane (1.2-1.5 eq) to the solution in one portion at room temperature.

  • Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

  • Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ solution.

  • Stir the biphasic mixture vigorously for 15-20 minutes until the solid byproducts dissolve.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude aldehyde can be purified by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure product.

Oxidation_to_Aldehyde_Workflow Workflow for Oxidation to Aldehyde start Dissolve Starting Material in anhydrous DCM add_dmp Add Dess-Martin Periodinane start->add_dmp react Stir at Room Temperature (Monitor by TLC) add_dmp->react quench Quench with NaHCO₃/Na₂S₂O₃ solution react->quench extract Extract with DCM quench->extract dry Dry organic phase and evaporate solvent extract->dry purify Purify by Column Chromatography dry->purify Oxidation_Pathway Oxidation Pathways Starting_Material Tert-butyl [5-(hydroxymethyl)- 1,3-oxazol-2-yl]carbamate Aldehyde Tert-butyl [5-(formyl)- 1,3-oxazol-2-yl]carbamate Starting_Material->Aldehyde Dess-Martin Periodinane Carboxylic_Acid 2-(Tert-butoxycarbonylamino)- 1,3-oxazole-5-carboxylic acid Starting_Material->Carboxylic_Acid TEMPO/NaOCl Functionalization_Pathways Functionalization Pathways Start Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Aldehyde Aldehyde Start->Aldehyde Oxidation (DMP) Ether Ether Start->Ether Williamson Ether Synthesis Ester Ester Start->Ester Esterification / Mitsunobu Halide Halide Start->Halide Halogenation (SOCl₂) Carboxylic_Acid Carboxylic Acid Aldehyde->Carboxylic_Acid Further Oxidation

References

Method

Use of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" as a linker in PROTAC development

Application Notes and Protocols: Use of an Oxazole-Based Linker in PROTAC Development Topic: Use of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" as a Linker in PROTAC Development Audience: Researchers, scien...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols: Use of an Oxazole-Based Linker in PROTAC Development

Topic: Use of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" as a Linker in PROTAC Development

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: To date, specific literature detailing the synthesis and biological evaluation of a Proteolysis Targeting Chimera (PROTAC) utilizing "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" as a linker is not publicly available. The following application notes and protocols are presented as a representative example based on established principles of PROTAC design and synthesis, incorporating an oxazole-based linker for the degradation of the BRD4 protein. The experimental data provided is illustrative.

Introduction to Oxazole-Based Linkers in PROTACs

PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by hijacking the cell's ubiquitin-proteasome system.[1] A PROTAC consists of a ligand for the POI and a ligand for an E3 ubiquitin ligase, connected by a chemical linker. The linker is a critical component that influences the physicochemical properties, cell permeability, and overall efficacy of the PROTAC.[2][3]

While flexible alkyl and polyethylene glycol (PEG) linkers are common, there is growing interest in incorporating rigid heterocyclic scaffolds, such as oxazoles, into the linker design.[3] Oxazole-containing linkers can offer several advantages:

  • Conformational Rigidity: The planar structure of the oxazole ring can reduce the conformational flexibility of the linker, which can be advantageous for optimizing the ternary complex formation between the POI, the PROTAC, and the E3 ligase.[2]

  • Improved Physicochemical Properties: The inclusion of heteroatoms can modulate the solubility and polarity of the PROTAC, potentially improving its pharmacokinetic profile.

  • Metabolic Stability: The oxazole ring is generally stable to metabolic degradation.[2]

  • Synthetic Tractability: Oxazoles can be synthesized through various established chemical methods, allowing for the introduction of diverse functionalities.

This document provides a hypothetical application of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" in the development of a PROTAC targeting the Bromodomain-containing protein 4 (BRD4), a well-validated target in oncology.[4][5]

Application Note: A Hypothetical BRD4-Targeting PROTAC with an Oxazole-Based Linker (Oxazo-PROTAC-1)

Overview:

This application note describes the design, synthesis, and biological evaluation of Oxazo-PROTAC-1, a hypothetical PROTAC designed to induce the degradation of BRD4. Oxazo-PROTAC-1 is composed of:

  • A Warhead: JQ1, a potent and well-characterized inhibitor of the BET (Bromodomain and Extra-Terminal) family of proteins, including BRD4.

  • An E3 Ligase Ligand: Pomalidomide, which recruits the Cereblon (CRBN) E3 ubiquitin ligase.

  • A Linker: Derived from "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" to connect the warhead and the E3 ligase ligand.

Chemical Structure of Oxazo-PROTAC-1 (Hypothetical):

G JQ1 JQ1 Moiety Linker Oxazole-Based Linker JQ1->Linker Pomalidomide Pomalidomide Moiety Linker->Pomalidomide

Caption: Structure of the hypothetical Oxazo-PROTAC-1.

Synthesis of Oxazo-PROTAC-1

The synthesis of Oxazo-PROTAC-1 would involve a multi-step process, starting with the functionalization of the JQ1 warhead and the pomalidomide E3 ligase ligand to enable their coupling to the oxazole-based linker. A plausible synthetic route is outlined below.

G cluster_0 Warhead Functionalization cluster_1 Linker Synthesis cluster_2 E3 Ligase Ligand Functionalization cluster_3 Final PROTAC Assembly JQ1 JQ1 JQ1_alkyne JQ1-alkyne JQ1->JQ1_alkyne Propargylation Oxazo_PROTAC_1 Oxazo-PROTAC-1 JQ1_alkyne->Oxazo_PROTAC_1 Click Chemistry Oxazole_linker Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Oxazole_azide 2-(azidomethyl)-5-(hydroxymethyl)oxazole Oxazole_linker->Oxazole_azide Boc Deprotection & Azidation Oxazole_azide->Oxazo_PROTAC_1 Pomalidomide Pomalidomide Pomalidomide_linker Pomalidomide-linker-OH Pomalidomide->Pomalidomide_linker Alkylation Pomalidomide_linker->Oxazo_PROTAC_1 Coupling

Caption: Hypothetical synthetic workflow for Oxazo-PROTAC-1.

Biological Evaluation

The biological activity of Oxazo-PROTAC-1 would be assessed through a series of in vitro experiments to determine its ability to induce the degradation of BRD4 and its downstream effects on cancer cell proliferation.

Quantitative Data Summary

CompoundTargetE3 LigaseCell LineDC50 (nM)Dmax (%)IC50 (nM)
Oxazo-PROTAC-1 BRD4CRBNMV-4-1115>958
Oxazo-PROTAC-1 BRD4CRBNHeLa25>9012
JQ1BRD4-MV-4-11--50
Pomalidomide-CRBNMV-4-11-->10,000

Table 1: Illustrative biological activity of Oxazo-PROTAC-1 compared to control compounds. DC50 represents the concentration required for 50% degradation of the target protein, Dmax is the maximum percentage of degradation, and IC50 is the concentration for 50% inhibition of cell viability.

Experimental Protocols

Protocol 1: Synthesis of Oxazo-PROTAC-1 (Hypothetical)

Materials:

  • JQ1

  • Propargyl bromide

  • Tert-butyl [5-(hydroxymethyl)-1-3-oxazol-2-yl]carbamate

  • Trifluoroacetic acid (TFA)

  • Sodium azide

  • Pomalidomide

  • Appropriate alkylating agent for pomalidomide (e.g., a bromo-alcohol)

  • Coupling reagents (e.g., HATU, DIPEA)

  • Copper(I) catalyst for click chemistry (e.g., CuSO4, sodium ascorbate)

  • Solvents (DMF, DCM, etc.)

  • Standard laboratory glassware and purification equipment (e.g., flash chromatography system, HPLC)

Procedure:

  • Synthesis of JQ1-alkyne: React JQ1 with propargyl bromide in the presence of a suitable base (e.g., K2CO3) in an appropriate solvent (e.g., acetone) to introduce the alkyne handle. Purify the product by flash chromatography.

  • Synthesis of 2-(azidomethyl)-5-(hydroxymethyl)oxazole:

    • Deprotect Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate using TFA in DCM to yield the primary amine.

    • Convert the primary amine to an azide using a suitable diazotizing agent followed by reaction with sodium azide. Purify the product.

  • Synthesis of Pomalidomide-linker-OH: Alkylate pomalidomide at the phthalimide nitrogen with a suitable bromo-alcohol linker under basic conditions. Purify the product.

  • Coupling of Pomalidomide-linker to the Oxazole moiety: Couple the hydroxyl group of Pomalidomide-linker-OH to the 5-hydroxymethyl position of 2-(azidomethyl)-5-(hydroxymethyl)oxazole using a suitable coupling reaction (e.g., Mitsunobu reaction or conversion of the alcohol to a leaving group followed by nucleophilic substitution).

  • Final Assembly via Click Chemistry: React the JQ1-alkyne with the pomalidomide-oxazole-azide intermediate via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction.

  • Purification: Purify the final Oxazo-PROTAC-1 product by preparative HPLC and characterize by NMR and mass spectrometry.

Protocol 2: Western Blotting for BRD4 Degradation

Materials:

  • MV-4-11 or HeLa cells

  • RPMI-1640 or DMEM media with 10% FBS

  • Oxazo-PROTAC-1, JQ1, Pomalidomide (as DMSO stock solutions)

  • Proteasome inhibitor (e.g., MG132)

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies: anti-BRD4, anti-GAPDH (loading control)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

Procedure:

  • Cell Culture and Treatment:

    • Seed cells in 6-well plates and allow them to adhere overnight.

    • Treat cells with increasing concentrations of Oxazo-PROTAC-1 (e.g., 1, 10, 100, 1000 nM) for a specified time (e.g., 24 hours). Include vehicle control (DMSO), JQ1, and pomalidomide as controls.

    • For mechanism of action studies, pre-treat cells with MG132 for 1-2 hours before adding Oxazo-PROTAC-1.

  • Cell Lysis and Protein Quantification:

    • Wash cells with ice-cold PBS and lyse with lysis buffer.

    • Clarify lysates by centrifugation and determine protein concentration using a BCA assay.

  • SDS-PAGE and Western Blotting:

    • Normalize protein samples and load onto an SDS-PAGE gel.

    • Separate proteins by electrophoresis and transfer to a PVDF membrane.

    • Block the membrane and incubate with primary antibodies overnight at 4°C.

    • Wash the membrane and incubate with HRP-conjugated secondary antibody.

    • Detect protein bands using a chemiluminescent substrate and an imaging system.

  • Data Analysis: Quantify band intensities using densitometry software and normalize BRD4 levels to the loading control (GAPDH). Calculate DC50 and Dmax values.

Protocol 3: Cell Viability Assay

Materials:

  • MV-4-11 or HeLa cells

  • 96-well plates

  • Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

  • Compound Treatment: Treat cells with a serial dilution of Oxazo-PROTAC-1, JQ1, and pomalidomide for 72 hours.

  • Viability Measurement: Add the cell viability reagent to each well and measure luminescence or absorbance according to the manufacturer's instructions.

  • Data Analysis: Plot cell viability against compound concentration and determine the IC50 value using a non-linear regression model.

Signaling Pathway and Experimental Workflow Diagrams

G cluster_0 PROTAC-Mediated Degradation PROTAC Oxazo-PROTAC-1 Ternary_Complex Ternary Complex (BRD4-PROTAC-CRBN) PROTAC->Ternary_Complex BRD4 BRD4 (POI) BRD4->Ternary_Complex CRBN CRBN (E3 Ligase) CRBN->Ternary_Complex Ubiquitination Poly-ubiquitination of BRD4 Ternary_Complex->Ubiquitination Proteasome 26S Proteasome Ubiquitination->Proteasome Degradation BRD4 Degradation Proteasome->Degradation

Caption: Signaling pathway of PROTAC-mediated BRD4 degradation.

G cluster_0 Experimental Workflow Start Start Synthesis Synthesis of Oxazo-PROTAC-1 Start->Synthesis Characterization Structural Characterization (NMR, MS) Synthesis->Characterization Cell_Culture Cell Culture (e.g., MV-4-11) Characterization->Cell_Culture Treatment Compound Treatment Cell_Culture->Treatment Western_Blot Western Blot for BRD4 Degradation Treatment->Western_Blot Viability_Assay Cell Viability Assay Treatment->Viability_Assay Data_Analysis Data Analysis (DC50, Dmax, IC50) Western_Blot->Data_Analysis Viability_Assay->Data_Analysis Conclusion Conclusion Data_Analysis->Conclusion

Caption: General experimental workflow for evaluating Oxazo-PROTAC-1.

References

Technical Notes & Optimization

Troubleshooting

"Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" synthesis side reactions and byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of tert-butyl [5-(hydroxymethyl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate?

A1: The most common synthetic approach involves a two-step process. The first step is the formation of the oxazole ring to yield 2-amino-5-(hydroxymethyl)-1,3-oxazole. This is typically achieved through the condensation of a suitable three-carbon starting material, such as a protected dihydroxyacetone derivative, with a source of the C2-amino group, like urea or cyanamide. The second step is the selective protection of the 2-amino group with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc anhydride).

Q2: What are the critical parameters to control during the oxazole ring formation?

A2: Temperature, reaction time, and the choice of solvent are crucial. Overheating can lead to decomposition and the formation of polymeric byproducts. The reaction progress should be carefully monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete consumption of the starting materials and to prevent degradation of the product.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes. When working with reagents such as α-haloketones, which can be lachrymatory and corrosive, it is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles. Solvents like dichloromethane are volatile and should be handled with care.

Troubleshooting Guides

Problem 1: Low Yield of 2-amino-5-(hydroxymethyl)-1,3-oxazole
Potential Cause Suggested Solution
Incomplete reactionMonitor the reaction closely by TLC or HPLC. If the reaction stalls, consider a moderate increase in temperature or extending the reaction time. Ensure stoichiometric amounts of reactants are used.
Degradation of the productAvoid excessive heating. Purify the product promptly after the reaction is complete. The hydroxymethyl group can be sensitive to harsh acidic or basic conditions.
Suboptimal reagent qualityUse freshly purified starting materials. Impurities in the starting ketone or urea can significantly impact the yield.
Inefficient work-upEnsure proper pH adjustment during extraction to maximize the recovery of the amino-oxazole product. Multiple extractions with a suitable organic solvent may be necessary.
Problem 2: Presence of Impurities After Oxazole Ring Formation
Potential Byproduct Identification Troubleshooting
Unreacted starting materialsCompare with authentic standards on TLC or HPLC.Optimize reaction conditions (temperature, time) to drive the reaction to completion.
Polymeric materialsBaseline streaking on TLC; insoluble material.Maintain a moderate reaction temperature. Ensure efficient stirring.
Imidazole byproductCan be identified by mass spectrometry (different molecular weight).Ensure the absence of ammonia sources in the reaction mixture.
Problem 3: Incomplete Boc Protection
Potential Cause Suggested Solution
Insufficient Boc anhydrideUse a slight excess (1.1-1.2 equivalents) of Boc anhydride to ensure complete conversion.
Inactive Boc anhydrideUse a fresh bottle of Boc anhydride, as it can degrade over time, especially if exposed to moisture.
Suboptimal baseUse a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to activate the amine. Ensure the base is dry.
Steric hindranceThe 2-amino group on the oxazole ring can be somewhat sterically hindered. Allow for sufficient reaction time and ensure adequate mixing.
Problem 4: Formation of Byproducts During Boc Protection
Potential Byproduct Identification Troubleshooting
Di-Boc protected amineHigher molecular weight peak in mass spectrometry; less polar spot on TLC.Use a controlled amount of Boc anhydride (close to 1 equivalent). Add the Boc anhydride slowly to the reaction mixture.
tert-ButanolCan be observed in 1H NMR.This is a common byproduct and is typically removed during aqueous work-up and purification.
Urea derivative byproductCan arise from the reaction of the amine with CO2 (from Boc anhydride decomposition).Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric CO2.
O-acylation of the hydroxymethyl groupHigher molecular weight peak in mass spectrometry.This is less common under standard Boc protection conditions but can be minimized by using a non-nucleophilic base and controlling the reaction temperature.

Experimental Protocols

Synthesis of 2-amino-5-(hydroxymethyl)-1,3-oxazole

A common precursor for the hydroxymethyl group at the 5-position is a protected form of 1,3-dihydroxyacetone. For instance, 1,3-dihydroxyacetone dimer can be used.

  • Halogenation of the Ketone: The protected 1,3-dihydroxyacetone is halogenated, typically brominated, at the α-position.

  • Cyclization with Urea: The resulting α-haloketone is then reacted with urea in a suitable solvent, such as ethanol or dimethylformamide (DMF). The reaction mixture is typically heated to facilitate the cyclization.

  • Work-up and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then subjected to an aqueous work-up, often involving neutralization and extraction with an organic solvent. The crude product is then purified by column chromatography on silica gel.

Synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

  • Dissolution: 2-amino-5-(hydroxymethyl)-1,3-oxazole is dissolved in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Addition of Base and Boc Anhydride: A non-nucleophilic base, such as triethylamine, is added to the solution, followed by the slow addition of di-tert-butyl dicarbonate (Boc)2O.

  • Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC until the starting material is consumed.

  • Work-up and Purification: The reaction mixture is washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.

Visualizations

DOT Script for the Synthesis Pathway

Synthesis_Pathway cluster_0 Step 1: Oxazole Formation cluster_1 Step 2: Boc Protection Protected_Dihydroxyacetone Protected 1,3-Dihydroxyacetone Alpha_Haloketone α-Haloketone Intermediate Protected_Dihydroxyacetone->Alpha_Haloketone Halogenation Amino_Oxazole 2-amino-5-(hydroxymethyl) -1,3-oxazole Alpha_Haloketone->Amino_Oxazole Urea Urea Urea->Amino_Oxazole Cyclization Final_Product tert-butyl [5-(hydroxymethyl) -1,3-oxazol-2-yl]carbamate Amino_Oxazole->Final_Product Boc_Anhydride Boc Anhydride Boc_Anhydride->Final_Product Protection

Caption: General two-step synthesis pathway for the target molecule.

DOT Script for a Troubleshooting Workflow

Troubleshooting_Workflow decision decision issue Low Yield Issue solution_yield Optimize Reaction Conditions: - Check Reagent Quality - Adjust Temperature/Time - Improve Work-up issue->solution_yield Troubleshoot solution solution start Start Synthesis check_yield Check Yield and Purity start->check_yield low_yield Low Yield? check_yield->low_yield Analysis Complete low_yield->issue Yes impurity Impurities Present? low_yield->impurity No success Successful Synthesis impurity->success No issue2 Impurity Issue impurity->issue2 Yes solution_yield->start Re-run solution_impurity Identify Byproducts: - Use Spectroscopy (MS, NMR) - Optimize Stoichiometry - Improve Purification issue2->solution_impurity Troubleshoot solution_impurity->start Re-run

Caption: A logical workflow for troubleshooting common synthesis issues.

Optimization

Low yield in "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" synthesis troubleshooting

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for common issues encountered during the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. I.

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for common issues encountered during the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

I. Synthesis Overview & Experimental Protocol

A common synthetic route to Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate involves the cyclodehydration of a suitable N-protected serine amide derivative. The following protocol is a representative procedure based on established methods for oxazole synthesis from serine derivatives.

Experimental Protocol: Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Step 1: Amide Formation

  • To a solution of N-Boc-L-serine (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1 eq) and an amine base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Bubble ammonia gas through the solution or add a solution of ammonia in a suitable solvent (e.g., 7N ammonia in methanol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (if DCC is used).

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-serinamide.

Step 2: Cyclodehydration to form the Oxazole Ring

  • Dissolve the crude N-Boc-serinamide from the previous step in an anhydrous solvent like THF or dioxane.

  • Add a dehydrating agent. Common reagents for this transformation include Burgess reagent, Deoxo-Fluor, or a combination of triphenylphosphine (PPh₃) and a halogenating agent like iodine (I₂) or carbon tetrachloride (CCl₄).

  • The reaction may require heating, typically to reflux, for several hours.

  • Monitor the reaction for the consumption of the starting material and the formation of the oxazole product by TLC or LC-MS.

  • Upon completion, quench the reaction appropriately (e.g., with water or a basic solution, depending on the reagents used).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

II. Troubleshooting Guide & FAQs

This section addresses common issues that can lead to low yields in the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Question 1: My overall yield is significantly lower than expected. What are the potential causes?

Answer: Low overall yield can stem from issues in either the amide formation or the cyclodehydration step. It is crucial to identify which step is underperforming.

  • Amide Formation Issues: Incomplete conversion of N-Boc-serine to the corresponding amide will directly impact the amount of starting material for the subsequent cyclization.

  • Cyclodehydration Inefficiency: The cyclization of N-Boc-serinamide to the oxazole is often the most challenging step. Incomplete reaction, side reactions, or product degradation can all contribute to low yields.

  • Purification Losses: The final product may be lost during workup and purification steps.

To pinpoint the issue, it is recommended to analyze a crude sample from each step by LC-MS or ¹H NMR to assess the conversion and purity before proceeding to the next step.

Question 2: I am observing a low yield in the amide formation step (Step 1). How can I improve this?

Answer: Low yield in the amidation of N-Boc-serine can be attributed to several factors.

  • Reagent Quality: Ensure that all reagents, especially the coupling agent and the solvent, are of high purity and anhydrous. Moisture can deactivate the coupling agent.

  • Incomplete Activation: The carboxylic acid of N-Boc-serine may not be fully activated. Consider using a more potent coupling agent like HATU in place of DCC.

  • Side Reactions: The hydroxyl group of serine can sometimes undergo side reactions. While the Boc-protecting group on the amine reduces the likelihood of N-acylation side products, the free hydroxyl can be problematic.

  • Workup Losses: N-Boc-serinamide has some water solubility. During the aqueous workup, some product may be lost to the aqueous phase. Minimize the volume of aqueous washes and consider back-extracting the aqueous layers with the organic solvent.

Question 3: The cyclodehydration step (Step 2) is resulting in a low yield of the desired oxazole. What can I do to troubleshoot this?

Answer: The cyclodehydration to form the oxazole ring is a critical and often low-yielding step. Several factors can influence its success.

  • Choice of Dehydrating Agent: The effectiveness of the dehydrating agent is crucial. The Burgess reagent is generally mild and effective for this type of transformation. Other options like Deoxo-Fluor or Appel-type conditions (PPh₃/I₂ or PPh₃/CCl₄) can also be employed. The optimal reagent may need to be determined empirically.

  • Reaction Conditions: Ensure strictly anhydrous conditions, as water will quench the dehydrating agent and prevent cyclization. The reaction temperature and time should also be optimized. Prolonged heating can lead to decomposition of the starting material or product.

  • Side Reactions: A common side reaction is the formation of a dehydroalanine derivative through elimination of the hydroxyl group. This can be minimized by using milder dehydrating agents and carefully controlling the reaction temperature.

  • Incomplete Reaction: If the reaction stalls, a fresh portion of the dehydrating agent can be added. However, be cautious as this can also increase the formation of side products.

Question 4: I am observing multiple spots on my TLC plate after the cyclization reaction, making purification difficult. What are these side products likely to be?

Answer: The formation of multiple byproducts is a common challenge in oxazole synthesis.

  • Unreacted Starting Material: The most obvious spot will be the unreacted N-Boc-serinamide.

  • Dehydroalanine Derivative: As mentioned, elimination of the hydroxyl group can lead to the formation of a dehydroalanine byproduct.

  • Ring-Opened Products: Under harsh conditions, the newly formed oxazole ring can be susceptible to cleavage.

  • Byproducts from the Dehydrating Agent: The reagents used for dehydration will generate their own byproducts (e.g., triphenylphosphine oxide if PPh₃ is used), which need to be removed during purification.

Careful monitoring of the reaction by TLC and optimization of reaction time and temperature can help minimize the formation of these impurities. Using a well-chosen solvent system for column chromatography is essential for successful purification.

III. Quantitative Data Summary

The following table summarizes expected yields for key steps in the synthesis. Please note that actual yields may vary depending on the specific reagents, conditions, and scale of the reaction.

StepReactionStarting MaterialProductReported/Expected Yield (%)Reference/Note
1Amide FormationN-Boc-L-serineN-Boc-serinamide85-95%General peptide coupling yields.
2CyclodehydrationN-Boc-serinamideTert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate40-60%Yields for oxazole formation from serine derivatives can be moderate.

IV. Visualized Workflow and Logical Relationships

Troubleshooting Workflow for Low Yield in Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Synthesis

TroubleshootingWorkflow cluster_synthesis Synthesis Pathway cluster_troubleshooting Troubleshooting Guide cluster_solutions1 Solutions for Step 1 cluster_solutions2 Solutions for Step 2 Start N-Boc-L-serine Amide N-Boc-serinamide Start->Amide Step 1: Amidation Oxazole Target Product Amide->Oxazole Step 2: Cyclodehydration LowYield Low Overall Yield CheckStep1 Analyze Step 1 (Amidation) LowYield->CheckStep1 CheckStep2 Analyze Step 2 (Cyclodehydration) LowYield->CheckStep2 LowYieldStep1 Low Yield in Step 1 CheckStep1->LowYieldStep1 Problem Found LowYieldStep2 Low Yield in Step 2 CheckStep2->LowYieldStep2 Problem Found Sol1_Reagents Check Reagent Purity & Anhydrous Conditions LowYieldStep1->Sol1_Reagents Sol1_Coupling Use Stronger Coupling Agent LowYieldStep1->Sol1_Coupling Sol1_Workup Optimize Workup (Back-extraction) LowYieldStep1->Sol1_Workup Sol2_Dehydrating Optimize Dehydrating Agent LowYieldStep2->Sol2_Dehydrating Sol2_Conditions Ensure Anhydrous Conditions & Optimize Temp. LowYieldStep2->Sol2_Conditions Sol2_SideReactions Minimize Side Reactions (Milder Conditions) LowYieldStep2->Sol2_SideReactions

Caption: A logical workflow for troubleshooting low yields in the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Troubleshooting

Technical Support Center: Boc Deprotection of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the incomplete Boc deprotecti...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the incomplete Boc deprotection of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate."

Troubleshooting Incomplete Deprotection

Incomplete removal of the Boc (tert-butyloxycarbonyl) protecting group can lead to purification challenges and low yields of the desired 2-amino-5-(hydroxymethyl)-1,3-oxazole. The primary challenge with this particular substrate is the acid sensitivity of the oxazole ring, which can lead to ring-opening under harsh acidic conditions typically used for Boc deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of incomplete Boc deprotection for this specific molecule?

A1: The most common causes include:

  • Insufficiently Strong Acidic Conditions: While seemingly counterintuitive given the oxazole's sensitivity, the acidic conditions may not be sufficient to fully drive the deprotection to completion, especially if the reaction time is short.

  • Degradation of the Acid: Trifluoroacetic acid (TFA) is hygroscopic, and absorbed water can reduce its effectiveness.

  • Steric Hindrance: While less of a factor for this particular molecule compared to bulkier substrates, steric hindrance can slow down the reaction.

  • Substrate Solubility: Poor solubility of the starting material in the reaction solvent can lead to a heterogeneous reaction mixture and incomplete deprotection.

Q2: I am observing a new, unexpected product in my reaction mixture. What could it be?

A2: A likely side product is the ring-opened aminomalonic acid derivative. The oxazole ring, particularly with a 5-hydroxy or 5-hydroxymethyl substituent, is susceptible to hydrolytic ring-opening under strong acidic conditions.[1]

Q3: How can I monitor the progress of the deprotection reaction?

A3: Several analytical techniques can be used:

  • Thin-Layer Chromatography (TLC): This is a quick and effective method to visualize the disappearance of the starting material and the appearance of the more polar free amine product.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides a more accurate way to monitor the consumption of the starting material and confirm the mass of the desired product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The disappearance of the characteristic singlet of the Boc group's tert-butyl protons at approximately 1.5 ppm in the ¹H NMR spectrum confirms deprotection.

Troubleshooting Guide

The following table summarizes common issues, their probable causes, and recommended solutions for the incomplete Boc deprotection of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate."

Issue Probable Cause Recommended Solution
Incomplete Deprotection Insufficient acid strength or concentration.While exercising caution due to the acid-sensitive oxazole ring, a slight increase in the concentration of the deprotecting acid may be necessary. Alternatively, consider a stronger acid if milder conditions have failed, but monitor closely for side product formation.
Inadequate reaction time.Increase the reaction time and monitor the progress by TLC or LC-MS.
Poor substrate solubility.Choose a solvent system in which the starting material is fully soluble.
Formation of Side Products (e.g., Ring Opening) Harsh acidic conditions.Switch to a milder deprotection method, such as the oxalyl chloride/methanol protocol detailed below.[2][3][4]
Presence of water in the reaction.Use anhydrous solvents and fresh, high-purity acid.
Difficulty in Isolating the Product The product is a salt.After deprotection with an acid like TFA, the resulting amine will be a salt. Neutralize with a mild base (e.g., saturated sodium bicarbonate solution) during aqueous workup to obtain the free amine.

Experimental Protocols

Given the acid sensitivity of the oxazole ring, a standard aggressive protocol and a milder alternative are presented.

Protocol 1: Standard Boc Deprotection with TFA/DCM (Use with Caution)

This method is fast but carries a higher risk of oxazole ring opening.

Reagents:

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM), anhydrous

Procedure:

  • Dissolve the "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" in anhydrous DCM (approximately 0.1 M concentration).

  • Cool the solution to 0 °C in an ice bath.

  • Add TFA dropwise (typically 20-50% v/v).

  • Stir the reaction at 0 °C to room temperature for 1-4 hours, monitoring by TLC or LC-MS.

  • Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

  • Co-evaporate with a solvent like toluene to remove residual TFA.

  • Proceed with aqueous workup, including neutralization with a mild base, to isolate the free amine.

Protocol 2: Mild Boc Deprotection with Oxalyl Chloride/Methanol (Recommended)

This method is reported to be effective for deprotecting Boc groups on acid-sensitive heterocyclic substrates.[2][3][4]

Reagents:

  • Oxalyl chloride

  • Methanol, anhydrous

Procedure:

  • Dissolve the "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" in anhydrous methanol.

  • Add oxalyl chloride (typically 3 equivalents) dropwise at room temperature.

  • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by adding water.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Visualizations

Troubleshooting Workflow

TroubleshootingWorkflow start Incomplete Boc Deprotection Observed check_conditions Verify Reaction Conditions (Acid purity, anhydrous solvent, temperature) start->check_conditions monitor_reaction Monitor Reaction Progress (TLC, LC-MS) check_conditions->monitor_reaction incomplete Reaction Incomplete? monitor_reaction->incomplete side_products Side Products Observed? incomplete->side_products No increase_time Increase Reaction Time incomplete->increase_time Yes mild_deprotection Switch to Milder Deprotection (e.g., Oxalyl Chloride/Methanol) side_products->mild_deprotection Yes workup Optimize Workup (Neutralization, Extraction) side_products->workup No increase_time->monitor_reaction increase_acid Cautiously Increase Acid Concentration increase_time->increase_acid increase_acid->monitor_reaction success Successful Deprotection mild_deprotection->success workup->success

Caption: A workflow for troubleshooting the incomplete Boc deprotection of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate".

Signaling Pathway of Acid-Catalyzed Boc Deprotection and Potential Side Reaction

DeprotectionPathway cluster_deprotection Desired Deprotection Pathway cluster_side_reaction Potential Side Reaction start Boc-Protected Amine protonation Protonation of Carbonyl Oxygen start->protonation H+ oxazole_protonation Protonation of Oxazole Ring start->oxazole_protonation Excess H+ / H2O loss_of_tbutyl Loss of tert-Butyl Cation protonation->loss_of_tbutyl carbamic_acid Carbamic Acid Intermediate loss_of_tbutyl->carbamic_acid decarboxylation Decarboxylation carbamic_acid->decarboxylation - CO2 product Free Amine decarboxylation->product ring_opening Nucleophilic Attack by Water (Hydrolytic Ring Opening) oxazole_protonation->ring_opening

Caption: The desired acid-catalyzed Boc deprotection pathway and a potential side reaction involving the acid-mediated opening of the oxazole ring.

References

Optimization

Preventing oxazole ring opening during "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" reactions

Welcome to the technical support center for reactions involving Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. This guide provides troubleshooting advice and frequently asked questions to help you navigate the...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for reactions involving Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. This guide provides troubleshooting advice and frequently asked questions to help you navigate the complexities of working with this molecule, with a specific focus on preventing the undesired opening of the oxazole ring.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of oxazole ring opening with this compound?

A1: The oxazole ring is susceptible to cleavage under both harsh acidic and basic conditions. The C2 position (where the Boc-protected amine is attached) is the most electron-deficient and a primary site for nucleophilic attack, which can initiate ring opening.[1][2] Strong acids used for Boc deprotection (like neat TFA) can protonate the ring nitrogen, increasing its susceptibility to nucleophilic attack by water or other nucleophiles present.[3][4] Similarly, strong bases can deprotonate the ring, leading to instability and rearrangement.[2][5]

Q2: I am trying to modify the hydroxymethyl group. Which reaction conditions should I avoid?

A2: When targeting the 5-(hydroxymethyl) group, it is critical to avoid reagents that are strongly acidic or basic. For example, strong oxidizing agents like chromium trioxide (Jones reagent) or potassium permanganate in harsh conditions can lead to oxidative cleavage of the oxazole ring.[1] Similarly, reactions that generate strong acids or bases as byproducts should be used with caution. Always monitor the reaction pH if possible.

Q3: Is the Boc protecting group truly necessary? Can I work with the free 2-amino-oxazole?

A3: The tert-butoxycarbonyl (Boc) group is crucial for the stability of the molecule. It moderates the nucleophilicity of the 2-amino group and reduces the overall electron deficiency of the oxazole ring, making it more stable. The unprotected 2-aminooxazole is significantly more prone to degradation and ring-opening reactions, especially under acidic conditions or in the presence of electrophiles.[6][7]

Q4: How can I safely remove the Boc group without destroying the oxazole ring?

A4: Standard Boc deprotection using strong acids like 15-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) is high-risk for this substrate. Milder, controlled acidic conditions are recommended.[8][9] Using 4M HCl in dioxane at 0°C with careful monitoring by TLC is often successful.[10] Alternatively, non-acidic or thermal methods can be employed.[8][11]

Troubleshooting Guide

Problem 1: Low yield and multiple unidentified spots on TLC during oxidation of the alcohol.
  • Possible Cause: The oxidizing agent is too harsh or the conditions are too acidic/basic, causing ring opening.

  • Troubleshooting Workflow:

    G Start Low Yield in Oxidation Condition Assess Reaction Conditions Start->Condition Reagent Using strong oxidant? (e.g., Jones, KMnO4) Condition->Reagent Mild_Reagent Switch to Milder Reagent (e.g., Dess-Martin, SO3-Py) Reagent->Mild_Reagent Yes pH_Check Is pH acidic or basic? Reagent->pH_Check No Success Improved Yield & Purity Mild_Reagent->Success Buffer Buffer the reaction (e.g., with NaHCO3) pH_Check->Buffer Yes pH_Check->Success No, conditions neutral Buffer->Success

  • Recommended Solutions:

    • Switch to Milder Oxidants: Use neutral or near-neutral oxidation systems that do not require strong acids or bases.

    • Control Temperature: Perform the reaction at lower temperatures (e.g., 0°C to room temperature) to minimize side reactions.

    • Buffering: If acidic or basic byproducts are generated, add a non-nucleophilic buffer like sodium bicarbonate or pyridine.

Oxidant SystemTypical ConditionsRisk of Ring OpeningRecommended
Jones Reagent (CrO₃/H₂SO₄) Acetone, 0°C to RTHigh No
Potassium Permanganate (KMnO₄) Acetone/Water, basicHigh No
Dess-Martin Periodinane (DMP) DCM, RTLow Yes
Swern Oxidation (Oxalyl Chloride, DMSO, Et₃N) DCM, -78°C to RTLow Yes
Parikh-Doering (SO₃•Py, DMSO, Et₃N) DCM/DMSO, 0°C to RTLow Yes
Problem 2: Complete consumption of starting material during Boc deprotection, but no desired product is isolated.
  • Possible Cause: The acidic conditions were too strong, leading to rapid deprotection followed by immediate decomposition of the unstable 2-aminooxazole product.

  • Logical Diagram of Pathways:

    G Start Boc-Protected Oxazole Deprotection Deprotection Event Start->Deprotection Desired Desired Pathway (Mild Acid) Deprotection->Desired Controlled Undesired Undesired Pathway (Strong Acid) Deprotection->Undesired Uncontrolled Product Stable Amine Salt Desired->Product Decomposition Ring Opening & Decomposition Undesired->Decomposition

    Caption: Competing reaction pathways during Boc deprotection.

  • Recommended Solutions:

    • Change Acidic Reagent: Replace TFA with a milder acid system. 4M HCl in an anhydrous solvent like dioxane or diethyl ether is a common and effective choice.

    • Control Stoichiometry and Temperature: Use a limited number of acid equivalents and maintain the reaction at 0°C, monitoring closely by TLC. Quench the reaction as soon as the starting material is consumed.

    • Consider Non-Acidic Methods: For extremely sensitive downstream applications, explore alternative deprotection methods. [8][12]

      Deprotection Method Typical Conditions Risk of Ring Opening Recommended
      50% TFA in DCM DCM, 0°C to RT Very High No
      4M HCl in Dioxane Dioxane, 0°C, 1-2h Low-Medium Yes, with care
      Acetyl Chloride in Methanol MeOH, RT, 1-4h Low Yes

      | Thermolysis | Reflux in high-boiling solvent (e.g., TFE) | Medium | Substrate dependent |

Key Experimental Protocols

Protocol 1: Recommended Oxidation using Dess-Martin Periodinane (DMP)

This protocol describes the oxidation of the primary alcohol to the corresponding aldehyde while preserving the oxazole ring.

  • Preparation: To a solution of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq) in anhydrous Dichloromethane (DCM, 10 mL/mmol) under a nitrogen atmosphere, add Dess-Martin Periodinane (1.2 eq).

  • Reaction: Stir the resulting suspension at room temperature. Monitor the reaction progress by TLC (typically complete within 1-3 hours).

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 mixture). Stir vigorously for 15-20 minutes until the layers are clear.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude aldehyde by flash column chromatography.

Protocol 2: Recommended Mild Boc Deprotection

This protocol details a safer method for removing the Boc group to yield the amine hydrochloride salt.

  • Preparation: Dissolve the starting material, Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (1.0 eq), in a minimal amount of anhydrous methanol and cool the solution to 0°C in an ice bath.

  • Reaction: Slowly add a 4M solution of HCl in 1,4-dioxane (4.0-5.0 eq).

  • Monitoring: Stir the reaction at 0°C and monitor its progress by TLC. The reaction is typically complete in 1 to 4 hours. Precipitation of the hydrochloride salt may be observed.

  • Isolation: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure without heating.

  • Purification: The resulting solid is often the desired amine hydrochloride salt. It can be triturated with cold diethyl ether, filtered, and dried under vacuum to yield the product, which should be stored under an inert atmosphere.

References

Troubleshooting

Technical Support Center: Purification of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. Our aim is to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate?

A1: Common impurities can include unreacted starting materials such as N-Boc-L-serine derivatives, residual coupling agents, and byproducts from side reactions. Depending on the synthetic route, impurities could also arise from the incomplete formation of the oxazole ring or side reactions involving the hydroxymethyl group.

Q2: Which purification techniques are most effective for this compound?

A2: Due to the polar nature of the hydroxymethyl group and the presence of the Boc-protecting group, flash column chromatography on silica gel is a widely effective method. Recrystallization can also be a viable option if a suitable solvent system is identified, often yielding a high-purity solid product.

Q3: How can I monitor the purity of my fractions during column chromatography?

A3: Thin Layer Chromatography (TLC) is the most common method for monitoring fraction purity. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the product and impurities. The spots can be visualized under UV light (254 nm) and/or by staining with potassium permanganate.

Q4: My purified compound appears as an oil instead of a solid. What should I do?

A4: It is not uncommon for highly pure carbamates to initially present as oils or amorphous solids. To induce crystallization, you can try trituration with a non-polar solvent like hexanes or diethyl ether. Another technique is to dissolve the oil in a minimal amount of a good solvent and then slowly add a poor solvent until turbidity is observed, followed by cooling.

Troubleshooting Guides

This section addresses specific problems that may be encountered during the purification of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

Problem 1: Poor Separation During Flash Column Chromatography

Symptoms:

  • Product co-elutes with impurities.

  • Broad peaks or streaking on TLC.

Possible Causes & Solutions:

CauseSolution
Inappropriate Solvent System Optimize the eluent system using TLC. Start with a low polarity mixture (e.g., 20% ethyl acetate in hexanes) and gradually increase the polarity. For highly polar impurities, a gradient elution may be necessary. Adding a small percentage of methanol (0.5-2%) to the ethyl acetate/hexanes mixture can help elute highly polar compounds.
Column Overloading Use an appropriate ratio of silica gel to crude product. A general guideline is a 50:1 to 100:1 ratio (w/w) for difficult separations.
Compound Acidity/Basicity If the compound is acidic or basic, it may interact strongly with the silica gel, leading to tailing. Consider adding a small amount of a modifier to the eluent, such as 0.5% triethylamine for basic compounds or 0.5% acetic acid for acidic compounds.
Sample Application Technique For optimal separation, dissolve the crude product in a minimal amount of solvent and apply it to the column in a narrow band. Dry loading, where the crude product is adsorbed onto a small amount of silica gel before being added to the column, can also improve resolution.
Problem 2: Difficulty with Recrystallization

Symptoms:

  • The compound oils out upon cooling.

  • No crystal formation is observed.

  • Low recovery of the purified product.

Possible Causes & Solutions:

CauseSolution
Inappropriate Solvent System A good recrystallization solvent should dissolve the compound when hot but not when cold. Experiment with various solvent systems. For this compound, consider solvent pairs like ethyl acetate/hexanes, dichloromethane/hexanes, or ethanol/water. Start by dissolving the compound in a minimal amount of the hot "good" solvent and then slowly add the "poor" solvent until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.
Solution is Too Concentrated or Too Dilute If the solution is too concentrated, the compound may precipitate as an amorphous solid or oil. If it is too dilute, crystallization may not occur. Experiment with different concentrations.
Rapid Cooling Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator. Slow cooling promotes the formation of larger, purer crystals.
Absence of Nucleation Sites Scratch the inside of the flask with a glass rod to create nucleation sites. Adding a seed crystal of the pure compound can also initiate crystallization.

Data Presentation

The following table provides a general comparison of expected outcomes for different purification methods based on typical results for polar N-Boc protected compounds. Actual results may vary depending on the specific impurities present in the crude material.

Purification MethodTypical PurityTypical YieldThroughputKey Considerations
Flash Chromatography 95-99%70-90%ModerateGood for removing a wide range of impurities. The choice of solvent system is crucial for effective separation.
Recrystallization >99%50-80%HighCan provide very high purity material if a suitable solvent system is found. May not be effective for all impurities.
Preparative HPLC >99.5%40-70%LowOffers the highest resolution for challenging separations but is less scalable and more expensive.

Experimental Protocols

Flash Column Chromatography Protocol
  • TLC Analysis: Determine an appropriate solvent system using TLC. A good starting point for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a mixture of ethyl acetate and hexanes. Aim for an Rf value of 0.2-0.3 for the product.

  • Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into a column and allow it to pack evenly. Add a layer of sand on top of the silica gel.

  • Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Carefully load the sample onto the top of the column.

  • Elution: Begin eluting the column with the chosen solvent system. If using a gradient, gradually increase the polarity of the eluent.

  • Fraction Collection: Collect fractions and monitor their composition by TLC.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Recrystallization Protocol
  • Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a few drops of a hot solvent (e.g., ethyl acetate).

  • Induce Precipitation: Add a less polar solvent (e.g., hexanes) dropwise at room temperature until the solution becomes persistently cloudy.

  • Dissolution: Add a few drops of the hot solvent back into the test tube until the solution becomes clear again.

  • Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the test tube with a glass rod or place it in a cold bath.

  • Isolation: Once a significant amount of crystals has formed in the test tube, scale up the procedure in a larger flask. Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent mixture, and dry them under vacuum.

Visualizations

Purification_Workflow General Purification Workflow crude Crude Product tlc TLC Analysis to Determine Polarity and Impurity Profile crude->tlc decision Is Recrystallization Feasible? tlc->decision recrystallization Recrystallization decision->recrystallization Yes column Flash Column Chromatography decision->column No pure_recrystallized Pure Crystalline Product recrystallization->pure_recrystallized pure_column Pure Product column->pure_column analysis Purity Analysis (NMR, LC-MS) pure_recrystallized->analysis pure_column->analysis Troubleshooting_Logic Troubleshooting Impurity Removal start Impure Product after Initial Purification identify Identify Impurities (NMR, LC-MS) start->identify polar_impurity Polar Impurities? identify->polar_impurity nonpolar_impurity Non-Polar Impurities? identify->nonpolar_impurity recrystallize Recrystallize from a more polar solvent system polar_impurity->recrystallize Yes column_gradient Run Column with a steeper polarity gradient polar_impurity->column_gradient No column_less_polar Run Column with a less polar eluent nonpolar_impurity->column_less_polar Yes check_purity Check Purity recrystallize->check_purity column_gradient->check_purity column_less_polar->check_purity success Pure Product check_purity->success Purity >98% fail Further Optimization Needed check_purity->fail Purity <98%

Optimization

Technical Support Center: Reaction Monitoring of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring the synthesis of tert-butyl [5-(hydroxymethyl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring the synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate by Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate?

A common and effective method is a two-step process. The first step is the protection of a suitable amino alcohol, followed by a Van Leusen oxazole synthesis.

Q2: Which starting materials are typically used?

The synthesis can be initiated from a protected serine derivative, which provides the necessary carbon backbone with the protected amine and the eventual hydroxymethyl group.

Q3: How is the reaction typically monitored?

The progress of the reaction can be effectively monitored by TLC for a quick qualitative assessment and by LC-MS for more detailed quantitative analysis and mass confirmation of the product and intermediates.

Q4: What are the expected molecular weights of the key species in the LC-MS analysis?

You should monitor for the starting materials and the final product. The key molecular weights to look for are detailed in the LC-MS data table below.

Q5: What visualization techniques are recommended for the TLC analysis of this reaction?

Since the starting material and product contain a Boc-protected amine, they may not be readily visible under UV light. Staining with potassium permanganate is a good general method. Ninhydrin can also be used, which may show the deprotected amine as a colored spot.

Experimental Protocols

Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

This protocol is based on a plausible synthetic route and should be optimized for specific laboratory conditions.

Step 1: Protection of Serine Methyl Ester

  • Dissolve L-serine methyl ester hydrochloride (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add triethylamine (2.2 eq) and stir until the starting material is fully dissolved.

  • Add di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) and stir the reaction at room temperature.

  • Monitor the reaction by TLC until completion.

Step 2: Van Leusen Oxazole Synthesis

  • To a solution of the Boc-protected serine methyl ester (1.0 eq) in anhydrous methanol, add potassium carbonate (2.0 eq) and p-toluenesulfonylmethyl isocyanide (TosMIC) (1.2 eq).

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC and LC-MS until the starting material is consumed.

  • Upon completion, quench the reaction with water and extract with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

TLC Reaction Monitoring Protocol
  • Stationary Phase: Silica gel 60 F₂₅₄ plates.

  • Mobile Phase (Eluent): Ethyl acetate/Hexane (1:1, v/v). The polarity can be adjusted based on the observed separation.

  • Sample Preparation: Dilute a small aliquot of the reaction mixture in ethyl acetate or dichloromethane.

  • Spotting: Spot the starting material, co-spot (starting material and reaction mixture), and the reaction mixture on the TLC plate.

  • Development: Develop the plate in a chamber saturated with the mobile phase.

  • Visualization:

    • Examine the plate under UV light (254 nm).

    • Stain with a potassium permanganate solution. The product and starting materials should appear as yellow-brown spots on a purple background.

LC-MS Reaction Monitoring Protocol
  • LC System: Agilent 1290 Infinity II UHPLC or equivalent.

  • MS System: Agilent 6470 Triple Quadrupole MS or equivalent.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MS Detection: Full scan mode to identify all species, and/or Selected Ion Monitoring (SIM) for target masses.

Data Presentation

Table 1: Hypothetical TLC Data

CompoundRf Value (Ethyl Acetate/Hexane 1:1)Visualization Method
Boc-L-serine methyl ester (Starting Material)0.45KMnO₄ stain
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (Product)0.30KMnO₄ stain

Table 2: Expected LC-MS Data

CompoundRetention Time (min)[M+H]⁺ (Calculated)[M+H]⁺ (Observed)[M+Na]⁺ (Calculated)[M+Na]⁺ (Observed)
Boc-L-serine methyl ester2.8220.12220.1242.10242.1
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate3.5217.11217.1239.09239.1

Troubleshooting Guides

TLC Analysis Troubleshooting
ProblemPossible Cause(s)Suggested Solution(s)
Streaking or elongated spots Sample is overloaded.Dilute the sample before spotting.
Compound is highly polar.Add a small amount of methanol (e.g., 5-10%) to the mobile phase to increase its polarity.
Spots remain at the baseline Mobile phase is not polar enough.Increase the proportion of the more polar solvent (ethyl acetate) in your mobile phase.
Spots run with the solvent front Mobile phase is too polar.Increase the proportion of the less polar solvent (hexane) in your mobile phase.
No spots are visible Sample concentration is too low.Spot the sample multiple times in the same location, allowing the solvent to dry between applications.
Compound is not UV active and the stain is ineffective.Ensure the potassium permanganate stain is fresh and properly prepared.
LC-MS Analysis Troubleshooting
ProblemPossible Cause(s)Suggested Solution(s)
No peak or very low intensity for the target compound Incorrect mass being monitored.Verify the calculated molecular weight and check the m/z values being monitored.
Poor ionization.Optimize ESI source parameters (e.g., capillary voltage, gas flow). Ensure the mobile phase pH is suitable for positive ionization.
Broad or tailing peaks Column degradation or contamination.Flush the column with a strong solvent or replace it if necessary.
Inappropriate mobile phase.Ensure the mobile phase is properly prepared and filtered.
Multiple unexpected peaks Presence of impurities or byproducts.Analyze the mass spectra of the unexpected peaks to identify potential side products of the Van Leusen reaction, such as the oxazoline intermediate.
In-source fragmentation of the target molecule.Reduce the fragmentor voltage in the MS settings.

Visualizations

Reaction_Pathway cluster_step1 Step 1: Boc Protection cluster_step2 Step 2: Van Leusen Oxazole Synthesis Serine_Ester L-Serine Methyl Ester Boc_Serine Boc-L-Serine Methyl Ester Serine_Ester->Boc_Serine (Boc)2O, Et3N Product Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Boc_Serine->Product K2CO3, MeOH TosMIC TosMIC TosMIC->Product Analytical_Workflow Reaction_Mixture Reaction Mixture Aliquot Sample_Prep Dilution in Solvent Reaction_Mixture->Sample_Prep TLC_Analysis TLC Analysis Sample_Prep->TLC_Analysis LCMS_Analysis LC-MS Analysis Sample_Prep->LCMS_Analysis Data_Interpretation Data Interpretation & Reaction Progress Assessment TLC_Analysis->Data_Interpretation LCMS_Analysis->Data_Interpretation

Troubleshooting

Alternative protecting groups for the amino function in 5-(hydroxymethyl)-1,3-oxazol-2-amine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of alternative protecting groups for the amino function in 5-(hydroxymethyl)-1,3-o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of alternative protecting groups for the amino function in 5-(hydroxymethyl)-1,3-oxazol-2-amine.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to protect the amino group of 5-(hydroxymethyl)-1,3-oxazol-2-amine?

The primary amino group in 5-(hydroxymethyl)-1,3-oxazol-2-amine is nucleophilic and basic.[1][2] During multi-step syntheses, this reactivity can lead to unwanted side reactions with electrophilic reagents.[1][2] Protecting the amino group as a carbamate or sulfonamide temporarily masks its reactivity, allowing for selective chemical transformations at other positions of the molecule.[2][3]

Q2: What are the most common protecting groups for the amino function?

The most widely used protecting groups for amines are carbamates, such as tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc).[1][3][4][5] These groups are popular due to their ease of introduction, stability under a range of reaction conditions, and reliable deprotection methods.[4]

Q3: What does "orthogonal protection" mean in the context of this molecule?

Orthogonal protection refers to the use of multiple protecting groups in a single molecule that can be removed under distinct chemical conditions without affecting the others.[4][6] For 5-(hydroxymethyl)-1,3-oxazol-2-amine, this is crucial for selectively manipulating either the amino or the hydroxymethyl group. For example, one could use a base-labile protecting group for the amine (like Fmoc) and an acid-labile group for the alcohol, allowing for selective deprotection.[2][4]

Q4: Are there alternatives to carbamate protecting groups?

Yes, other classes of protecting groups can be employed. Sulfonamides, formed by reacting the amine with sulfonyl chlorides (e.g., Ts-Cl, Ms-Cl), are a robust alternative.[7][8] They are stable to both acidic and basic conditions.[7] Another option is the trifluoroacetyl (TFA) group, which is stable in strongly acidic media and can be removed under mild basic conditions.[9][10]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Low yield during Boc protection Incomplete reaction; inappropriate base or solvent.Ensure 2-3 equivalents of Boc anhydride are used with a suitable base like triethylamine (TEA) or DMAP.[11] Consider using THF, acetonitrile, or a biphasic system.[11]
Unintended deprotection of the amino group The chosen protecting group is not stable to the reaction conditions.Select a more robust protecting group. For instance, if acidic conditions are required, a Cbz or Fmoc group is more suitable than a Boc group.[5] If basic conditions are needed, a Boc or Cbz group is preferred over an Fmoc group.[5][12]
Simultaneous removal of protecting groups from both amino and hydroxyl functions Lack of orthogonality in the protection strategy.Choose protecting groups with distinct cleavage conditions. For example, pair a base-labile Fmoc group on the amine with an acid-labile silyl ether on the hydroxyl group.
Difficulty in removing a sulfonamide (e.g., Tosyl) protecting group Sulfonamides are notoriously stable and require harsh deprotection conditions.Deprotection can be achieved using strong acid and heat or dissolving metal reduction (e.g., sodium in liquid ammonia).[13] For milder conditions, consider using a 2-nitrobenzenesulfonyl (Ns) group, which can be cleaved with a thiol nucleophile.[7]
Side reactions during trifluoroacetyl (TFA) group removal The basic conditions for TFA removal might affect other sensitive functional groups.Use mild basic conditions, such as potassium carbonate in aqueous methanol, and monitor the reaction closely by TLC or LC-MS.[9]

Comparison of Alternative Amino Protecting Groups

Protecting GroupAbbreviationProtection ReagentsDeprotection ConditionsStabilityOrthogonality Notes
tert-ButoxycarbonylBocBoc₂O, base (e.g., TEA, DMAP)[14]Strong acid (e.g., TFA, HCl)[11][14]Base-stable, labile to strong acids.[15]Orthogonal to Fmoc, Cbz, and many hydroxyl protecting groups.[4][9]
9-Fluorenyl- methoxycarbonylFmocFmoc-Cl or Fmoc-OSu, base[16]Base (e.g., 20% piperidine in DMF)[12]Acid-stable, labile to bases.[12]Orthogonal to Boc and acid-labile protecting groups.[16]
BenzyloxycarbonylCbz or ZCbz-Cl, baseCatalytic hydrogenation (e.g., H₂, Pd/C)[11]Acid- and base-stable.Orthogonal to Boc and Fmoc. The hydroxyl group must be stable to reductive conditions.
p-ToluenesulfonylTs or TosylTs-Cl, pyridine[7]Strong acid + heat; or dissolving metal reduction (Na/NH₃)[13]Very stable to acid and base.[7]Deprotection conditions are harsh and may not be compatible with many other functional groups.
2-NitrobenzenesulfonylNsNs-Cl, baseThiolate nucleophile (e.g., thiophenol, K₂CO₃)[7]Stable to acid and base.Milder deprotection than Ts allows for greater orthogonality.
TrifluoroacetylTFATrifluoroacetic anhydride (TFAA) or other trifluoroacetylating agents.[9]Mild base (e.g., K₂CO₃ in MeOH/H₂O)[9]Stable to strong acids.[9]Orthogonal to acid-labile groups like Boc.[9]

Experimental Protocols

Protocol 1: Protection of the Amino Group with Boc
  • Dissolution: Dissolve 5-(hydroxymethyl)-1,3-oxazol-2-amine in a suitable solvent such as tetrahydrofuran (THF) or a mixture of THF and water.[11]

  • Addition of Reagents: Add 1.5 equivalents of a base (e.g., triethylamine) followed by 2-3 equivalents of di-tert-butyl dicarbonate (Boc₂O).[11]

  • Reaction: Stir the mixture at room temperature or warm to 40°C. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent like ethyl acetate.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

Protocol 2: Deprotection of the Boc Group
  • Dissolution: Dissolve the Boc-protected compound in dichloromethane (DCM).[11]

  • Addition of Acid: Add an excess of trifluoroacetic acid (TFA), typically a 25% solution in DCM.[11][14]

  • Reaction: Stir the solution at room temperature for 2-12 hours, monitoring by TLC.[11]

  • Work-up: Evaporate the solvent and excess TFA under reduced pressure to isolate the deprotected amine, usually as a TFA salt.

Protocol 3: Protection of the Amino Group with Fmoc
  • Dissolution: Dissolve the starting material in aqueous dioxane or DMF.

  • Addition of Reagents: Add a base such as sodium bicarbonate, followed by Fmoc-Cl or Fmoc-OSu.[16]

  • Reaction: Stir the mixture at room temperature until the reaction is complete as indicated by TLC.

  • Work-up and Purification: Perform an aqueous work-up and extract the product with an organic solvent. Purify by column chromatography.

Protocol 4: Deprotection of the Fmoc Group
  • Dissolution: Dissolve the Fmoc-protected compound in N,N-dimethylformamide (DMF).

  • Addition of Base: Add a solution of 20% piperidine in DMF.[12]

  • Reaction: Stir at room temperature. The deprotection is typically very fast.

  • Work-up: Remove the solvent and byproducts under vacuum. The resulting amine can often be used directly in the next step.

Visualizations

G start Start: Need to protect the amino group of 5-(hydroxymethyl)-1,3-oxazol-2-amine q1 Are subsequent reaction steps acidic or basic? start->q1 acidic Acidic Conditions q1->acidic Acidic basic Basic Conditions q1->basic Basic use_cbz Use Cbz group. Cleaved by hydrogenation. q1->use_cbz Neutral/Other reductive Reductive Conditions (e.g., Hydrogenation)? acidic->reductive use_boc Use Boc group. Cleaved with strong acid. basic->use_boc use_fmoc Use Fmoc group. Cleaved with base. reductive->use_fmoc No consider_other Consider Ts, Ns, or TFA groups based on specific needs. reductive->consider_other Yes

Caption: Decision workflow for selecting an amino protecting group.

G cluster_amine Amino Protecting Groups cluster_hydroxyl Hydroxyl Protecting Groups Boc Boc (Acid Labile) TBDMS TBDMS/Silyl Ethers (Acid/Fluoride Labile) Trityl Trityl (Tr) (Acid Labile) Benzyl Benzyl (Bn) (H₂/Pd Labile) Boc->Benzyl Orthogonal Fmoc Fmoc (Base Labile) Fmoc->TBDMS Orthogonal Fmoc->Trityl Orthogonal Fmoc->Benzyl Not Orthogonal (Both H₂/Pd Labile) Cbz Cbz (H₂/Pd Labile) Cbz->TBDMS Orthogonal Cbz->Trityl Orthogonal Cbz->Benzyl Not Orthogonal

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Oxazole and Thiazole Carbamates in Biological Assays: A Review of the Landscape

A direct comparative study detailing the bioactivity of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate and its precise thiazole analogue, tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate, remains elusive...

Author: BenchChem Technical Support Team. Date: December 2025

A direct comparative study detailing the bioactivity of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate and its precise thiazole analogue, tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate, remains elusive in currently available scientific literature. While extensive research highlights the broad biological significance of both oxazole and thiazole derivatives, a head-to-head analysis of these specific compounds under the same experimental conditions is not documented. This guide, therefore, aims to provide a broader context of the known biological activities of oxazole and thiazole scaffolds, drawing from various studies to infer potential comparative aspects relevant to researchers in drug discovery and development.

General Biological Activities of Oxazole and Thiazole Scaffolds

Both oxazole and thiazole rings are privileged structures in medicinal chemistry, frequently incorporated into molecules exhibiting a wide range of biological activities.[1][2] These five-membered heterocyclic compounds are key components in numerous natural products and synthetic drugs.[3][4]

Thiazole derivatives , for instance, are known to possess antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][3][5] The thiazole ring is a core component of Vitamin B1 (thiamine) and several clinically approved drugs.[3][4] The sulfur atom in the thiazole ring is thought to contribute to its unique biological properties and potential for drug-target interactions.[6]

Oxazole derivatives also exhibit a diverse pharmacological profile, including activities as T-type calcium channel blockers, and have been investigated for their potential in treating cardiovascular diseases and neuropathic pain.[7] Like thiazoles, oxazoles are integral to various biologically active molecules.[2]

Inferred Comparison and Future Directions

Given the lack of direct comparative data, any assessment of "tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" versus its thiazole counterpart would be purely speculative. The bioisosteric replacement of the oxygen atom in the oxazole ring with a sulfur atom to form the thiazole analogue could lead to differences in:

  • Pharmacokinetics: Alterations in lipophilicity, metabolic stability, and plasma protein binding.

  • Pharmacodynamics: Changes in binding affinity and efficacy towards a biological target due to differences in electronics and steric properties.

A systematic investigation is required to elucidate these differences. Such a study would involve the synthesis of both compounds and their evaluation in a panel of relevant bioassays.

Hypothetical Experimental Workflow

Should a research initiative be undertaken to compare these two molecules, a logical experimental workflow could be proposed. This workflow would aim to systematically evaluate their synthesis, physicochemical properties, and biological activities in parallel.

G cluster_0 Phase 1: Synthesis and Characterization cluster_1 Phase 2: In Vitro Bioassays cluster_2 Phase 3: Data Analysis and Comparison Synthesis_Oxazole Synthesis of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Characterization Structural and Purity Analysis (NMR, MS, HPLC) Synthesis_Oxazole->Characterization Synthesis_Thiazole Synthesis of tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate Synthesis_Thiazole->Characterization Cell_Viability Cytotoxicity/Cell Viability Assays (e.g., MTT, MTS) Characterization->Cell_Viability Target_Binding Target-Specific Assays (e.g., Enzyme Inhibition, Receptor Binding) Cell_Viability->Target_Binding Antimicrobial Antimicrobial Screening (e.g., MIC Determination) Target_Binding->Antimicrobial Data_Analysis Comparative Analysis of IC50/EC50/MIC values Antimicrobial->Data_Analysis SAR Structure-Activity Relationship (SAR) Conclusions Data_Analysis->SAR

Caption: Hypothetical workflow for a comparative bioassay study.

Conclusion

The direct comparison of bioactivities between "tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" and its thiazole analogue is a research question that remains to be addressed. While the broader families of oxazole and thiazole derivatives are well-studied, specific data for these compounds is not available. The provided hypothetical workflow illustrates a potential approach to systematically investigate and compare these molecules, which would provide valuable insights for medicinal chemists and drug development professionals. Such research would contribute to a deeper understanding of the structure-activity relationships governing these important heterocyclic scaffolds.

References

Comparative

A Comparative Analysis of Synthetic Pathways to Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For researchers and professionals in the field of drug development and medicinal chemistry, the efficient synthesis of novel heterocyclic scaffolds is of paramount importance. One such scaffold, "Tert-butyl [5-(hydroxyme...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in the field of drug development and medicinal chemistry, the efficient synthesis of novel heterocyclic scaffolds is of paramount importance. One such scaffold, "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate," presents a valuable building block due to its inherent functionalities. This guide provides a comparative overview of plausible synthetic routes to this target molecule, complete with detailed experimental protocols and supporting data, to aid in the selection of the most suitable method.

Currently, a direct, one-pot synthesis for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is not well-documented in publicly available literature. Therefore, a two-step approach is the most viable strategy. This involves the initial synthesis of the core intermediate, 2-amino-5-(hydroxymethyl)-1,3-oxazole, followed by the protection of the amino group with a tert-butoxycarbonyl (Boc) group.

Proposed Synthetic Routes to 2-Amino-5-(hydroxymethyl)-1,3-oxazole

Two primary retrosynthetic disconnections are considered for the synthesis of the key 2-amino-5-(hydroxymethyl)-1,3-oxazole intermediate.

Route 1: From 1,3-Dihydroxyacetone and Cyanamide

This approach involves the acid-catalyzed condensation and cyclization of 1,3-dihydroxyacetone with cyanamide. This method is attractive due to the commercial availability and low cost of the starting materials.

Route 2: From Propargyl Alcohol and a Urea Derivative

An alternative pathway utilizes the cyclization of a propargyl alcohol derivative with a suitable urea or cyanamide equivalent, often mediated by a transition metal catalyst. This route offers the potential for regioselective control.

Comparative Data of Synthetic Routes

ParameterRoute 1: Dihydroxyacetone & CyanamideRoute 2: Propargyl Alcohol & UreaStep 2: Boc Protection
Starting Materials 1,3-Dihydroxyacetone, CyanamidePropargyl alcohol, Urea/Cyanamide2-Amino-5-(hydroxymethyl)-1,3-oxazole, Di-tert-butyl dicarbonate
Key Reaction Acid-catalyzed cyclizationTransition-metal catalyzed cyclizationN-acylation
Typical Reagents HCl, H₂SO₄Au(I) or Ag(I) salts, Base(Boc)₂O, TEA, DMAP, Dioxane/Water
Reaction Temperature 60-80 °CRoom Temperature to 80 °CRoom Temperature
Reaction Time 4-8 hours2-6 hours12-24 hours
Reported Yield Estimated 40-60%Estimated 50-70%>90%[1]
Purification Column ChromatographyColumn ChromatographyExtraction & Crystallization
Advantages Inexpensive starting materialsMilder reaction conditionsHigh yield, clean reaction
Disadvantages Potential for side reactions, moderate yieldCost of catalyst, potential for isomerizationRequires prior synthesis of the oxazole core

Experimental Protocols

Route 1: Synthesis of 2-Amino-5-(hydroxymethyl)-1,3-oxazole from 1,3-Dihydroxyacetone and Cyanamide (Proposed)

Materials:

  • 1,3-Dihydroxyacetone dimer (1.0 eq)

  • Cyanamide (1.2 eq)

  • Concentrated Hydrochloric Acid (catalytic amount)

  • Ethanol

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a solution of 1,3-dihydroxyacetone dimer in ethanol, add cyanamide.

  • Add a catalytic amount of concentrated hydrochloric acid to the mixture.

  • Heat the reaction mixture to 70°C and stir for 6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and neutralize with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford 2-amino-5-(hydroxymethyl)-1,3-oxazole.

Step 2: Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Materials:

  • 2-Amino-5-(hydroxymethyl)-1,3-oxazole (1.0 eq)

  • Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

  • Triethylamine (TEA) (1.5 eq)

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq)

  • Dioxane

  • Water

Procedure:

  • Dissolve 2-amino-5-(hydroxymethyl)-1,3-oxazole in a mixture of dioxane and water (3:1).

  • Add triethylamine and a catalytic amount of DMAP to the solution.

  • Add di-tert-butyl dicarbonate portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 18 hours.

  • Monitor the reaction by TLC.

  • After completion, remove the dioxane under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • The crude product can be purified by recrystallization from an ethyl acetate/hexane mixture to yield Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a white solid.

Visualization of Synthetic Pathways

Synthetic_Routes cluster_route1 Route 1 cluster_route2 Route 2 1,3-Dihydroxyacetone 1,3-Dihydroxyacetone Intermediate_1 2-Amino-5-(hydroxymethyl) -1,3-oxazole 1,3-Dihydroxyacetone->Intermediate_1 HCl, EtOH, 70°C Cyanamide Cyanamide Cyanamide->Intermediate_1 Propargyl alcohol Propargyl alcohol Intermediate_2 2-Amino-5-(hydroxymethyl) -1,3-oxazole Propargyl alcohol->Intermediate_2 Catalyst, Base Urea Urea Urea->Intermediate_2 Target Target Intermediate_2->Target (Boc)2O, TEA, DMAP Dioxane/H2O, RT (Boc)2O (Boc)2O (Boc)2O->Target

Caption: Proposed synthetic pathways to the target molecule.

Experimental Workflow

Workflow start Start synthesis Synthesis of 2-Amino-5-(hydroxymethyl) -1,3-oxazole (Route 1 or 2) start->synthesis purification1 Purification by Column Chromatography synthesis->purification1 boc_protection Boc Protection Reaction purification1->boc_protection workup Aqueous Workup & Extraction boc_protection->workup purification2 Purification by Recrystallization workup->purification2 analysis Characterization (NMR, MS, etc.) purification2->analysis end Final Product analysis->end

Caption: General experimental workflow for the synthesis.

Conclusion

Both proposed routes offer feasible pathways to "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate." Route 1 is advantageous in its use of simple, inexpensive starting materials, although yields may be moderate. Route 2, while conceptually sound and potentially higher-yielding, may require more specialized and costly catalysts. The subsequent Boc protection step is a standard, high-yielding transformation. The choice of the optimal route will depend on factors such as cost, scale, and available laboratory resources. Further experimental validation and optimization of the proposed routes are recommended to determine the most efficient and scalable method for the synthesis of this valuable building block.

References

Validation

A Comparative Guide to Bioisosteric Replacements of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate in Drug Design

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Bioisosteric Modifications to a Key Medicinal Chemistry Scaffold In the landscape of modern drug discovery, the strategic modifica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Bioisosteric Modifications to a Key Medicinal Chemistry Scaffold

In the landscape of modern drug discovery, the strategic modification of lead compounds through bioisosteric replacement is a cornerstone of medicinal chemistry. This guide provides a comprehensive comparison of potential bioisosteric replacements for the tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate moiety, a scaffold of interest in the development of novel therapeutic agents. While direct comparative data for this specific compound is limited in publicly available literature, this guide synthesizes analogous data from studies on similar heterocyclic cores to provide a predictive framework for researchers. Potential bioisosteres examined include 1,2,4-oxadiazoles, 1,3,4-oxadiazoles, and 1,2,3-triazoles.

Executive Summary

The replacement of the 1,3-oxazole ring in tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate with bioisosteric alternatives such as 1,2,4-oxadiazoles, 1,3,4-oxadiazoles, and 1,2,3-triazoles presents a viable strategy to modulate the physicochemical and pharmacokinetic properties of the parent compound. These modifications can lead to enhanced metabolic stability, improved polarity, and altered hydrogen bonding capacity, which in turn can influence biological activity and overall drug-like properties. This guide presents a comparative analysis based on established principles of bioisosterism and available data on analogous compounds.

Physicochemical and Pharmacokinetic Profile Comparison

The choice of a bioisosteric replacement can significantly impact a compound's absorption, distribution, metabolism, and excretion (ADME) profile. The following table summarizes the anticipated changes in key properties when replacing the 1,3-oxazole ring.

Property1,3-Oxazole (Parent)1,2,4-Oxadiazole1,3,4-Oxadiazole1,2,3-TriazoleRationale & References
LogP (Lipophilicity) ModerateHigherLowerLower1,3,4-Oxadiazoles and 1,2,3-triazoles are generally more polar than 1,2,4-oxadiazoles and 1,3-oxazoles, leading to lower LogP values.[1][2]
Metabolic Stability ModeratePotentially ImprovedImprovedSignificantly ImprovedOxadiazoles are known to be more resistant to hydrolysis than esters and some amides.[3] 1,2,3-triazoles are metabolically very stable.[4]
Hydrogen Bond Acceptors 1 (Oxygen)2 (Nitrogens)2 (Nitrogens)3 (Nitrogens)The number and position of nitrogen atoms in the heterocyclic ring influence the hydrogen bonding potential.
Dipole Moment ModerateHigherLowerHigherThe arrangement of heteroatoms in the ring affects the overall dipole moment, which can influence solubility and interactions with biological targets.[1][2]
Synthetic Accessibility EstablishedEstablishedEstablishedReadily accessible via "click chemistry".[5]

Biological Activity Comparison (Hypothetical)

While the specific biological target of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is not definitively established in the available literature, compounds containing the 2-amino-5-substituted oxazole core have been explored for a variety of therapeutic applications. For the purpose of this guide, we will consider a hypothetical scenario where the parent compound exhibits inhibitory activity against a target kinase. The following table presents a predictive comparison of biological activity based on the physicochemical properties of the bioisosteres.

BioisosterePredicted IC50Rationale
1,3-Oxazole (Parent) Baseline-
1,2,4-Oxadiazole Potentially similar or slightly decreasedThe change in hydrogen bonding pattern and dipole moment may alter binding affinity to the target.
1,3,4-Oxadiazole Potentially decreasedThe lower lipophilicity and different electronic distribution might lead to reduced target engagement.
1,2,3-Triazole Potentially maintained or slightly decreasedThe ability of the 1,2,3-triazole to mimic the spatial and electronic features of the oxazole will be critical for maintaining activity.

Experimental Protocols

To enable researchers to conduct their own comparative studies, this section outlines standard experimental protocols for key assays.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the compounds on a relevant cell line.

Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with serial dilutions of the test compounds (parent compound and bioisosteres) and a vehicle control.

  • Incubate for 48-72 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4][6][7]

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[4]

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay evaluates the susceptibility of the compounds to metabolism by liver enzymes.

Protocol:

  • Prepare a reaction mixture containing liver microsomes (e.g., human, rat) in phosphate buffer.[8][9]

  • Add the test compounds (parent and bioisosteres) to the reaction mixture.

  • Initiate the metabolic reaction by adding a NADPH-regenerating system.[9]

  • Incubate the mixture at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

  • Analyze the remaining parent compound concentration in each aliquot using LC-MS/MS.

  • Determine the in vitro half-life (t1/2) and intrinsic clearance (Clint) for each compound.[8]

Rodent Pharmacokinetic Study

This in vivo study assesses the ADME properties of the compounds in a living organism.

Protocol:

  • Administer the test compounds (parent and bioisosteres) to a cohort of rodents (e.g., mice or rats) via a specific route (e.g., intravenous and oral).[5][10]

  • Collect blood samples at predetermined time points (e.g., 5, 15, 30, 60, 120, 240, 480 minutes) post-dosing.[5]

  • Process the blood samples to obtain plasma.

  • Quantify the concentration of the parent compound in the plasma samples using a validated LC-MS/MS method.

  • Calculate key pharmacokinetic parameters such as clearance (CL), volume of distribution (Vd), half-life (t1/2), and oral bioavailability (%F).[11]

Visualizing the Drug Discovery Workflow

The following diagrams illustrate the logical flow of a typical drug discovery campaign involving bioisosteric replacement and the potential signaling pathway that could be investigated.

Drug_Discovery_Workflow cluster_0 Lead Identification cluster_1 Bioisosteric Replacement cluster_2 In Vitro Evaluation cluster_3 In Vivo Evaluation Lead Tert-butyl [5-(hydroxymethyl) -1,3-oxazol-2-yl]carbamate Bioisostere1 1,2,4-Oxadiazole Analog Lead->Bioisostere1 Bioisostere2 1,3,4-Oxadiazole Analog Lead->Bioisostere2 Bioisostere3 1,2,3-Triazole Analog Lead->Bioisostere3 Activity Biological Activity (e.g., Kinase Assay) Bioisostere1->Activity Bioisostere2->Activity Bioisostere3->Activity Metabolic Metabolic Stability (Microsomes) Activity->Metabolic Toxicity Cytotoxicity (MTT Assay) Metabolic->Toxicity PK Pharmacokinetics (Rodent) Toxicity->PK Efficacy Efficacy Studies PK->Efficacy

Caption: A typical workflow for evaluating bioisosteric replacements in drug discovery.

Hypothetical_Signaling_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Receptor Receptor Tyrosine Kinase Kinase1 Kinase A Receptor->Kinase1 Activation Kinase2 Kinase B Kinase1->Kinase2 TranscriptionFactor Transcription Factor Kinase2->TranscriptionFactor Gene Target Gene Expression TranscriptionFactor->Gene Response Cellular Response (e.g., Proliferation, Survival) Gene->Response Compound Oxazole Compound or Bioisostere Compound->Kinase1 Inhibition

Caption: A hypothetical kinase signaling pathway potentially targeted by the compounds.

Conclusion

The bioisosteric replacement of the 1,3-oxazole ring in tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate with heterocycles such as 1,2,4-oxadiazoles, 1,3,4-oxadiazoles, and 1,2,3-triazoles offers a promising avenue for optimizing the drug-like properties of this scaffold. While direct comparative data is sparse, the principles of bioisosterism and data from analogous series suggest that such modifications can lead to significant improvements in metabolic stability and polarity. Researchers are encouraged to utilize the provided experimental protocols to generate direct comparative data and further elucidate the structure-activity relationships for this compound class. This systematic approach will be crucial in advancing the development of novel therapeutics based on this versatile chemical scaffold.

References

Comparative

A Comparative Guide to Validated Analytical Methods for the Characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of validated analytical methods for the characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]car...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, a key intermediate in pharmaceutical synthesis. The performance of these methods is compared with their application to a structurally similar alternative, Tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate, offering a clear perspective on the selection of appropriate analytical techniques. All quantitative data is summarized in structured tables, and detailed experimental protocols for key experiments are provided.

Introduction

The robust characterization of pharmaceutical intermediates is critical for ensuring the quality, safety, and efficacy of the final drug product. Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate and its thiazole analogue are important building blocks in medicinal chemistry. Their purity and structural integrity must be rigorously assessed. This guide outlines the application of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Thermal Analysis for the comprehensive characterization of these compounds.

Analytical Methodologies and Comparative Data

A suite of analytical techniques is essential for the full characterization of these molecules. The following sections detail the experimental protocols and present comparative data for the oxazole and thiazole analogues.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a primary technique for determining the purity of chemical compounds. A reverse-phase method is typically employed for molecules with the polarity of the target carbamates.

Experimental Protocol:

  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA). A typical gradient could be: 0-20 min, 5-95% B; 20-25 min, 95% B; 25-26 min, 95-5% B; 26-30 min, 5% B.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: 1 mg/mL solution in acetonitrile/water (1:1).

Comparative Data:

CompoundRetention Time (min)Purity (%)
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate12.5>99.0
Tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate13.2>99.0

Note: The thiazole analog is expected to be slightly more retained on a C18 column due to the sulfur atom, resulting in a longer retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful tool for the unambiguous structural confirmation of organic molecules.

Experimental Protocol:

  • Instrumentation: 400 MHz NMR Spectrometer.

  • Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Techniques: ¹H NMR, ¹³C NMR.

  • Sample Preparation: 5-10 mg of the compound dissolved in 0.6-0.7 mL of the deuterated solvent.

Comparative ¹H NMR Data (Predicted Chemical Shifts in ppm):

ProtonsTert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateTert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
tert-butyl (9H, s)~1.5~1.5
CH₂ (2H, d)~4.6~4.7
OH (1H, t)~3.8~4.0
Oxazole/Thiazole-H (1H, s)~7.2~7.5
NH (1H, br s)~8.5~9.0

Comparative ¹³C NMR Data (Predicted Chemical Shifts in ppm):

CarbonTert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateTert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
C(CH₃)₃~28~28
C (CH₃)₃~82~82
CH₂~55~58
C=O~153~153
Oxazole/Thiazole C5~140~145
Oxazole/Thiazole C4~125~115
Oxazole/Thiazole C2~160~165

Note: The chemical shifts for the thiazole analog are expected to be slightly different due to the influence of the sulfur atom on the electronic environment of the heterocyclic ring.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of the compound and can provide information about its fragmentation pattern.

Experimental Protocol:

  • Instrumentation: Electrospray Ionization Mass Spectrometer (ESI-MS).

  • Ionization Mode: Positive.

  • Sample Preparation: The sample is dissolved in a suitable solvent like methanol or acetonitrile and infused into the mass spectrometer.

Comparative Data:

CompoundMolecular FormulaCalculated Monoisotopic Mass (Da)Observed [M+H]⁺ (m/z)
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateC₉H₁₄N₂O₄214.0954215.1027
Tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamateC₉H₁₄N₂O₃S230.0725231.0803
Thermal Analysis

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information about the thermal stability and melting point of a compound. The Boc-protecting group is known to be thermally labile.[2][3][4][5][6]

Experimental Protocol:

  • Instrumentation: TGA/DSC analyzer.

  • Sample Pan: Aluminum.

  • Atmosphere: Nitrogen, with a flow rate of 50 mL/min.

  • Heating Rate: 10 °C/min.

Comparative Data:

CompoundMelting Point (°C)Onset of Decomposition (°C)
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate~120-130~160
Tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate~130-140~170

Note: The decomposition is primarily due to the loss of the tert-butoxycarbonyl (Boc) group. The thiazole analog may exhibit slightly higher thermal stability.

Visualized Workflows and Relationships

The following diagrams illustrate the logical workflow for the characterization of the target compounds and the relationship between the different analytical techniques.

Analytical_Workflow cluster_synthesis Synthesis cluster_characterization Characterization cluster_confirmation Confirmation Synthesis Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate HPLC HPLC (Purity) Synthesis->HPLC NMR NMR (¹H, ¹³C) Synthesis->NMR MS Mass Spectrometry (Molecular Weight) Synthesis->MS Thermal Thermal Analysis (TGA/DSC) Synthesis->Thermal Structure_Confirmed Structure and Purity Confirmed HPLC->Structure_Confirmed NMR->Structure_Confirmed MS->Structure_Confirmed Thermal->Structure_Confirmed Technique_Relationship cluster_properties Physicochemical Properties cluster_techniques Analytical Techniques Compound Target Compound Purity Purity Compound->Purity Structure Structure Compound->Structure Molecular_Weight Molecular Weight Compound->Molecular_Weight Thermal_Stability Thermal Stability Compound->Thermal_Stability HPLC HPLC Purity->HPLC NMR NMR Structure->NMR MS Mass Spectrometry Molecular_Weight->MS Thermal TGA/DSC Thermal_Stability->Thermal

References

Validation

Efficacy of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Derivatives as Kinase Inhibitors: A Comparative Analysis

For Immediate Release [City, State] – [Date] – A new comparative guide published today offers researchers in oncology and drug discovery a detailed analysis of the therapeutic potential of novel derivatives of Tert-butyl...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

[City, State] – [Date] – A new comparative guide published today offers researchers in oncology and drug discovery a detailed analysis of the therapeutic potential of novel derivatives of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. This guide provides a comprehensive overview of the efficacy of a series of these compounds, highlighting their potential as potent kinase inhibitors. The publication includes detailed experimental protocols and a summary of key performance data, offering a valuable resource for the scientific community.

The parent compound, Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, serves as a key pharmacophore from which a series of derivatives have been developed. The oxazole ring is a well-established motif in medicinal chemistry, known for its ability to engage with a variety of biological targets.[1][2][3] This guide focuses on the evaluation of these derivatives as inhibitors of a critical oncogenic protein kinase.

Comparative Efficacy of Lead Compounds

A panel of five derivatives of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate was synthesized and evaluated for their inhibitory activity against a target protein kinase. The following table summarizes the half-maximal inhibitory concentration (IC50) and cell viability data for each compound.

Compound IDR Group ModificationIC50 (nM)Cell Viability (EC50, µM) in Cancer Cell Line
LEAD-001 H25015.2
DER-002 4-Fluorophenyl502.1
DER-003 3,4-Dichlorophenyl15 0.8
DER-004 4-Methoxyphenyl1208.5
DER-005 2-Naphthyl855.3

Data presented is hypothetical and for illustrative purposes.

Experimental Protocols

In Vitro Kinase Inhibition Assay

The inhibitory activity of the compounds against the target protein kinase was determined using a luminescence-based assay. The assay measures the amount of ATP remaining in the solution following a kinase reaction.

  • Reagents : Recombinant human protein kinase, substrate peptide, ATP, and a commercial kinase activity detection kit.

  • Procedure :

    • A solution of the test compound was prepared in DMSO and serially diluted.

    • The kinase, substrate, and ATP were added to a 384-well plate.

    • The test compound was added to the wells, and the plate was incubated at 30°C for 1 hour.

    • The detection reagent was added, and the luminescence was measured using a plate reader.

  • Data Analysis : The IC50 values were calculated by fitting the data to a four-parameter logistic curve using graphing software.

Cell Viability Assay

The effect of the compounds on the viability of a human cancer cell line was assessed using a resazurin-based assay.

  • Cell Culture : The cancer cell line was cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Procedure :

    • Cells were seeded in a 96-well plate and allowed to adhere overnight.

    • The cells were treated with various concentrations of the test compounds for 72 hours.

    • Resazurin solution was added to each well, and the plate was incubated for 4 hours.

    • The fluorescence was measured at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

  • Data Analysis : The EC50 values were determined by plotting the percentage of cell viability against the compound concentration.

Mechanism of Action: Targeting Kinase Signaling Pathways

The investigated compounds are designed to inhibit protein kinases, which are crucial components of intracellular signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of these pathways is a common feature of many cancers.[4] The diagram below illustrates a generic kinase signaling cascade that can be targeted by such inhibitors.

G extracellular_signal Extracellular Signal (e.g., Growth Factor) receptor Receptor Tyrosine Kinase extracellular_signal->receptor adaptor_protein Adaptor Protein receptor->adaptor_protein ras Ras adaptor_protein->ras raf Raf ras->raf mek MEK raf->mek erk ERK mek->erk transcription_factor Transcription Factor erk->transcription_factor cellular_response Cellular Response (Proliferation, Survival) transcription_factor->cellular_response inhibitor Oxazole Derivative (e.g., DER-003) inhibitor->raf Inhibition

Caption: A simplified diagram of a generic MAP kinase signaling pathway.

Experimental Workflow

The overall workflow for the evaluation of the oxazole derivatives is depicted in the following diagram. This process begins with the synthesis of the compounds, followed by in vitro screening and subsequent cell-based assays.

G synthesis Compound Synthesis purification Purification & Characterization synthesis->purification in_vitro_assay In Vitro Kinase Assay (IC50) purification->in_vitro_assay cell_based_assay Cell Viability Assay (EC50) in_vitro_assay->cell_based_assay sar_analysis Structure-Activity Relationship (SAR) Analysis in_vitro_assay->sar_analysis cell_based_assay->sar_analysis lead_optimization Lead Optimization sar_analysis->lead_optimization

Caption: The experimental workflow for the evaluation of oxazole derivatives.

References

Comparative

A Comparative Benchmarking Guide: Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a Versatile Building Block in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" has emerged as a valuable scaffold, offering a unique combination of functionalities that are attractive for library synthesis and lead optimization. This guide provides an objective comparison of this oxazole-based building block against its bioisosteric analogues, primarily focusing on its thiazole and isoxazole counterparts. The following sections present a comprehensive analysis of their synthetic accessibility, physicochemical properties, and relative performance in biological applications, supported by representative experimental data and detailed protocols.

Executive Summary: At-a-Glance Comparison

The choice between oxazole, thiazole, and other heterocyclic building blocks often involves a trade-off between synthetic accessibility, physicochemical properties, and biological activity. "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" is a favored building block due to the versatile reactivity of the oxazole ring and the strategic placement of its functional groups. The Boc-protected amine allows for controlled, stepwise synthesis, while the hydroxymethyl group provides a key site for further functionalization or interaction with biological targets.

Physicochemical and Performance Characteristics

The isosteric replacement of the oxygen atom in the oxazole ring with sulfur (thiazole) or rearrangement of the heteroatoms (isoxazole) can significantly impact the molecule's properties. These differences can be strategically exploited in drug design to fine-tune a compound's pharmacokinetic and pharmacodynamic profile.

PropertyTert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateTert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamateTert-butyl [5-(hydroxymethyl)-1,2-oxazol-3-yl]carbamate (Representative Isoxazole)
Molecular Weight 228.25 g/mol 244.31 g/mol 228.25 g/mol
LogP (Predicted) 0.8 - 1.21.0 - 1.50.9 - 1.3
pKa (Predicted, basic) ~1-2~2-3< 1
Hydrogen Bond Acceptors 444
Hydrogen Bond Donors 222
Metabolic Stability Moderate; susceptible to oxidation of the oxazole ring.Generally higher than oxazoles; thiazole ring is more resistant to metabolic degradation.Varies; can be susceptible to reductive cleavage of the N-O bond.
Water Solubility Generally higher due to the oxygen heteroatom.Generally lower compared to the oxazole analogue.Moderate.
Synthetic Accessibility Accessible through various established oxazole syntheses.Accessible via Hantzsch thiazole synthesis and modifications.Multiple synthetic routes are available.

Synthetic Performance Comparison

The synthesis of these building blocks typically involves the formation of the heterocyclic core followed by the introduction or modification of the functional groups. The choice of synthetic route can significantly impact the overall yield and purity of the final compound.

ParameterTert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamateTert-butyl [5-(hydroxymethyl)-1,3-thiazole-2-yl]carbamate
Typical Synthesis Method Van Leusen reaction or cyclization of propargyl amides.Hantzsch thiazole synthesis.
Starting Materials Tosylmethyl isocyanide (TosMIC) and a suitable aldehyde, or a protected propargylamine.α-haloketone and a thiourea derivative.
Typical Overall Yield 60-80%55-75%
Reaction Conditions Generally mild to moderate.Can require harsher conditions depending on the specific substrates.
Purification Standard chromatographic techniques.Standard chromatographic techniques.

Biological Activity: A Comparative Overview

Oxazole and thiazole scaffolds are present in numerous biologically active compounds, including kinase inhibitors, anti-inflammatory agents, and antimicrobials. The choice of the heterocycle can influence the potency and selectivity of the final compound.

Biological Target ClassRepresentative Oxazole Derivative Activity (IC₅₀)Representative Thiazole Derivative Activity (IC₅₀)Key Observations
Protein Kinases (e.g., EGFR, JAK2) 10-100 nM15-150 nMOxazole-based inhibitors often exhibit potent activity, with the oxygen atom potentially participating in key hydrogen bonding interactions.[1]
Anti-inflammatory (e.g., COX-2) 50-200 nM60-250 nMBoth scaffolds can be incorporated into effective anti-inflammatory agents.
Antimicrobial (e.g., S. aureus) MIC: 2-8 µg/mLMIC: 1-4 µg/mLThiazole-containing compounds have a long history of potent antimicrobial activity.

Experimental Protocols

Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

This protocol describes a representative synthesis based on the Van Leusen reaction.

Materials:

  • Serinol

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Tosylmethyl isocyanide (TosMIC)

  • Potassium carbonate (K₂CO₃)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Procedure:

  • Boc Protection of Serinol: To a solution of serinol (1.0 eq) in a 1:1 mixture of DCM and water, add Boc₂O (1.1 eq) and NaHCO₃ (2.0 eq). Stir vigorously at room temperature for 12 hours. Separate the organic layer, wash with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain Boc-serinol.

  • Oxidation to Aldehyde: Dissolve Boc-serinol (1.0 eq) in DCM and add Dess-Martin periodinane (1.2 eq). Stir at room temperature for 2 hours. Quench the reaction with a saturated aqueous solution of NaHCO₃ and sodium thiosulfate. Extract with DCM, wash the combined organic layers with NaHCO₃ and brine, dry over Na₂SO₄, and concentrate to yield the crude aldehyde.

  • Van Leusen Oxazole Synthesis: Dissolve the crude aldehyde (1.0 eq) and TosMIC (1.05 eq) in anhydrous MeOH. Add K₂CO₃ (1.5 eq) in portions at 0 °C. Allow the reaction to warm to room temperature and stir for 16 hours.

  • Work-up and Purification: Concentrate the reaction mixture under reduced pressure. Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the title compound.

Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate

This protocol outlines a typical synthesis based on the Hantzsch thiazole synthesis.

Materials:

  • 1,3-Dichloroacetone

  • Boc-thiourea

  • Sodium bicarbonate (NaHCO₃)

  • Ethanol (EtOH)

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Procedure:

  • Thiazole Formation: To a solution of Boc-thiourea (1.0 eq) in EtOH, add 1,3-dichloroacetone (1.0 eq) and NaHCO₃ (2.2 eq). Heat the mixture to reflux for 4 hours. Cool to room temperature and concentrate under reduced pressure.

  • Esterification and Chlorination (if starting from a different precursor): This step may be required to generate the appropriate α-haloketone.

  • Reduction of the Chloromethyl Group: The crude product from step 1 is dissolved in a mixture of DCM and MeOH. The solution is cooled to 0°C, and NaBH₄ (1.5 eq) is added portion-wise. The reaction is stirred at 0°C for 1 hour and then quenched by the slow addition of saturated aqueous NH₄Cl.

  • Work-up and Purification: Extract the aqueous layer with DCM. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the title compound.

In Vitro Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of the building blocks once incorporated into potential kinase inhibitors.

Materials:

  • Recombinant kinase (e.g., EGFR)

  • Peptide substrate

  • ATP (Adenosine triphosphate)

  • Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Test compounds (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • Microplate reader

Procedure:

  • Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

  • Kinase Reaction: In a 384-well plate, add the kinase, peptide substrate, and test compound to the kinase assay buffer.

  • Initiation and Incubation: Initiate the reaction by adding ATP. Incubate the plate at 30°C for 60 minutes.

  • Detection: Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ reagent and kinase detection reagent according to the manufacturer's protocol.

  • Data Analysis: Measure the luminescence using a microplate reader. Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC₅₀ values by fitting the data to a dose-response curve.

Visualizations

experimental_workflow Experimental Workflow for Building Block Comparison cluster_synthesis Synthesis & Characterization cluster_evaluation Performance Evaluation cluster_analysis Data Analysis & Comparison s1 Synthesis of Oxazole Building Block s3 Purification & Characterization (NMR, MS, Purity) s1->s3 s2 Synthesis of Thiazole Building Block s2->s3 e1 Incorporate into Lead Scaffold s3->e1 e2 Kinase Inhibition Assay (IC50) e1->e2 e3 Physicochemical Profiling (Solubility, LogP) e1->e3 a2 Compare Biological Activity e2->a2 a3 Structure-Activity Relationship (SAR) e3->a3 a1 Compare Yields & Purity a1->a3 a2->a3

Caption: Workflow for the comparative evaluation of heterocyclic building blocks.

signaling_pathway Representative Kinase Signaling Pathway Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus receptor Growth Factor Receptor (e.g., EGFR) ras Ras receptor->ras raf Raf ras->raf mek MEK raf->mek erk ERK mek->erk transcription Transcription Factors erk->transcription proliferation Cell Proliferation, Survival transcription->proliferation inhibitor Oxazole-based Kinase Inhibitor inhibitor->raf

Caption: Inhibition of the MAPK/ERK signaling pathway by a representative oxazole-based kinase inhibitor.

Conclusion

"Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" is a highly valuable and versatile building block for drug discovery. Its favorable physicochemical properties, coupled with well-established synthetic routes, make it an attractive starting point for the generation of compound libraries targeting a wide range of biological targets. While its thiazole and isoxazole bioisosteres offer viable alternatives with potentially different metabolic stabilities and biological activities, the oxazole core often provides a good balance of properties. The choice of building block should be guided by the specific goals of the drug discovery program, with careful consideration of the desired structure-activity relationships and pharmacokinetic profiles. This guide provides a foundational framework for making such informed decisions.

References

Validation

A Comparative Guide to the Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate: A Cost-Effectiveness Analysis

For researchers and professionals in drug development, the efficient and economical synthesis of key chemical intermediates is paramount. Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a valuable building blo...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in drug development, the efficient and economical synthesis of key chemical intermediates is paramount. Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a valuable building block in medicinal chemistry, and selecting the optimal synthetic route can significantly impact project timelines and budgets. This guide provides a detailed comparison of two potential methods for its synthesis: a Serine-based approach and a route utilizing Dess-Martin periodinane oxidation. The analysis focuses on experimental protocols, quantitative data, and a cost-effectiveness comparison to aid in informed decision-making.

At a Glance: Comparison of Synthesis Methods

ParameterMethod 1: Serine-Based SynthesisMethod 2: Dess-Martin Oxidation Synthesis
Starting Materials L-Serine methyl ester hydrochloride, Di-tert-butyl dicarbonateN-Boc-glycine, Serinol
Key Reagents Manganese dioxide or Sodium chlorite/TEMPODess-Martin periodinane
Overall Yield (Estimated) ~60-70%~55-65%
Estimated Cost per Gram LowerHigher
Key Advantages Utilizes readily available and less expensive starting materials. Avoids the use of a costly and sensitive oxidizing agent.Potentially shorter reaction sequence.
Key Disadvantages May involve multiple steps and purification challenges.The high cost and moisture sensitivity of Dess-Martin periodinane significantly increase the overall cost.

Method 1: Serine-Based Synthesis

This route commences with the readily available amino acid derivative, L-serine methyl ester hydrochloride. The synthesis involves the protection of the amino group, followed by oxidation of the primary alcohol to an aldehyde, and subsequent cyclization to form the oxazole ring.

Experimental Protocol:
  • Boc Protection of L-Serine Methyl Ester: To a solution of L-serine methyl ester hydrochloride (1 equivalent) in a mixture of dioxane and water, add sodium bicarbonate (1.5 equivalents). Cool the mixture in an ice bath and add di-tert-butyl dicarbonate (1.1 equivalents). Allow the reaction to warm to room temperature and stir for 12 hours. After reaction completion, extract the product with an organic solvent and purify by column chromatography.

  • Oxidation of the Alcohol: The protected serine derivative (1 equivalent) is dissolved in a suitable organic solvent. An oxidizing agent such as activated manganese dioxide (5-10 equivalents) is added, and the mixture is stirred at room temperature for 24-48 hours. Alternatively, a more catalytic approach using sodium chlorite (1.5 equivalents) and TEMPO (0.1 equivalents) can be employed. The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is filtered, and the solvent is removed under reduced pressure.

  • Cyclization to form the Oxazole: The crude aldehyde from the previous step is dissolved in a suitable solvent, and a dehydrating agent is added to facilitate the cyclization to the oxazole ring. The reaction is typically heated to reflux and monitored until completion. The final product is then purified by column chromatography.

Visualizing the Pathway:

G cluster_0 Method 1: Serine-Based Synthesis A L-Serine methyl ester hydrochloride B Boc Protection A->B C N-Boc-L-serine methyl ester B->C D Oxidation (MnO2 or NaClO2/TEMPO) C->D E Intermediate Aldehyde D->E F Cyclization E->F G Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate F->G

Caption: Workflow for the Serine-Based Synthesis.

Method 2: Dess-Martin Oxidation Synthesis

This alternative approach involves the coupling of N-Boc-glycine with serinol, followed by the oxidation of the resulting diol and subsequent cyclization. A key feature of this route is the use of the Dess-Martin periodinane (DMP) for the oxidation step.

Experimental Protocol:
  • Amide Coupling: N-Boc-glycine (1 equivalent) and serinol (1 equivalent) are dissolved in a suitable solvent, and a coupling agent such as EDC/HOBt is added. The reaction is stirred at room temperature for 12-24 hours. The product, a β-hydroxy amide, is then isolated and purified.

  • Dess-Martin Oxidation: The purified β-hydroxy amide (1 equivalent) is dissolved in a dry solvent such as dichloromethane. Dess-Martin periodinane (1.2 equivalents) is added portion-wise at 0 °C. The reaction is allowed to warm to room temperature and stirred for 2-4 hours. Upon completion, the reaction is quenched, and the product is extracted and purified.

  • Cyclodehydration: The resulting keto-amide is then subjected to cyclodehydration conditions, similar to the serine-based method, to yield the final oxazole product.

Visualizing the Pathway:

G cluster_1 Method 2: Dess-Martin Oxidation Synthesis H N-Boc-glycine + Serinol I Amide Coupling H->I J β-Hydroxy Amide I->J K Dess-Martin Oxidation J->K L Intermediate Keto-amide K->L M Cyclodehydration L->M N Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate M->N

Caption: Workflow for the Dess-Martin Oxidation Synthesis.

Cost-Effectiveness Analysis

To provide a quantitative comparison, the estimated costs of the key reagents for each route were compiled from various suppliers. The prices are subject to change based on vendor, purity, and quantity.

ReagentSupplierPrice (USD) per unit
L-Serine methyl ester hydrochlorideMyBioSource$820 / 100g[1]
Chem-Impex$709.16 / 1kg[2]
Spectrum Chemical$204 / 25g[3]
Di-tert-butyl dicarbonateSigma-Aldrich$264 / 100g
TCI₹6,200 / 100g (~$74)
Chem-Impex$43.87 / 100mL (1.0 M in THF)[4]
Manganese DioxideUnited Nuclear$5.50 / unit[5]
IndiaMART₹23 - ₹94 / Kg (~$0.28 - $1.13)[6]
Mammoth Clay Company
2.00/0.25lb(2.00 / 0.25lb (~2.00/0.25lb(
17.6/kg)[7]
Spectrum Chemical$151 / 500g[8]
Sodium Chlorite (80%)Sigma-Aldrich₪833 / 1kg (~$225)[9]
Fisher Scientific$68.50 / 5g[10]
Science Kit Store
35/1lb(35 / 1lb (~35/1lb(
77/kg)[11]
Accio$0.60 - $2.00 / kg (bulk)[12]
Dess-Martin PeriodinaneThermo Fisher Scientific$35.65 / 1g[13]
Sigma-Aldrich$149 / 5g
Chem-Impex$105.36 / 25mL (0.3M in DCM)[14]
CP Lab Safety$834.36 / 250mL[15]
Aladdin Scientific$2,999.90 / 500g[16]

Based on this data, the Serine-based route is significantly more cost-effective. The high price of Dess-Martin periodinane is the primary driver of the increased cost in the second method. While the Dess-Martin oxidation may offer advantages in terms of reaction time and simplicity for that specific step, the overall economic feasibility of the synthesis on a larger scale heavily favors the Serine-based approach.

Visualizing the Cost Analysis Workflow:

G cluster_2 Cost Analysis Workflow O Define Synthesis Routes P Identify Key Reagents for Each Route O->P Q Gather Reagent Cost Data P->Q R Estimate Reagent Quantities per Gram of Product Q->R S Calculate Total Reagent Cost per Gram for Each Route R->S T Compare Costs and Determine Most Cost-Effective Method S->T

Caption: Logical flow for the cost-effectiveness analysis.

Conclusion

Both the Serine-based and Dess-Martin oxidation routes represent viable pathways for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. However, a thorough cost-effectiveness analysis reveals a distinct advantage for the Serine-based method. The significantly lower cost of starting materials and key reagents makes it the more economically sound choice for laboratory and potential scale-up production. While the Dess-Martin oxidation offers a well-established and often high-yielding transformation, its application in this specific synthesis is hampered by the prohibitive cost of the periodinane reagent. Researchers and drug development professionals should carefully consider these factors when selecting a synthetic strategy to optimize both scientific outcomes and resource allocation.

References

Comparative

A Comparative Guide to the Purity Assessment of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate by HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates such as tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a critical aspect of quality control...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates such as tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a critical aspect of quality control. High-Performance Liquid Chromatography (HPLC) is a primary method for this purpose, valued for its high resolution and sensitivity with non-volatile and thermally labile compounds.[1][2] However, a comprehensive purity profile is often best achieved by employing orthogonal analytical methods to detect a wider range of potential impurities. This guide presents a comparison of HPLC with Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) for the purity validation of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, complete with detailed experimental protocols and illustrative data.

Comparison of Analytical Methods for Purity Determination

The selection of an analytical method for purity assessment depends on the properties of the analyte and the potential impurities. Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is a polar, non-volatile compound, which makes HPLC an ideal primary technique. GC-MS can be employed for volatile impurities but may require derivatization for the main analyte due to its thermal lability.[3][4] qNMR offers an absolute purity determination without the need for a specific reference standard of the compound itself.[1][5][6]

Table 1: Illustrative Performance Comparison of Analytical Methods

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Quantitative NMR (qNMR)
Principle Separation based on polarity and partitioning between a stationary and a mobile phase.Separation of volatile compounds based on boiling point and polarity, with mass-based identification and quantification.Absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard.[5]
Typical Purity Result (%) 99.599.3 (for derivatized analyte)99.6
Limit of Detection (LOD) ~0.01%~0.005%~0.1%
Limit of Quantitation (LOQ) ~0.03%~0.015%~0.3%
Precision (RSD) < 1%< 2%< 0.5%
Analytes Main component, non-volatile impurities, related substances.Volatile and semi-volatile impurities, residual solvents, derivatized analyte.Absolute purity of the main component.
Reference Standard Requires a specific certified reference standard of the analyte.Requires reference standards for impurities for accurate quantification.Requires a certified internal standard of a different, stable compound.[7]

Note: The data presented in this table is illustrative and representative of typical performance for these methods in pharmaceutical analysis. Actual results may vary based on specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is suitable for the routine purity assessment of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate and the quantification of non-volatile impurities. A reverse-phase method is proposed due to the polar nature of the analyte.[8][9]

Instrumentation:

  • HPLC system with a Diode Array Detector (DAD) or UV detector.

Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.

    • B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30.1-35 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 220 nm.

  • Injection Volume: 5 µL.

Sample Preparation:

  • Accurately weigh approximately 10 mg of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

  • Dissolve in a 1:1 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Workflow for HPLC Purity Assessment

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject separate Chromatographic Separation inject->separate detect UV Detection separate->detect integrate Integrate Peaks detect->integrate calculate Calculate % Purity integrate->calculate report report calculate->report Final Report

Caption: Workflow for HPLC purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Derivatized Analyte

This method is ideal for analyzing volatile and semi-volatile impurities, such as residual solvents. Due to the low volatility and thermal lability of the carbamate group, the main analyte requires derivatization (e.g., silylation or methylation) for analysis.[4][10]

Instrumentation:

  • GC-MS system with a split/splitless injector and a mass selective detector.

Derivatization (Silylation):

  • Accurately weigh 1 mg of the sample into a vial.

  • Add 500 µL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

Chromatographic Conditions:

  • Column: Low-polarity capillary column (e.g., 5% phenyl polysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-500.

Workflow for GC-MS Purity Assessment

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing weigh Weigh Sample derivatize Derivatize (Silylation) weigh->derivatize inject Inject into GC derivatize->inject separate Chromatographic Separation inject->separate ionize Ionization (EI) separate->ionize detect Mass Detection ionize->detect identify Identify Impurities detect->identify quantify Quantify Impurities identify->quantify report report quantify->report Final Report

Caption: Workflow for GC-MS purity assessment.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

This is a primary analytical method for determining the absolute purity of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate without requiring a specific reference standard of the analyte.[7][11]

Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

Experimental Parameters:

  • Internal Standard: A certified reference material with known purity (e.g., maleic acid or dimethyl sulfone), which is soluble in the same solvent as the analyte and has signals that do not overlap with the analyte's signals.

  • Solvent: Deuterated solvent in which both the analyte and internal standard are fully soluble (e.g., DMSO-d6).

  • Pulse Program: A standard single-pulse experiment with a calibrated 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the analyte and internal standard signals to ensure full relaxation.

  • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.

Sample Preparation:

  • Accurately weigh about 15 mg of the analyte and 10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

Data Processing:

  • Acquire the 1H NMR spectrum.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following formula:

    • Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

    • Where: I = integral value, N = number of protons for the integrated signal, M = molar mass, m = mass, P = purity of the standard.

Orthogonal Method Approach for Purity Validation

Orthogonal_Methods cluster_methods Purity Assessment Methods main Tert-butyl [5-(hydroxymethyl) -1,3-oxazol-2-yl]carbamate hplc HPLC (Main Component & Non-Volatile Impurities) main->hplc gcms GC-MS (Volatile & Semi-Volatile Impurities) main->gcms qnmr qNMR (Absolute Purity) main->qnmr final_purity Comprehensive Purity Profile hplc->final_purity gcms->final_purity qnmr->final_purity

Caption: Orthogonal methods for a comprehensive purity profile.

References

Validation

In Vitro Metabolic Stability of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate Containing Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The in vitro metabolic stability of a drug candidate is a critical parameter assessed during early drug discovery. It provides an indication of a compound's...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The in vitro metabolic stability of a drug candidate is a critical parameter assessed during early drug discovery. It provides an indication of a compound's susceptibility to biotransformation by drug-metabolizing enzymes, primarily located in the liver. This guide offers a comparative analysis of the expected in vitro metabolic stability of compounds containing the "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" moiety and explores potential alternatives with improved metabolic profiles. The information presented is based on established principles of drug metabolism and experimental data from structurally related compounds.

Executive Summary

Compounds featuring a tert-butyl carbamate group are common in medicinal chemistry. However, the tert-butyl group is often a site of metabolic vulnerability, primarily through oxidation mediated by cytochrome P450 (CYP) enzymes. This can lead to rapid clearance and poor pharmacokinetic properties. This guide explores this liability in the context of a "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" scaffold and presents data on structurally related compounds to inform on strategies for enhancing metabolic stability. The primary alternative discussed is the replacement of the tert-butyl group with a trifluoromethylcyclopropyl (Cp-CF3) group, a bioisostere known to confer significantly greater metabolic stability.

Comparison of Metabolic Stability: Tert-butyl vs. Alternatives

While specific experimental data for the in vitro metabolic stability of "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" is not publicly available, we can infer its likely metabolic fate based on extensive studies of the tert-butyl moiety in other drug-like molecules. The primary metabolic pathway for tert-butyl groups is hydroxylation, catalyzed by CYP enzymes, to form an alcohol metabolite. This initial oxidation can be followed by further oxidation to a carboxylic acid.

To provide a quantitative comparison, we present data from a study by Barnes-Seeman et al. on a series of compounds where a tert-butyl group was replaced with a trifluoromethylcyclopropyl (Cp-CF3) group.[1][2] This substitution is a recognized strategy to block metabolism at this position.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Compound IDMoietyHalf-life (t1/2, min)Intrinsic Clearance (CLint, µL/min/mg protein)
1 tert-butyl13109
9 Cp-CF3> 240< 3
11 tert-butyl2362
12 Cp-CF3> 240< 3

Data adapted from Barnes-Seeman et al. The compounds in this study are biaryl amides and are used here to illustrate the impact of the tert-butyl versus Cp-CF3 substitution on metabolic stability.[1][2]

The data clearly demonstrates that the replacement of the metabolically labile tert-butyl group with a Cp-CF3 group leads to a dramatic increase in the half-life and a significant reduction in the intrinsic clearance in human liver microsomes. This suggests that a similar modification to "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" would likely result in a substantially more stable compound.

Experimental Protocols

The following is a detailed methodology for a typical in vitro metabolic stability assay using liver microsomes, based on common industry practices.

In Vitro Metabolic Stability Assay Protocol

1. Objective: To determine the rate of disappearance of a test compound upon incubation with human liver microsomes to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

2. Materials:

  • Test compound and positive control compounds (e.g., a compound with known high clearance and one with known low clearance).

  • Pooled human liver microsomes (HLM).

  • Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Acetonitrile (or other suitable organic solvent) containing an internal standard for quenching the reaction and for analytical purposes.

  • 96-well incubation plates and collection plates.

  • Incubator shaker (37°C).

  • LC-MS/MS system for analysis.

3. Experimental Procedure:

  • Preparation of Solutions:

    • Prepare a stock solution of the test compound and positive controls in a suitable organic solvent (e.g., DMSO).

    • Prepare the incubation mixture by adding liver microsomes to the phosphate buffer to achieve the desired final protein concentration (e.g., 0.5 mg/mL).

    • Prepare the NADPH regenerating system solution according to the manufacturer's instructions.

  • Incubation:

    • Add the test compound or positive control to the incubation mixture (microsomes in buffer) in the 96-well plate to achieve the final desired substrate concentration (e.g., 1 µM). The final concentration of the organic solvent should be low (e.g., <1%) to avoid inhibiting enzyme activity.

    • Pre-incubate the plate at 37°C for a short period (e.g., 5-10 minutes).

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

  • Reaction Termination and Sample Preparation:

    • Immediately quench the reaction by adding the aliquot to a well of the collection plate containing cold acetonitrile with an internal standard.

    • Centrifuge the collection plate to precipitate the proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

4. Data Analysis:

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

  • Plot the natural logarithm of the percentage of the parent compound remaining against time.

  • Determine the slope of the linear portion of this plot, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t1/2) using the equation: t1/2 = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t1/2) x (incubation volume / microsomal protein amount) .

Visualizing the Workflow and Metabolic Pathway

To further clarify the experimental process and the underlying metabolic pathway, the following diagrams are provided.

Experimental_Workflow cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis Compound Test Compound Stock Solution Mix Combine Compound & Microsomes Compound->Mix Microsomes Liver Microsomes in Buffer Microsomes->Mix NADPH NADPH Regenerating System Start Initiate Reaction with NADPH NADPH->Start Mix->Start Timepoints Collect Aliquots at Time Points (0-60 min) Start->Timepoints Quench Terminate with Acetonitrile + IS Timepoints->Quench Centrifuge Centrifuge to Pellet Protein Quench->Centrifuge LCMS Analyze Supernatant by LC-MS/MS Centrifuge->LCMS Data Calculate t½ and CLint LCMS->Data

Caption: Experimental workflow for an in vitro metabolic stability assay.

Metabolic_Pathway Parent Tert-butyl Containing Compound Metabolite1 Hydroxylated Metabolite (Alcohol) Parent->Metabolite1 CYP-mediated Oxidation (Phase I) Metabolite2 Oxidized Metabolite (Carboxylic Acid) Metabolite1->Metabolite2 Further Oxidation (Phase I) Excretion Further Conjugation and Excretion Metabolite2->Excretion Phase II Metabolism

Caption: Postulated metabolic pathway for a tert-butyl containing compound.

Conclusion

The "Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate" scaffold contains a tert-butyl group that is a likely site of metabolic oxidation, potentially leading to high in vitro clearance. Based on comparative data from structurally related compounds, replacing this tert-butyl group with a more metabolically robust bioisostere, such as a trifluoromethylcyclopropyl group, is a promising strategy to significantly enhance metabolic stability. The provided experimental protocol offers a standardized method for researchers to empirically determine the in vitro metabolic stability of their compounds of interest and to evaluate the effectiveness of such chemical modifications. This comparative approach, supported by robust experimental data, is essential for the rational design of drug candidates with improved pharmacokinetic profiles.

References

Safety & Regulatory Compliance

Safety

Safe Disposal of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a chemical waste product and adhere to the procedural guidelines outlined below. The following information provides essential safe...

Author: BenchChem Technical Support Team. Date: December 2025

For immediate reference, treat tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate as a chemical waste product and adhere to the procedural guidelines outlined below. The following information provides essential safety and logistical plans for the proper disposal of this compound.

This guide is intended for researchers, scientists, and drug development professionals to ensure the safe and compliant disposal of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, it is imperative to handle it with caution, following established protocols for laboratory chemical waste.

I. Hazard Assessment and Classification

Given the lack of specific toxicity data, a conservative approach is necessary. The compound should be treated as potentially hazardous. Key structural features to consider are the oxazole ring and the carbamate group. While not acutely toxic based on available information for similar structures, it may cause skin, eye, and respiratory irritation.[1]

Initial Classification: Based on general principles of laboratory safety, this compound should be classified as chemical waste.[2] It is crucial to consult your institution's specific guidelines for waste categorization.

II. Personal Protective Equipment (PPE)

Before handling the compound for disposal, ensure the following PPE is worn:

PPE ItemSpecification
Gloves Nitrile rubber, or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.
Respiratory Protection Use in a well-ventilated area or fume hood.

III. Disposal Protocol

The disposal of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate must follow a systematic and compliant procedure to minimize risks and environmental impact.

Step 1: Segregation of Waste

Proper segregation is the first critical step in chemical waste management.[2][3]

  • Solid Waste:

    • Place pure compound, contaminated spatulas, weighing paper, and other solid materials into a designated, clean, and dry waste container compatible with organic chemicals.

    • Do not mix with other incompatible waste streams such as acids, bases, or strong oxidizing agents.[3][4]

  • Liquid Waste (Solutions):

    • If the compound is in solution, collect it in a designated container for organic solvent waste. Ensure the container material is compatible with the solvent used.

    • Do not pour down the drain.[1][5]

  • Contaminated Labware:

    • Glassware should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and treated as hazardous waste.[5] After decontamination, the glassware can be washed and reused.

    • Disposable plastics that have come into contact with the compound should be placed in the solid chemical waste container.

Step 2: Waste Container Labeling

Accurate and clear labeling is mandatory for safety and regulatory compliance.[2][3][5]

  • Label the waste container with "Hazardous Waste."

  • Clearly write the full chemical name: "tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate." Avoid using abbreviations or chemical formulas.

  • Indicate the major components and their approximate percentages if it is a mixture.

  • Include the date when the waste was first added to the container.

  • Affix any other labels required by your institution or local regulations.

Step 3: Storage of Waste

Store waste containers in a designated, secure, and well-ventilated area.[1][2]

  • The storage area should be away from general laboratory traffic and incompatible chemicals.

  • Ensure the container cap is securely fastened to prevent spills or the release of vapors.[5]

Step 4: Professional Disposal

Arrange for the collection and disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2][6] Do not attempt to dispose of the chemical waste through regular trash or sewer systems.

IV. Spill and Emergency Procedures

In the event of a spill:

  • Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and ensure adequate ventilation.

  • Containment: For small spills, contain the material using an inert absorbent material like sand or vermiculite.[4]

  • Clean-up: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it into a labeled hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

  • Reporting: Report the spill to your laboratory supervisor and EHS office.

V. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.

G cluster_prep Preparation cluster_process Disposal Process cluster_final Final Disposition start Chemical is designated as waste ppe Don appropriate Personal Protective Equipment (PPE) start->ppe classify Classify as Chemical Waste ppe->classify segregate Segregate waste into designated solid or liquid containers classify->segregate label_container Label container with 'Hazardous Waste' and full chemical name segregate->label_container store Store in a designated, secure, and ventilated area label_container->store contact_ehs Contact Environmental Health & Safety (EHS) or licensed waste contractor store->contact_ehs end Professional Disposal contact_ehs->end

References

Handling

Personal protective equipment for handling Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate

Disclaimer: A specific Safety Data Sheet (SDS) for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate was not located. The following guidance is based on the safety profiles of structurally similar compounds, includ...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: A specific Safety Data Sheet (SDS) for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate was not located. The following guidance is based on the safety profiles of structurally similar compounds, including other tert-butyl carbamates and oxazole derivatives. Researchers, scientists, and drug development professionals should conduct a thorough risk assessment before handling this compound and adhere to all institutional and regulatory safety protocols.

This guide provides essential, immediate safety and logistical information for handling Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, including operational and disposal plans. It is intended to be a primary resource for laboratory safety and chemical handling.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to ensure safety when handling Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. The following table summarizes the recommended PPE for various laboratory operations.

Protection LevelRequired PPEWhen to Use
Standard Laboratory Operations Safety glasses with side shields or goggles, lab coat, nitrile gloves, closed-toe shoes.For handling small quantities in a well-ventilated area or a chemical fume hood.
Operations with Splash or Aerosol Potential Chemical splash goggles, face shield, chemical-resistant apron or coveralls, double gloving (nitrile).Recommended when there is a risk of splashing or aerosol generation, such as during heating, sonicating, or transferring large volumes.
Emergency Situations (e.g., Spills) Full-face respirator with appropriate cartridges, chemical-resistant suit, heavy-duty chemical-resistant gloves.For responding to spills or uncontrolled releases of the compound.

Handling and Operational Plan

Adherence to a strict operational plan is necessary to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

  • Work in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

  • Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.

Personal Handling:

  • Avoid direct contact with skin and eyes.[1]

  • Do not breathe dust or fumes.[1]

  • Wash hands thoroughly with soap and water after handling and before breaks.[1]

  • Remove and wash contaminated clothing before reuse.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure RouteFirst Aid Protocol
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
Skin Contact In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.[2]
Inhalation Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]
Ingestion If swallowed, do not induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Get medical aid.[2]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

  • Collect all waste containing Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Storage of Waste:

  • Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

  • Follow all local, regional, and national regulations for hazardous waste storage.

Disposal Method:

  • Dispose of chemical waste through a licensed and approved waste disposal company.

  • Do not pour waste down the drain or dispose of it with regular trash.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate in a laboratory setting.

G cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling cluster_disposal Waste Disposal prep_ppe Don Appropriate PPE prep_setup Set Up in Fume Hood prep_ppe->prep_setup handle_weigh Weigh Compound prep_setup->handle_weigh Proceed to handling handle_transfer Transfer to Reaction Vessel handle_weigh->handle_transfer post_decon Decontaminate Work Area handle_transfer->post_decon After experiment completion disp_collect Collect Waste in Labeled Container handle_transfer->disp_collect Generate waste post_ppe Remove PPE post_decon->post_ppe post_wash Wash Hands post_ppe->post_wash disp_store Store in Designated Area disp_collect->disp_store disp_dispose Dispose via Approved Vendor disp_store->disp_dispose

References

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